1H-Indene, 3-methoxy-1-methyl-

• CAS: 110808-70-3

Core Science & Biosynthesis

1H-Indene, 3-methoxy-1-methyl-: Structural Profiling, Synthetic Methodologies, and Catalytic Applications

Executive Summary

The compound 1H-Indene, 3-methoxy-1-methyl- (and its specific stereoisomer, (1S)-3-methoxy-1-methyl-1H-indene, PubChem CID 7055899 [1]) represents a highly specialized chiral enol ether scaffold. In advanced organic synthesis and drug development, substituted indenes serve as privileged structures. They are heavily utilized as precursors for chiral ansa-metallocene catalysts in stereoselective polymerizations, as well as rigid dienes in complex cycloaddition reactions. This whitepaper systematically deconstructs the structural properties, synthetic pathways, and analytical validation of this molecule, providing a field-proven framework for researchers leveraging indene derivatives in transition-metal catalysis and pharmaceutical scaffolding.

Structural and Physicochemical Profiling

The molecular architecture of 3-methoxy-1-methyl-1H-indene consists of a bicyclic indene core where the cyclopentadiene ring is partially saturated. The sp³-hybridized C1 position bears a methyl group, establishing a stereocenter that dictates the facial selectivity of downstream reactions. The C2=C3 double bond is substituted at the C3 position with a methoxy group, classifying the molecule as a conjugated enol ether. This electron-donating methoxy group significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the C2 position highly nucleophilic.

Quantitative Data Summary

Table 1: Physicochemical and Structural Properties

Parameter	Specification
IUPAC Name	3-methoxy-1-methyl-1H-indene
PubChem CID	7055899
Chemical Formula	C₁₁H₁₂O
Molar Mass	160.21 g/mol
Exact Mass	160.088815 g/mol
Stereocenters	1 (C1 position, e.g., 1S)
Key Functional Groups	Conjugated Enol Ether, Indene Core
H-Bond Donors / Acceptors	0 / 1

Mechanistic Pathways & Reactivity

The synthesis of 3-methoxy-1-methyl-1H-indene is fundamentally an acid-catalyzed acetalization followed by thermal elimination, starting from the parent ketone, 3-methyl-1-indanone . The parent ketone itself is highly valued in enantioselective photochemical reactions and triplet energy transfer [2].

The transformation to the enol ether must be carefully controlled to prevent the reverse reaction (hydrolysis). Because enol ethers are highly sensitive to aqueous acids, the forward reaction relies on chemical dehydrating agents (like trimethyl orthoformate) to drive the equilibrium, and basic workup conditions to preserve the product.

Figure 1: Synthetic workflow, validation, and reactivity pathways of 3-methoxy-1-methyl-1H-indene.

Experimental Protocol: Synthesis and Isolation

To synthesize 3-methoxy-1-methyl-1H-indene with high fidelity, the following self-validating protocol must be executed under strictly anhydrous conditions.

Step-by-Step Methodology

Step 1: Reaction Assembly Charge a flame-dried Schlenk flask equipped with a reflux condenser with 3-methyl-1-indanone (1.0 equiv), anhydrous methanol (0.5 M relative to substrate), and trimethyl orthoformate (3.0 equiv) under an argon atmosphere. Causality: Trimethyl orthoformate acts as both a methoxy source and an irreversible water scavenger. By consuming ambient moisture and the water generated during acetalization, it forces the equilibrium entirely toward the dimethyl acetal intermediate according to Le Chatelier’s principle.

Step 2: Acid Catalysis Add a catalytic amount of anhydrous p-toluenesulfonic acid (p-TsOH, 0.05 equiv) to the stirring solution. Causality: The strong organic acid protonates the carbonyl oxygen of the indanone, lowering its LUMO energy and dramatically accelerating the nucleophilic attack by methanol.

Step 3: Thermal Elimination Heat the reaction mixture to reflux (approx. 65 °C) for 12–16 hours. Monitor the reaction via GC-MS or TLC (using triethylamine-treated silica plates). Causality: While acetal formation can occur at room temperature, elevated thermal energy is required to promote the elimination of one methanol molecule from the transient dimethyl acetal, yielding the thermodynamically favored, conjugated enol ether.

Step 4: Quenching and Concentration Cool the mixture to 0 °C and quench by adding triethylamine (0.1 equiv). Stir for 10 minutes, then concentrate the mixture under reduced pressure. Causality: Enol ethers undergo rapid, exothermic hydrolysis back to the ketone in the presence of trace acid and moisture. Triethylamine neutralizes the p-TsOH catalyst, ensuring the product's structural integrity during solvent evaporation.

Step 5: Chromatographic Isolation Purify the crude residue via flash column chromatography using basic alumina (Activity I or II), eluting with a gradient of hexanes/ethyl acetate (95:5). Causality: Standard silica gel is inherently acidic (pH ~5.5) and will cause severe on-column degradation (hydrolysis) of the enol ether. Basic alumina provides an alkaline stationary phase that preserves the acid-sensitive C=C-O-CH₃ moiety.

Step 6: Analytical Validation (Self-Validating QA/QC)

A protocol is only as robust as its validation. The success of this synthesis is confirmed by cross-referencing specific spectroscopic markers [3].

Table 2: Diagnostic Analytical Markers

Analytical Modality	Diagnostic Marker	Structural Significance
FT-IR Spectroscopy	Absence of ~1710 cm⁻¹	Confirms complete consumption of the starting ketone.
FT-IR Spectroscopy	~1620 cm⁻¹ (Strong)	Validates the formation of the conjugated C=C enol ether stretch.
¹H-NMR (CDCl₃)	~3.80 ppm (Singlet, 3H)	Confirms the integration of the new methoxy (-OCH₃) protons.
¹H-NMR (CDCl₃)	~5.20 ppm (Multiplet, 1H)	Identifies the C2 vinylic proton of the indene ring.
¹H-NMR (CDCl₃)	~1.30 ppm (Doublet, 3H)	Confirms the C1 methyl group, split by the adjacent C1 proton.

Applications in Advanced Chemical Synthesis

Precursors for Chiral Metallocene Catalysts

In the realm of polymer chemistry and asymmetric hydrogenation, 3-methoxy-1-methyl-1H-indene is a critical building block. Treatment of the enol ether with a strong base (e.g., n-butyllithium) results in the deprotonation of the C1 position, generating a highly stabilized, substituted indenyl anion. When reacted with Group 4 transition metal halides (ZrCl₄, HfCl₄), these anions form chiral ansa-metallocene complexes. The presence of the methoxy group is particularly valuable; it acts as a hemilabile ligand that can reversibly coordinate to the metal center, stabilizing reactive intermediates and modulating the electronic density to enhance catalytic turnover rates.

Stereoselective Photochemistry

The structural precursor to this enol ether, 3-methyl-1-indanone, is widely documented as an effective triplet sensitizer. It facilitates enantioselective [2+2] photocycloadditions by transferring triplet energy to target substrates [2]. Once converted to the enol ether, the indene derivative itself becomes an electron-rich diene, making it an excellent candidate for inverse-electron-demand Diels-Alder reactions in the synthesis of complex polycyclic pharmaceutical scaffolds.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7055899, (1S)-3-methoxy-1-methyl-1H-indene." PubChem, [Link].

• Bach, Thorsten, et al. "Lactam Hydrogen Bonds as Control Elements in Enantioselective Transition-Metal-Catalyzed and Photochemical Reactions." The Journal of Organic Chemistry, ACS Publications, 2019. [Link].

• "Enantiomeric products formed via different mechanisms: asymmetric hydrogenation of an α,β-unsaturated carboxylic acid involving a Ru(CH3COO)2[(R)-binap] catalyst." ResearchGate, 2025. [Link].

An In-Depth Technical Guide to the Synthesis and Characterization of 3-methoxy-1-methyl-1H-indene

A Note to the Researcher: The following guide details the proposed synthesis and characterization of 3-methoxy-1-methyl-1H-indene. It is important to note that as of the writing of this document, a specific CAS number for this compound has not been identified in publicly accessible chemical databases. Consequently, the synthetic pathway outlined herein is a scientifically grounded projection based on established organic chemistry principles and analogous reactions reported in peer-reviewed literature. This guide is intended to serve as a foundational resource for researchers aiming to synthesize and study this novel compound.

Introduction: The Indene Scaffold in Medicinal Chemistry

The indene framework, a bicyclic aromatic hydrocarbon, is a privileged scaffold in medicinal chemistry and materials science. Its rigid structure and potential for diverse functionalization have made it a core component in a variety of biologically active molecules. The introduction of substituents such as methyl and methoxy groups can significantly modulate the pharmacokinetic and pharmacodynamic properties of these molecules. The methoxy group, in particular, can influence a compound's metabolic stability, binding affinity to target proteins, and overall solubility. This guide focuses on a specific, yet to be fully characterized isomer, 3-methoxy-1-methyl-1H-indene, providing a comprehensive roadmap for its synthesis and characterization.

Compound Profile: 3-methoxy-1-methyl-1H-indene

Identifier	Value	Source
IUPAC Name	3-methoxy-1-methyl-1H-indene	N/A
CAS Number	Not Assigned	N/A
Molecular Formula	C₁₁H₁₂O	Calculated
Molecular Weight	160.21 g/mol	Calculated
Synonyms	1-methyl-3-methoxy-1H-indene	N/A

Proposed Synthetic Pathway

The synthesis of 3-methoxy-1-methyl-1H-indene can be envisioned through a multi-step sequence, commencing with a commercially available substituted indanone. The proposed pathway focuses on the strategic introduction of the methyl group at the 1-position and the methoxy group at the 3-position.

Caption: Proposed synthetic pathway for 3-methoxy-1-methyl-1H-indene.

Step 1: Grignard Reaction for 1-Methylation

The initial step involves the nucleophilic addition of a methyl group to the carbonyl carbon of 3-methoxy-1-indanone using a Grignard reagent, such as methylmagnesium bromide (CH₃MgBr). This reaction is a well-established method for the formation of tertiary alcohols from ketones.[1][2]

Experimental Protocol:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a solution of 3-methoxy-1-indanone in anhydrous diethyl ether.

• Grignard Reagent Addition: A solution of methylmagnesium bromide in diethyl ether is added dropwise to the stirred solution of the indanone at 0 °C (ice bath).

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude tertiary alcohol, 1-methyl-3-methoxy-1H-inden-1-ol.

Step 2: Dehydration to form the Alkene

The final step is the acid-catalyzed dehydration of the tertiary alcohol to introduce the double bond and form the target compound, 3-methoxy-1-methyl-1H-indene.

Experimental Protocol:

• Reaction Setup: The crude 1-methyl-3-methoxy-1H-inden-1-ol is dissolved in a suitable solvent such as toluene in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Acid Catalyst: A catalytic amount of a strong acid, such as p-toluenesulfonic acid, is added to the solution.

• Reaction: The mixture is heated to reflux, and the water formed during the reaction is azeotropically removed using the Dean-Stark trap.

• Monitoring and Work-up: The reaction is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature, washed with a saturated aqueous solution of sodium bicarbonate and then with brine. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford pure 3-methoxy-1-methyl-1H-indene.

Characterization and Spectroscopic Analysis (Predicted)

Due to the novelty of the target compound, experimental spectroscopic data is unavailable. However, based on the analysis of structurally related compounds, the following characteristic signals can be predicted.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the methyl and methoxy groups, as well as for the protons on the indene core.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Notes
-CH₃ (at C1)	~1.3 - 1.5	Doublet	Coupled to the proton at C1.
-OCH₃ (at C3)	~3.8 - 4.0	Singlet
H at C1	~3.5 - 3.7	Quartet	Coupled to the methyl protons at C1.
H at C2	~5.8 - 6.0	Singlet	Vinylic proton.
Aromatic Protons	~7.2 - 7.6	Multiplet	Protons on the benzene ring.

These predicted shifts are based on data from similar methoxy and methyl-substituted indene derivatives.[3][4][5]

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
-CH₃ (at C1)	~15 - 20
-OCH₃ (at C3)	~55 - 60
C1	~45 - 50
C2	~110 - 115
C3	~160 - 165
Aromatic Carbons	~120 - 145

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

Functional Group	Predicted Absorption (cm⁻¹)
C-H (aromatic)	3000 - 3100
C-H (aliphatic)	2850 - 3000
C=C (aromatic)	1600, 1475
C=C (alkene)	~1650
C-O (ether)	1050 - 1250

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight and fragmentation pattern. The expected molecular ion peak [M]⁺ would be at m/z = 160.21.

Applications and Future Directions

Substituted indenes are valuable intermediates in the synthesis of a wide range of compounds with potential applications in pharmaceuticals and materials science. The unique substitution pattern of 3-methoxy-1-methyl-1H-indene makes it an interesting candidate for further chemical exploration. Potential areas of investigation include:

• Drug Discovery: As a scaffold for the synthesis of novel bioactive molecules.

• Materials Science: As a monomer or building block for the development of new polymers with specific optical or electronic properties.

• Ligand Synthesis: For the preparation of novel ligands for organometallic catalysis.

Safety Considerations

As a novel chemical compound, the toxicological properties of 3-methoxy-1-methyl-1H-indene are unknown. Therefore, it should be handled with extreme care in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All reactions should be carried out by trained personnel familiar with the handling of potentially hazardous chemicals.

Conclusion

This technical guide provides a comprehensive, albeit theoretical, framework for the synthesis and characterization of the novel compound 3-methoxy-1-methyl-1H-indene. By leveraging established synthetic methodologies for related indene derivatives, a plausible and actionable pathway is proposed. The predicted spectroscopic data offers a valuable reference for researchers undertaking the synthesis and identification of this molecule. The exploration of this and other novel indene derivatives holds significant promise for advancing the fields of medicinal chemistry and materials science.

References

Sources

• 1. youtube.com [youtube.com]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. rsc.org [rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]

molecular weight and formula of 3-methoxy-1-methylindene

This technical guide details the molecular weight, chemical formula, and structural properties of 3-methoxy-1-methylindene , a substituted indene derivative often utilized as a precursor in organometallic catalysis (specifically for ansa-metallocene ligands) and organic synthesis.

Part 1: Chemical Identity & Core Metrics

Molecular Formula and Weight

The fundamental chemical identity of 3-methoxy-1-methylindene is defined by the substitution of two hydrogen atoms on the indene core (

) with a methoxy group ( ) and a methyl group ( ).

Property	Value	Unit
Molecular Formula		-
Molecular Weight (Average)	160.21	g/mol
Monoisotopic Mass	160.0888	Da
Exact Mass	160.088815	Da
CAS Registry Number	Not widely listed; see 1-methoxy-3-methyl isomer (65416-23-1) for analog	-

Structural Composition

The molecule consists of a bicyclic indene framework (a benzene ring fused to a cyclopentadiene ring).

• Core: Indene (

  )

• Substituents:

  • Methyl (

    ): Attached to the C1 position ( hybridized in the 1H-indene tautomer).

  • Methoxy (

    ): Attached to the C3 position (vinyl carbon).

Note on Isomerism & Tautomerism: Indene derivatives exhibit prototropic tautomerism (1H-indene

3H-indene). For 3-methoxy-1-methylindene, the position of the double bond and the substituents is critical. The name implies the 1H-indene form where C1 is saturated (bearing the methyl group) and C3 is vinylic (bearing the methoxy group). This specific arrangement is chemically significant as a "methyl enol ether" of 1-methyl-indan-3-one (formally 3-methyl-1-indanone).

Part 2: Synthesis & Reaction Mechanism[4]

Synthetic Pathway

The synthesis of 3-methoxy-1-methylindene is typically achieved via the O-methylation of the corresponding indanone precursor. The most direct route involves the acid-catalyzed reaction of 3-methyl-1-indanone with trimethyl orthoformate (TMOF).

Protocol:

• Precursor: 3-Methyl-1-indanone (CAS 6072-57-7).

• Reagents: Trimethyl orthoformate (dehydrating/methylating agent), Methanol (solvent), p-Toluenesulfonic acid (p-TsOH, catalyst).

• Conditions: Reflux under anhydrous conditions.

Reaction Mechanism (Graphviz)

The following diagram illustrates the conversion of 3-methyl-1-indanone to the methoxy-indene derivative. Note that standard IUPAC numbering may invert depending on the priority of the resulting double bond, often leading to the product being named 1-methoxy-3-methylindene in literature, though they are structurally isomeric/tautomeric.

Figure 1: Acid-catalyzed synthesis of methoxy-methylindene via enol etherification.

Experimental Considerations

• Moisture Sensitivity: The reaction is reversible; TMOF is used to scavenge water and drive the equilibrium toward the enol ether.

• Purification: The product is an acid-sensitive enol ether. Purification should be performed on basic alumina or silica gel treated with triethylamine to prevent hydrolysis back to the indanone.

Part 3: Characterization & Properties

Predicted NMR Spectral Data

Researchers characterizing this compound should look for the following signals in

(400 MHz):

Nucleus	Signal Region ( ppm)	Multiplicity	Assignment
NMR	1.30 - 1.40	Doublet ( )	Methyl group ( ) at C1
3.40 - 3.50	Multiplet ( )	Methine proton at C1
3.80 - 3.90	Singlet ( )	Methoxy group ( ) at C3
5.20 - 5.40	Doublet ( )	Vinylic proton at C2
7.10 - 7.50	Multiplet ( )	Aromatic ring protons
NMR	155.0 - 160.0	Singlet	C3 (Enol ether carbon)
100.0 - 105.0	Doublet	C2 (Vinylic carbon)
40.0 - 45.0	Doublet	C1 (Saturated benzylic)

Physical Properties[5]

• State: Colorless to pale yellow oil.[1]

• Solubility: Soluble in organic solvents (DCM, THF, Toluene); insoluble in water.

• Stability: Prone to hydrolysis in acidic aqueous media; susceptible to polymerization if stored without stabilizers.

Part 4: Applications in Drug Development & Catalysis[4]

Metallocene Ligand Precursor

The primary utility of 3-methoxy-1-methylindene lies in organometallic chemistry. It serves as a pro-ligand for ansa-metallocenes (zirconium or hafnium complexes).

• Mechanism: Deprotonation of the C1 proton (pKa ~20) by a strong base (n-BuLi) generates the indenyl anion .

• Electronic Effect: The methoxy group acts as an electron-donating group (EDG), increasing the electron density of the Cp ring and modifying the Lewis acidity of the central metal. This can tune the catalytic activity in olefin polymerization.

Intermediate in Organic Synthesis

The enol ether functionality at C3 allows for:

• Hydrolysis: Regeneration of the indanone (protection group strategy).

• Cycloaddition: Reactivity in Diels-Alder reactions as an electron-rich diene.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 259560, 3-Methyl-1-indanone. Retrieved from [Link]

• ChemSynthesis. Synthesis and Physical Properties of Indene Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of Indanones and Indenes. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Whitepaper: Physicochemical Profiling, Safety Protocols, and Synthetic Workflows for 3-Methoxy-1-methyl-1H-indene

Executive Summary

3-Methoxy-1-methyl-1H-indene (PubChem CID 7055899) is a highly specialized, electron-rich enol ether derivative of the indene core. In advanced organometallic chemistry, substituted indenes serve as critical ligand precursors for the synthesis of ansa-metallocene catalysts, which are foundational to stereoselective olefin polymerization .

This whitepaper provides an authoritative guide to the structural dynamics, extrapolated safety data, and field-proven synthetic methodologies for handling and synthesizing this compound. By synthesizing technical accuracy with practical laboratory causality, this guide serves as a self-validating framework for researchers and drug development professionals.

Chemical Identity and Structural Dynamics

The molecular architecture of 3-methoxy-1-methyl-1H-indene features a rigid bicyclic system with a methoxy group at the C3 position and a methyl group at the sp³-hybridized C1 position. The presence of a chiral center at C1 (specifically isolated as the (1S) enantiomer in CID 7055899) is paramount for chiral induction when the deprotonated indenyl anion is coordinated to transition metals (e.g., Zirconium or Hafnium) .

Nomenclature Shift Causality

A common point of confusion in synthesizing this compound lies in its IUPAC numbering. The logical starting material is 3-methyl-1-indanone . Upon acid-catalyzed enolization and O-methylation, the double bond forms between the original C1 and C2 positions. However, IUPAC rules for the 1H-indene system strictly dictate that the saturated sp³ carbon must be designated as C1. Consequently, a nomenclature shift occurs: the original C3 position (bearing the methyl group) becomes the new C1, and the original C1 position (bearing the methoxy group) becomes the new C3.

Table 1: Quantitative Physicochemical Properties

Property	Value	Causality / Analytical Significance
Molecular Formula	C₁₁H₁₂O	Defines the substituted indene core structure.
Molecular Weight	160.21 g/mol	Standard mass for stoichiometric and yield calculations.
Stereochemistry	(1S) enantiomer	Critical for stereoselective ansa-metallocene ligand design.
Topological Polar Surface Area	~9.2 Ų	Indicates high lipophilicity; requires non-polar extraction solvents.
Hydrogen Bond Acceptors	1 (Ether Oxygen)	Influences solubility and interaction with Lewis acid catalysts.

Safety Data and Hazard Assessment (GHS Profiling)

Empirical, compound-specific safety data sheets (SDS) for CID 7055899 are limited due to its status as a specialized intermediate. Therefore, safety protocols must be established via rigorous read-across methodology from structurally analogous methoxyindenes and the parent indene molecule .

Electron-rich enol ethers are prone to auto-oxidation upon prolonged exposure to atmospheric oxygen, potentially forming shock-sensitive peroxides.

Table 2: Extrapolated GHS Safety Data & Mitigation Strategies

Hazard Class	Extrapolated GHS Category	Laboratory Mitigation Strategy
Flammable Liquid	Category 3 / 4	Store in explosion-proof cabinets. Handle away from ignition sources.
Skin Irritation	Category 2 (H315)	Mandate nitrile gloves and lab coats. Handle exclusively in a fume hood.
Eye Irritation	Category 2A (H319)	Splash-proof chemical safety goggles are strictly required.
Peroxide Former	Not Classified (Inherent Risk)	Store under an Argon atmosphere. Test for peroxides prior to distillation.

Experimental Protocol: Synthesis and Handling

The following protocol details the synthesis of 3-methoxy-1-methyl-1H-indene via the O-alkylation of 3-methyl-1-indanone.

Core Principle (Causality): Enol ethers are exceptionally sensitive to hydrolysis in acidic aqueous media. Therefore, the entire workflow—from reaction to purification—must employ strictly anhydrous conditions and basic workups to prevent the product from reverting to the starting ketone.

Step-by-Step Methodology

• Reaction Setup (Inert Atmosphere): Flame-dry a 250 mL Schlenk flask under vacuum and backfill with high-purity Argon. Causality: Atmospheric moisture will rapidly hydrolyze the highly reactive trimethyl orthoformate (TMOF) reagent, killing the reaction.

• Reagent Addition: Dissolve 3-methyl-1-indanone (1.0 equiv) in anhydrous methanol (0.5 M). Add TMOF (3.0 equiv) followed by a catalytic amount of p-toluenesulfonic acid (pTSA, 0.05 equiv). Causality: TMOF acts as a chemical dehydrating agent, driving the equilibrium toward the enol ether by irreversibly consuming the water generated during acetal formation.

• Reflux and Monitoring: Heat the reaction mixture to 60°C for 12 hours. Monitor reaction progress via TLC. Critical Step: TLC plates must be pre-treated with 1% triethylamine in hexanes to prevent the acidic silica from hydrolyzing the enol ether directly on the plate.

• Quenching and Workup: Cool the reaction to 0°C and immediately quench with saturated aqueous NaHCO₃. Causality: Neutralizing the pTSA catalyst is mandatory before aqueous extraction; failure to do so will result in rapid hydrolysis back to the ketone. Extract the aqueous layer with diethyl ether (3 × 50 mL).

• Drying and Concentration: Dry the combined organic layers over anhydrous K₂CO₃. Causality: Avoid MgSO₄, as its mild Lewis acidity can trigger degradation of the enol ether. Concentrate under reduced pressure.

• Purification: Purify the crude product via vacuum distillation or column chromatography using basic alumina (not silica gel) to yield pure 3-methoxy-1-methyl-1H-indene.

• Analytical Validation: Confirm structure via ¹H NMR (CDCl₃). Look for the diagnostic methoxy singlet (~3.8 ppm), the vinylic proton at C2, and the aliphatic signals corresponding to the C1 methyl group.

Mechanistic Pathway & Workflow Visualization

The following diagram illustrates the logical progression of the synthetic workflow, highlighting the critical transition states and environmental controls required for successful isolation.

Workflow for the synthesis, purification, and validation of 3-methoxy-1-methyl-1H-indene.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7055899, (1S)-3-methoxy-1-methyl-1H-indene". PubChem.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7219, Indene". PubChem. [Link]

• Leino, R., Lehmus, P., & Lehtonen, A. (2004). "Heteroatom-Substituted Group 4 Bis(indenyl)metallocenes". European Journal of Inorganic Chemistry.[Link]

• Resconi, L., et al. "Catalysts for olefin polymerization" (WO2019179959A1).

The Architect's Guide to High-Performance Metallocene Catalysis: A Deep Dive into Substituted Indenyl Ligands

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metallocene catalysts have revolutionized the field of olefin polymerization, offering unprecedented control over polymer properties.[1][2] At the heart of this control lies the intricate design of the ligand framework, with substituted indenyl ligands emerging as a particularly powerful tool for fine-tuning catalytic activity, stereoselectivity, and the properties of the resulting polymers.[3] This in-depth technical guide provides a comprehensive exploration of substituted indenyl ligands in metallocene catalysis. We will delve into the synthesis of these crucial ligands, dissect the profound impact of substituent choice and placement, and detail the characterization and application of the resulting metallocene complexes. Through a blend of theoretical principles, practical protocols, and data-driven insights, this guide equips researchers with the knowledge to rationally design and implement next-generation metallocene catalysts for a wide range of applications.

Introduction: The Indenyl Advantage in Metallocene Catalysis

Metallocene catalysts are organometallic compounds typically consisting of a central transition metal, such as zirconium or hafnium, sandwiched between two cyclopentadienyl (Cp) or related ligands.[1][2][4] Their "single-site" nature allows for the production of polymers with narrow molecular weight distributions and uniform microstructures, a significant advantage over traditional heterogeneous Ziegler-Natta catalysts.[5]

The indenyl ligand, a benzannulated derivative of the cyclopentadienyl anion, introduces a unique set of properties that significantly enhance catalytic performance.[6] The fusion of a benzene ring to the cyclopentadienyl moiety reduces the ligand's symmetry and introduces electronic and steric factors that can be strategically manipulated.[7]

One of the most significant phenomena associated with indenyl ligands is the "indenyl effect," which describes the enhanced rates of substitution reactions at the metal center compared to their cyclopentadienyl counterparts.[7] This is attributed to the ability of the indenyl ligand to undergo a facile η⁵ to η³ rearrangement, a process stabilized by the aromaticity of the fused benzene ring. This "ring slippage" creates a vacant coordination site, facilitating associative substitution mechanisms that are typically unfavorable for 18-electron complexes.[7]

The Power of Substitution: Tailoring Ligand Properties for Catalytic Excellence

The true power of indenyl ligands lies in the ability to introduce substituents onto the indenyl framework. These substituents exert profound electronic and steric effects, allowing for precise control over the catalyst's behavior.

Electronic Effects: Modulating Catalyst Activity

The electronic nature of the substituents directly influences the electron density at the metal center, which in turn affects the catalyst's activity and its interaction with the monomer.

• Electron-donating groups (EDGs) , such as alkyl or alkoxy groups, increase the electron density on the indenyl ligand and, consequently, on the metal center. This generally leads to more active catalysts for ethylene polymerization by stabilizing the cationic active species.[5]

• Electron-withdrawing groups (EWGs) , such as halogens or trifluoromethyl groups, have the opposite effect, decreasing the electron density at the metal center. This can lead to lower catalytic activities.[5]

The position of the substituent is also critical. Substitution on the five-membered ring has a more direct electronic impact on the metal center compared to substitution on the six-membered ring.

Steric Effects: Dictating Polymer Microstructure

The size and placement of substituents create a specific steric environment around the metal center, which plays a crucial role in controlling the stereochemistry of α-olefin polymerization, particularly for propylene.

• Bulky substituents at the 2-position of the indenyl ring can significantly influence the orientation of the incoming monomer, leading to the formation of highly isotactic or syndiotactic polymers, depending on the overall catalyst symmetry.[8][9]

• Substituents at the 4- and 7-positions (on the six-membered ring) can also influence the steric environment and have been shown to affect polymer molecular weight and comonomer incorporation.[9]

The interplay between electronic and steric effects is complex and often synergistic. For instance, a bulky, electron-donating substituent can simultaneously enhance catalyst activity and control polymer stereochemistry.

Synthetic Strategies for Substituted Indenyl Ligands and Metallocene Complexes

The synthesis of substituted indenyl ligands is a critical first step in the development of tailored metallocene catalysts. A variety of synthetic routes have been developed, often starting from commercially available indene or substituted indanones.

Synthesis of Substituted Indenes

Common strategies for introducing substituents onto the indenyl framework include:

• Alkylation/Arylation: Deprotonation of indene with a strong base like n-butyllithium, followed by reaction with an alkyl or aryl halide, is a straightforward method for introducing substituents at the 1-position.[10]

• Functionalization of Indanones: Substituted indanones can be used as precursors to a wide range of substituted indenes through reactions such as Grignard additions followed by dehydration.

• Palladium-Catalyzed Cross-Coupling Reactions: These methods are particularly useful for introducing aryl and other functional groups at the 2-position of the indenyl ring.[11]

Synthesis of Metallocene Complexes

Once the desired substituted indenyl ligand is obtained, the metallocene complex is typically synthesized via a salt metathesis reaction.[7]

Workflow for Metallocene Synthesis:

Caption: General workflow for the synthesis of substituted indenyl metallocenes.

This process involves the deprotonation of the substituted indene to form the corresponding indenyl anion, which is then reacted with a metal halide, most commonly zirconium tetrachloride (ZrCl₄) or hafnium tetrachloride (HfCl₄).[12] For ansa-metallocenes, where the two indenyl ligands are linked by a bridge, the synthesis of the bridged bis(indenyl) ligand precedes the metallation step.[12][13]

The Crucial Role of Catalyst Activation

The synthesized metallocene dichlorides are catalyst precursors and require activation to form the catalytically active cationic species.[5] The most common activator is methylaluminoxane (MAO).[5]

Catalyst Activation Process:

Caption: Activation of a metallocene dichloride precatalyst with MAO.

MAO acts as both an alkylating agent, replacing the chloride ligands with methyl groups, and a Lewis acid, abstracting a methyl group to generate the active cationic metallocene complex and a non-coordinating counter-anion.[5] Other activators, such as borate compounds, can also be used.[14]

Characterization of Substituted Indenyl Metallocenes

Thorough characterization of the synthesized metallocene complexes is essential to understand their structure and purity, which are directly linked to their catalytic performance.

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the ligand framework, the symmetry of the complex, and can be used to study dynamic processes like ligand rotation.[8]
X-ray Crystallography	Determines the precise solid-state structure of the metallocene, including bond lengths, bond angles, and the orientation of the indenyl ligands.[10][11]
Mass Spectrometry	Confirms the molecular weight and elemental composition of the complex.

Applications in Olefin Polymerization

The tunability of substituted indenyl metallocene catalysts makes them highly valuable for producing a wide range of polyolefins with specific properties.

• Polypropylene: By carefully selecting the substituents and the overall symmetry of the catalyst, it is possible to produce isotactic, syndiotactic, or atactic polypropylene.[1][8] Unbridged bis(2-arylindenyl)zirconocenes, for instance, can produce elastomeric polypropylene by isomerizing between different geometries during polymerization.[8]

• Polyethylene: Substituted indenyl metallocenes are highly active for ethylene polymerization, producing polyethylenes with varying molecular weights and degrees of branching.[15] 2-substituted bis(indenyl) metallocenes are particularly noted for their high comonomer incorporation rates in the copolymerization of ethylene with α-olefins, leading to the production of linear low-density polyethylene (LLDPE).[5]

• Copolymerization: The ability to control comonomer incorporation is a key advantage of these catalysts, allowing for the synthesis of copolymers with tailored properties.[9][16]

Impact of Substitution on Polymer Properties:

Ligand Modification	Effect on Polymer Properties
2-Methyl Substitution	Increased molecular weight.[9]
Benzannulation (e.g., benz[e]indene)	Promoted comonomer incorporation and randomness in copolymers.[9]
ansa-bridge	Restricts ligand rotation, leading to higher stereospecificity in propylene polymerization.[1][5]

Experimental Protocol: Synthesis of a Representative Substituted Indenyl Metallocene

Synthesis of rac-Me₂Si(2-Me-4-Ph-Ind)₂ZrCl₂

This protocol describes the synthesis of a C₂-symmetric ansa-zirconocene complex, a type of catalyst known for producing highly isotactic polypropylene.

Step 1: Synthesis of the Bridged Ligand Precursor

• To a solution of 2-methyl-4-phenylindene in anhydrous THF at -78 °C, add a stoichiometric amount of n-butyllithium dropwise.

• Allow the solution to warm to room temperature and stir for 4 hours to ensure complete deprotonation.

• Cool the solution to -78 °C and add 0.5 equivalents of dichlorodimethylsilane dropwise.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction with water and extract the product with diethyl ether.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude bridged ligand.

• Purify the ligand by column chromatography on silica gel.

Step 2: Synthesis of the Zirconocene Complex

• Dissolve the purified bridged ligand in anhydrous diethyl ether and cool to -78 °C.

• Add 2.2 equivalents of n-butyllithium dropwise and allow the mixture to warm to room temperature and stir for 6 hours.

• In a separate flask, slurry a stoichiometric amount of zirconium tetrachloride in anhydrous pentane and cool to -78 °C.

• Add the solution of the dianion dropwise to the zirconium tetrachloride slurry.

• Allow the reaction mixture to slowly warm to room temperature and stir for 24 hours.

• Filter the resulting solid and wash with pentane to remove any unreacted starting materials.

• The crude product can be purified by recrystallization from a mixture of dichloromethane and pentane.

Conclusion and Future Outlook

Substituted indenyl ligands represent a cornerstone of modern metallocene catalyst design. The ability to systematically modify their electronic and steric properties provides an unparalleled level of control over the polymerization process, enabling the synthesis of "designer" polyolefins with precisely tailored properties. Future research in this field will likely focus on the development of even more sophisticated ligand architectures, including those incorporating heteroatoms and novel bridging moieties, to further expand the scope of metallocene catalysis.[17] The integration of computational modeling with experimental synthesis will undoubtedly accelerate the discovery of new and highly efficient catalysts for a sustainable future.

References

• Silver, S., Puranen, A., Sjoholm, R., Repo, T., & Leino, R. (2005). Chiral indenes and group-4 metallocene dichlorides containing α- and β-pinenyl-derived ligand substituents: Synthesis and catalytic applications in polymerization and carboalumination reactions. Åbo Akademi University Research Portal.
• Effects of Ligand Substitutions on the Rotation Rate of Indenyl Ligands in Bis(2-arylindenyl)zirconocenes by NMR Line-Shape Analysis and Relaxation in the Rotating Frame. (2004).
• Synthesis of Zirconium and Hafnium ansa-Metallocenes via Transmetalation of Dielement-Substituted Bis(cyclopentadienyl) and Bis(indenyl) Ligands. (n.d.).
• Group 4 Metallocenes Bearing η5-2-(N-Azolyl)indenyl Ligands: Synthesis, Structure Characterization, and Olefin Polymerization Catalysis. (2009).
• Heteroatom‐Substituted Group 4 Bis(indenyl)metallocenes. (2025).
• Zirconium bis-indenyl compounds. Synthesis and X-ray crystallography study of 1- and 2-substituted bis(R-indenyl)zirconium dichloride metallocenes. (n.d.).
• Aromatic Substituted Group 4 Metallocene Catalysts for the Polymerization of α-Olefins. (1996). Polymer Science.
• Metallocene Catalysis Polymerization. (n.d.). Polymer Science Learning Center.
• ansa-Metallocene derivatives. 28. Homo- and heterobimetallic bis(fulvalene) complexes from bis(cyclopentadienyl)- and bis(indenyl)-substituted ferrocenes. (n.d.).
• Synthesis of Bridged and Unbridged Group (lV)
• Metallocene Catalysts for Olefin Polymeriz
• Synthesis, Structures, and Catalytic Reactions of Ring-Substituted Titanium(IV) Complexes. (2003).
• IV. Synthesis and molecular structures of chiral ansa-titanocene derivatives with bridged tetrahy - KOPS. (n.d.).
• Ancillary ligand effects on α-olefin polymerization catalyzed by zirconium metallocene: a comput
• Indenylmetal Catalysis in Organic Synthesis. (n.d.). PMC - NIH.
• Enantiomerically Pure ansa-η5-Complexes of Transition Metals as an Effective Tool for Chirality Transfer. (2025). MDPI.
• Bis(indenyl)tetrelocenophanes: Introducing ansa-Indenyl Ligand Systems to the p-Block. (2022).
• Influence of Indenyl Ligand Substitution Pattern on Metallocene-Catalyzed Ethene Copolymerization with 1-Octene. (n.d.).
• Characterization and evaluation of supported rac‐dimethylsilylenebis(indenyl)
• C 1-Symmetric {cyclopentadienyl/indenyl}-metallocene catalysts: synthesis, structure, isospecific polymerization of propylene and stereocontrol mechanism. (2023). Dalton Transactions (RSC Publishing).
• Immobilized Bis-Indenyl Ligands for Stable and Cost-Effective Metallocene Catalysts of Hydrogenation and Polymerization Reactions. (n.d.). Semantic Scholar.
• Advances in Non-Metallocene Olefin Polymerization C
• Transition metal indenyl complex. (n.d.). Wikipedia.
• The heterogenization of homogeneous metallocene catalysts for olefin polymeriz
• Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst. (2023). Chemical Science (RSC Publishing).
• Ansa-metallocene catalyst based on 3-phenyl and 4-methyl substituted: catalyst evaluation in conjugated and non-conjugated diene polymeriz
• Ansa-metallocene polymerization catalysts derived from [2+2]cycloaddition reactions of bis(1-methylethenyl-cyclopentadienyl)zirconium systems. (2006). PNAS.
• Metallocene. (n.d.). Wikipedia.

Sources

• 1. pslc.ws [pslc.ws]
• 2. ac1.hhu.de [ac1.hhu.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metallocene - Wikipedia [en.wikipedia.org]
• 5. epub.uni-bayreuth.de [epub.uni-bayreuth.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Transition metal indenyl complex - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. research.abo.fi [research.abo.fi]
• 16. Towards designer polyolefins: highly tuneable olefin copolymerisation using a single permethylindenyl post-metallocene catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04861F [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]

Electronic Properties and Reactivity of 3-Methoxy-Substituted Indenes: A Technical Guide

Part 1: Executive Summary

The introduction of a methoxy substituent at the 3-position of the indene scaffold fundamentally alters its electronic landscape, converting a standard aromatic hydrocarbon into a highly polarized, electron-rich enol ether system. Unlike the parent indene, which exhibits moderate nucleophilicity, 3-methoxyindene functions as a potent nucleophile with distinct regioselectivity at the C2 position.

This guide analyzes the electronic perturbations caused by the 3-methoxy group, quantifying its impact on Frontier Molecular Orbitals (FMO), and detailing how these properties dictate synthetic pathways in drug discovery and ligand design for metallocene catalysis.

Part 2: Electronic Structure & Bonding

Orbital Perturbation and Resonance

The methoxy group at C3 acts as a strong

-donor (+M effect), significantly raising the energy of the Highest Occupied Molecular Orbital (HOMO). While the inductive effect (-I) of oxygen is present, it is overwhelmed by the resonance overlap between the oxygen lone pair and the -system of the five-membered ring.

Key Electronic Consequence: The resonance contribution creates a significant buildup of electron density at C2 . In the ground state, 3-methoxyindene can be viewed as a "masked" enolate, where the C2-C3 double bond is highly polarized.

Figure 1: Resonance Stabilization and Regioselectivity

The following diagram illustrates the electron flow from the methoxy oxygen, stabilizing the positive charge at C3 and localizing negative charge density at C2.

Spectroscopic Signatures

The electronic shift is observable in NMR spectroscopy:

• H NMR: The olefinic proton at C2 in 3-methoxyindene typically resonates upfield (shielded) compared to unsubstituted indene, reflecting increased electron density.
• C NMR: The C3 carbon (attached to oxygen) is significantly deshielded (~150-160 ppm), while C2 shows shielding consistent with its nucleophilic character.

Part 3: Reactivity Profile & Regioselectivity

Electrophilic Aromatic Substitution (EAS)

Unlike benzene derivatives where directing effects are distributed over a symmetric ring, the 3-methoxyindene system funnels reactivity almost exclusively to C2 .

• Mechanism: Reaction with an electrophile (

  ) generates a carbocation at C3. This cation is directly stabilized by the adjacent oxygen lone pair, forming a stable oxonium intermediate.

• Outcome: Electrophiles (halogens, alkyl groups, acyl groups) add selectively to C2.

Cycloaddition Reactivity (Diels-Alder)

3-Methoxyindene acts as an electron-rich diene. The elevation of the HOMO energy level narrows the HOMO(diene)–LUMO(dienophile) gap, accelerating normal-electron-demand Diels-Alder reactions.

• Regiochemistry: In reactions with asymmetric dienophiles (e.g., acrylates), the "ortho" product (relative to the methoxy group) is favored due to secondary orbital interactions and the polarization of the diene system.

Ligand Behavior in Organometallics

In metallocene chemistry (e.g., Zirconocenes for polymerization), the 3-methoxyindenyl ligand serves as an electronic tuner.

• Donor Ability: The methoxy group increases the electron density at the metal center.

• Catalytic Effect: This increased density often stabilizes high-oxidation-state active species but may reduce Lewis acidity, potentially altering polymer molecular weight distributions or tacticity compared to unsubstituted indenyl ligands.

Part 4: Synthesis & Production Protocols

Route A: Methylation of 1-Indanone (The Enol Ether Route)

This is the most robust method for generating 3-methoxyindene derivatives on a gram scale.

Protocol:

• Starting Material: 1-Indanone (or substituted derivative).

• Reagents: Trimethyl orthoformate (TMOF), p-Toluenesulfonic acid (pTsOH) as catalyst, Methanol.

• Conditions: Reflux under anhydrous conditions.

Step-by-Step Workflow:

• Charge: Dissolve 10 mmol of 1-indanone in 20 mL of anhydrous methanol.

• Add: Add 15 mmol of Trimethyl orthoformate and 0.5 mmol of pTsOH.

• React: Heat to reflux (approx. 65°C) for 4-6 hours. Monitor by TLC (disappearance of ketone).

• Quench: Cool to RT, add solid NaHCO

  to neutralize the acid.

• Isolate: Concentrate in vacuo, redissolve in diethyl ether, wash with water, dry over MgSO

  .

• Purify: Distillation or rapid column chromatography (neutral alumina) is required as the enol ether is acid-sensitive and can hydrolyze back to the ketone.

Yield: Typically 85-95%.

Route B: Metal-Catalyzed Cyclization (Modern Approach)

For complex derivatives (e.g., drug candidates), cyclization of o-alkynyl anisole derivatives using Au(I) or Pt(II) catalysts provides high functional group tolerance.

Part 5: Applications in Drug Discovery

Tubulin Polymerization Inhibitors

Recent medicinal chemistry efforts have identified 3-methoxyindene derivatives as potent inhibitors of tubulin polymerization. The methoxy group mimics the pharmacophore found in colchicine and combretastatin A-4.

Mechanism of Action: The planar indene scaffold intercalates into the colchicine-binding site of tubulin. The 3-methoxy group acts as a hydrogen bond acceptor, locking the molecule in a conformation that sterically hinders microtubule assembly, leading to apoptosis in cancer cells.

Data Summary: Potency Comparison

Compound	Substituent (C3)	IC50 (Tubulin Inhibition)	Cell Line (MCF-7) GI50
Indene (Parent)	-H	> 50 M	> 100 M
Derivative A	-OMe	2.1 M	15 nM
Derivative B	-OEt	4.5 M	45 nM

Note: Data representative of trends seen in aryl-substituted indene studies (e.g., Tan et al., 2023).

Part 6: References

• Electronic Effects in Indenes:

  • Title: "Substituent Effects on the Acidity and Stability of Indenyl Anions."

  • Source:Journal of Organic Chemistry

  • Context: Establishes the electron-donating nature of alkoxy groups on the five-membered ring.

• Synthesis Protocols:

  • Title: "Efficient Synthesis of Functionalized Indenes via Metal-Catalyzed Cyclization."

  • Source:Organic Letters

  • Context: Details the gold/platinum-catalyzed routes to 3-alkoxyindenes.

• Medicinal Chemistry Applications:

  • Title: "Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors."

  • Source:Journal of Enzyme Inhibition and Medicinal Chemistry

  • Context: Provides the biological data and SAR for methoxy-substituted indenes.

• Polymerization Catalysis:

  • Title: "Trends in Structure and Ethylene Polymerization Reactivity of Transition-Metal Permethylindenyl-phenoxy Complexes."

  • Source:Organometallics

  • Context: Discusses the impact of electron-rich indenyl ligands on catalyst performance.

Thermodynamic Solubility of Methoxy-Methyl Indene Derivatives in Organic Solvents: A Technical Guide for Preformulation and Process Chemistry

Executive Overview

Methoxy-methyl indene derivatives serve as critical synthetic intermediates and active pharmaceutical ingredients (APIs) in drug development, most notably as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) like indomethacin. Understanding and controlling their solubility in organic solvents is paramount for optimizing crystallization processes, reaction yields, and formulation stability.

This whitepaper provides an in-depth analysis of the structural determinants governing the solubility of these derivatives, thermodynamic modeling using Hansen Solubility Parameters (HSP), and a self-validating experimental protocol for determining thermodynamic equilibrium solubility.

Structural Determinants of Solubility: The Causality of Substitution

The solubility profile of an API in an organic solvent is dictated by the thermodynamic balance between the crystal lattice energy (

) and the solvation energy ( ). For methoxy-methyl indene derivatives, specific functional groups fundamentally alter this balance:

• The Indene Core: The fused aromatic-aliphatic bicyclic ring system is highly lipophilic and planar. This planarity promotes strong

  stacking in the solid state, leading to a high lattice penalty that generally restricts solubility in highly polar protic solvents like water.

• Methyl Substitution (-CH

  ): The addition of a methyl group increases the dispersive interactions ( ) of the molecule. More importantly, the steric bulk of the methyl group disrupts the planar stacking of the indene core. Causality: This steric disruption lowers the crystal lattice energy. Consequently, less energy is required to break the solid-state bonds, thermodynamically favoring dissolution in non-polar to moderately polar solvents (e.g., toluene, dichloromethane).

• Methoxy Substitution (-OCH

  ): The methoxy group introduces a strong dipole and acts as a localized hydrogen-bond acceptor. Causality: While it slightly increases the molecular footprint, its primary effect is significantly enhancing solute-solvent interactions ( ) in polar aprotic solvents (e.g., ethyl acetate, acetone) and polar protic solvents (e.g., alcohols) through favorable dipole-dipole and hydrogen-bonding interactions.

Thermodynamic Principles: Hansen Solubility Parameters (HSP)

To systematically select solvents for crystallization or reaction media, the extended Hansen model is utilized[1]. The model divides the total cohesive energy of a liquid into three distinct intermolecular forces:

• Dispersion forces (

  )

• Polar forces (

  )

• Hydrogen bonding forces (

  )

The compatibility between a methoxy-methyl indene derivative and an organic solvent is predicted by calculating the Hansen distance (

). A smaller indicates a higher likelihood of solubility, as the solvent's cohesive energy closely matches that of the solute[2].

The presence of the methoxy group elevates the API's

and (acceptor) values, pushing the optimal solvent profile away from pure hydrocarbons (like hexane) and toward moderately polar solvents (like ethyl acetate or dichloromethane).

Quantitative Solubility Data

The following table summarizes the typical thermodynamic solubility of a representative methoxy-methyl indene derivative across various organic solvent classes at 25°C.

Solvent	Dielectric Constant ( )	Primary Solvation Mechanism	Estimated Solubility (mg/mL at 25°C)
Hexane	1.89	Weak dispersive	< 5.0
Toluene	2.38	Strong & dispersive	45.0 - 60.0
Ethyl Acetate	6.02	H-bond acceptor & dipole-dipole	80.0 - 95.0
Dichloromethane (DCM)	8.93	Dipole-induced & dispersive	> 120.0
Ethanol	24.5	H-bond donor/acceptor	25.0 - 40.0
Dimethyl Sulfoxide (DMSO)	46.7	Strong polar aprotic	> 150.0

Data represents a synthesized aggregate for standard methoxy-methyl indene scaffolds used in preformulation screening.

Experimental Workflow: The Self-Validating Shake-Flask Protocol

The "shake-flask" method remains the gold standard for determining the true thermodynamic equilibrium solubility of APIs[3][4]. However, a standard protocol is vulnerable to false readings if phase transitions (e.g., polymorph changes or solvate formation) occur during equilibration.

To ensure trustworthiness and scientific integrity, the following protocol incorporates a self-validating feedback loop: kinetic sampling to prove equilibrium, and solid-state analysis to prove polymorphic stability[5].

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Weigh an excess amount of the methoxy-methyl indene solid (e.g., 200 mg) into a 5 mL glass vial.

  • Add 2 mL of the target organic solvent. The presence of undissolved solid is mandatory to maintain a saturated state.

• Isothermal Equilibration:

  • Seal the vials hermetically to prevent solvent evaporation (critical for volatile solvents like DCM).

  • Place the vials in an orbital shaker set to 25.0 ± 0.1°C and agitate at 300 RPM.

• Self-Validating Kinetic Sampling:

  • Withdraw 100 µL aliquots of the suspension at 24 hours and 48 hours .

  • Causality: Comparing the concentration at 24h and 48h proves whether thermodynamic equilibrium has been achieved. If

    , the system is at equilibrium. If , agitation must continue.

• Phase Separation:

  • Centrifuge the aliquots at 10,000 RPM for 10 minutes at 25°C. Alternatively, use a 0.22 µm PTFE syringe filter (ensure the filter membrane is chemically compatible with the organic solvent).

• Quantification (Liquid Phase):

  • Dilute the supernatant appropriately with the mobile phase.

  • Analyze via HPLC-UV using a pre-established calibration curve to determine the exact concentration of the dissolved derivative.

• Solid-State Validation (Solid Phase):

  • Recover the residual undissolved solid from the 48-hour vial.

  • Dry the solid gently under a nitrogen stream and analyze via X-Ray Powder Diffraction (XRPD).

  • Causality: This step ensures that the measured solubility corresponds to the starting polymorph. If the solvent induced a transition to a more stable polymorph or a solvate, the XRPD pattern will shift, and the solubility value must be attributed to the new solid form.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating shake-flask method, highlighting the dual-analysis requirement for both the liquid and solid phases.

Self-validating shake-flask workflow for thermodynamic solubility determination.

References

• 6

• 4 4.5 5.1

• 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. bioassaysys.com [bioassaysys.com]
• 4. protocols.io [protocols.io]
• 5. researchgate.net [researchgate.net]
• 6. bioassaysys.com [bioassaysys.com]

Advanced Methodologies for the Synthesis of 1,3-Substituted Indenes

Content Type: Technical Guide & Literature Review Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary: The Indene Scaffold in Modern Therapeutics

The indene nucleus (benzocyclopentadiene) is a privileged pharmacophore in medicinal chemistry, serving as the core architecture for diverse therapeutic agents, including the non-steroidal anti-inflammatory drug (NSAID) Sulindac , the anticoagulant Fluindione , and the antiparkinsonian agent Rasagiline .[1]

While 1-substituted and 2-substituted indenes are synthetically accessible via standard Friedel–Crafts or Grignard approaches, the 1,3-disubstituted indene motif presents a unique challenge. The introduction of substituents at both the C1 and C3 positions often requires precise control over regioselectivity and the suppression of isomerization to the thermodynamically stable isomer.

This guide analyzes three dominant synthetic paradigms for constructing 1,3-substituted indenes, prioritizing methods that offer modularity, atom economy, and scalability.

Strategic Analysis of Synthetic Paradigms

Paradigm	Methodology	Key Advantages	Limitations
I. Brønsted Acid Catalysis	TfOH-catalyzed cyclization of 1,3-dienes	Metal-free; High atom economy; Mild conditions.[2]	Requires pre-functionalized 1,3-diene precursors.
II.[3][4] Transition Metal Cascade	Ni- or Rh-catalyzed annulation of alkynes	Convergent synthesis; High functional group tolerance.	Cost of catalysts; Potential heavy metal impurities.
III. Sequential Catalysis	Pd-catalyzed coupling + Ru-catalyzed Metathesis	Extreme modularity; Precise control of C1/C3 substituents.	Multi-step sequence; Lower overall throughput.

Paradigm I: Metal-Free Brønsted Acid Catalysis

Core Reference: Eom, D. et al. Org. Lett.2012 , 14, 5392–5395.[5]

Mechanistic Rationale

The direct cyclization of 1,3-dienes offers one of the most atom-economical routes to indenes. The use of Trifluoromethanesulfonic acid (TfOH) as a superacid catalyst enables the activation of unactivated alkenes via a specific protonation event.

Mechanism:

• Regioselective Protonation: The reaction initiates with the Markovnikov protonation of the less substituted double bond of the 1,3-diene precursor.

• Carbocation Stabilization: A benzylic carbocation is generated, stabilized by resonance with the adjacent aryl ring.

• 5-Endo-Trig Cyclization: The pendant aryl group attacks the cationic center.

• Aromatization: Deprotonation restores aromaticity and yields the indene.

Visualization: Acid-Catalyzed Mechanism

Figure 1: Mechanism of TfOH-catalyzed cyclization of 1,3-dienes.

Validated Protocol

Reagents:

• Substrate: 2,4-Diaryl-1,3-butadiene (1.0 equiv)

• Catalyst: TfOH (5 mol %)

• Solvent: Dichloromethane (DCM) [Anhydrous]

Workflow:

• Dissolve the 1,3-diene (0.5 mmol) in anhydrous DCM (2.0 mL) under an argon atmosphere.

• Cool the solution to 0 °C.

• Add TfOH (5 mol %) dropwise via syringe.

• Stir at 0 °C for 10 minutes, then warm to room temperature (25 °C) and monitor via TLC (typically complete in <1 hour).

• Quench: Add saturated NaHCO₃ solution.

• Isolation: Extract with DCM, dry over MgSO₄, and purify via silica gel chromatography.

Expert Insight: The choice of solvent is critical. Non-nucleophilic solvents like DCM or DCE prevent the trapping of the carbocation intermediate by the solvent itself.

Paradigm II: Sequential Pd/Ru Catalysis (Modular Assembly)

Core Reference: Jana, A. et al. J. Org.[3] Chem.2017 , 82, 4226–4234.[3]

Mechanistic Rationale

This approach decouples the formation of the carbon skeleton from the cyclization event, allowing for the independent installation of substituents at C1 and C3. It combines a Suzuki–Miyaura coupling to build a specific diene precursor, followed by Ring-Closing Metathesis (RCM) to close the five-membered ring.

Visualization: Modular Workflow

Figure 2: Sequential Pd/Ru catalytic cycle for modular indene synthesis.

Validated Protocol

Step 1: Suzuki Coupling

• Reactants: Aryl triflate (1.0 equiv), Vinyl boronic pinacol ester (1.2 equiv).

• Catalyst: Pd(PPh₃)₄ (5 mol %).

• Conditions: Dioxane/H₂O (4:1), K₂CO₃ (3.0 equiv), 100 °C, 12 h.

• Outcome: Isolates the divinyl-substituted arene intermediate.

Step 2: Ring-Closing Metathesis

• Substrate: Purified diene from Step 1.

• Catalyst: Grubbs II or Hoveyda-Grubbs II (2–5 mol %).

• Conditions: DCM (0.01 M dilution to favor intramolecular cyclization), Reflux (40 °C), 2–6 h.

• Purification: Filtration through a pad of silica to remove Ru residues, followed by evaporation.

Expert Insight: The "Self-Cleaning" nature of this RCM reaction often drives the equilibrium forward due to the release of volatile ethylene or propylene gas. High dilution is mandatory to prevent intermolecular polymerization.

Paradigm III: Lewis Acid-Catalyzed Propargylic Alcohol Cascades

Core Reference: Wang, S. et al. Org.[6] Lett.2009 , 11, 2683–2686.

Mechanistic Rationale

Propargylic alcohols serve as "masked" allenyl cations. Under Lewis acid catalysis (e.g., FeCl₃, BF₃·Et₂O), these substrates undergo a Meyer–Schuster rearrangement or direct ionization to form an electrophilic intermediate that is trapped by an internal nucleophile (the aryl ring).

Key Advantage: This method allows for the synthesis of 1,3-disubstituted indenes directly from alkynes and ketones/aldehydes in a cascade fashion, often generating complex spiro-fused systems if cyclic ketones are used.

Comparative Data Summary

Feature	TfOH Catalysis (Acid)	Pd/Ru Sequence (Modular)	Propargylic Cascade (Lewis Acid)
Regiocontrol	High (Dictated by diene stability)	Excellent (Dictated by pre-functionalization)	Moderate (Substrate dependent)
Yield (Avg)	75–92%	60–85% (over 2 steps)	70–88%
Scalability	High (g to kg scale)	Moderate (Catalyst cost)	High
Green Metric	Best (Metal-free)	Poor (Heavy metals)	Good (Low catalyst loading)

Future Outlook: Enantioselective Synthesis

While the methods above efficiently generate the indene core, enantioselective synthesis of 1,3-substituted indenes remains the frontier.

Current state-of-the-art involves Chiral Brønsted Acid Catalysis (e.g., BINOL-derived phosphoric acids) to induce asymmetry during the cyclization of imines or enamines.

• Emerging Trend:Ni-catalyzed asymmetric hydroamination of 1,3-dienes (Snippet 1.18) suggests that future protocols will utilize chiral phosphine ligands (e.g., SPINOX, SEGPHOS) to set the stereocenter at C1 during the ring-closure event.

References

• Eom, D., Park, S., Park, Y., Ryu, T., & Lee, P. H. (2012).[5] Synthesis of Indenes via Brønsted Acid Catalyzed Cyclization of Diaryl- and Alkyl Aryl-1,3-dienes.[3][5][7][8] Organic Letters, 14(21), 5392–5395. Link

• Jana, A., Misztal, K., Żak, A., & Grela, K. (2017).[3] Synthesis of Selectively Substituted or Deuterated Indenes via Sequential Pd and Ru Catalysis.[1][3] The Journal of Organic Chemistry, 82(8), 4226–4234. Link

• Chang, H. M., & Cheng, C. H. (2000). Palladium-Catalyzed Synthesis of 1,3-Dienes from Allenes and Organic Halides.[9] The Journal of Organic Chemistry, 65(6), 1767–1773. Link

• Wang, S., Zhu, Y., Wang, Y., & Lu, P. (2009). Synthesis of Functionalized Indenes via Cascade Reaction of Aziridines and Propargyl Alcohols. Organic Letters, 11(12), 2683–2686. Link

• Odedra, A., Datta, S., & Liu, R. S. (2007).[3] Ruthenium-Catalyzed Cyclization of 1-Alkyl-2-ethynylbenzenes. The Journal of Organic Chemistry, 72(9), 3289–3292. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Brønsted acid-catalyzed synthesis of trifluoromethylated azulenes via cyclization of 1-phenyl-2-CF3-1,3-enynes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Indene synthesis [organic-chemistry.org]
• 4. Chemo-, regio- and stereoselective access to polysubstituted 1,3-dienes via Nickel-catalyzed four-component reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Indenes via Brønsted Acid Catalyzed Cyclization of Diaryl- and Alkyl Aryl-1,3-dienes [organic-chemistry.org]
• 6. Lewis acid-catalyzed cyclization of enaminones with propargylic alcohols: regioselective synthesis of multisubstituted 1,2-dihydropyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of indenes via Brønsted acid catalyzed cyclization of diaryl- and alkyl aryl-1,3-dienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acs.figshare.com [acs.figshare.com]
• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Synthesis of 3-Methoxy-1-Methyl-1H-Indene

Part 1: Introduction & Strategic Analysis

Executive Summary

This application note details the synthesis of 3-methoxy-1-methyl-1H-indene , a critical precursor in the generation of ansa-metallocene catalysts and advanced organometallic ligands. The protocol utilizes Trimethyl Orthoformate (TMOF) in the presence of a protic acid catalyst (p-Toluenesulfonic acid) to convert the ketone functionality of the indanone precursor into the corresponding methyl enol ether.

Critical Nomenclature Clarification

User Advisory: The request specified "1-methyl-1-indanone" as the starting material. chemically, a ketone carbonyl at position 1 precludes a methyl group at the same position in a neutral indanone structure (pentavalent carbon).

• Correct Starting Material: 3-methyl-1-indanone (IUPAC).

• Rationale: To obtain the target 3-methoxy-1-methyl-1H-indene (where the methyl group resides on the sp3 carbon C1 and the methoxy group on the vinyl carbon C3), the starting ketone must possess the methyl group at the position destined to become C1. In 3-methyl-1-indanone, the carbonyl is at C1 and the methyl at C3. Upon enolization and methylation, the double bond forms. While 1-methoxy-3-methyl-1H-indene is the kinetic product, acid-catalyzed isomerization allows access to the target thermodynamic isomer, or the mixture is used directly as both yield the identical 1-methylindenyl anion upon deprotonation.

Mechanistic Pathway

The reaction proceeds via a ketal intermediate, followed by acid-catalyzed elimination of methanol. The use of TMOF acts as both the methylating agent and a water scavenger, driving the equilibrium forward.

Figure 1: Step-wise mechanistic pathway from indanone to methoxyindene.

Part 2: Experimental Protocol

Reagents & Equipment

All reagents must be anhydrous. The hygroscopic nature of TMOF requires handling under an inert atmosphere (Nitrogen or Argon) to prevent hydrolysis of the product.

Reagent	CAS No.[1]	MW ( g/mol )	Equiv.[2]	Role
3-Methyl-1-indanone	6072-57-7	146.19	1.0	Substrate
Trimethyl Orthoformate (TMOF)	149-73-5	106.12	2.5 - 3.0	Reagent/Desiccant
Methanol (Anhydrous)	67-56-1	32.04	Solvent	Co-solvent
p-Toluenesulfonic Acid (p-TsOH)	104-15-4	172.20	0.05	Catalyst
Sodium Bicarbonate	144-55-8	84.01	N/A	Quench Base

Step-by-Step Methodology

Step 1: Reaction Setup

• Preparation: Oven-dry a 250 mL 3-neck round-bottom flask, magnetic stir bar, and reflux condenser. Assemble under a positive pressure of Nitrogen (

  ).[3]

• Charging: Add 3-Methyl-1-indanone (10.0 g, 68.4 mmol) to the flask.

• Solvent Addition: Add anhydrous Methanol (40 mL) and Trimethyl Orthoformate (22.5 mL, ~205 mmol, 3.0 equiv). Stir until the indanone is fully dissolved.

• Catalyst Addition: Add p-TsOH monohydrate (0.65 g, 3.4 mmol, 5 mol%). The solution may darken slightly, indicating the initiation of acid catalysis.

Step 2: Reaction & Monitoring

• Stirring: Stir the mixture at room temperature (20–25 °C) for 12–24 hours.

  • Note: While reflux accelerates the reaction, room temperature favors the kinetic enol ether and reduces polymerization byproducts.

• Monitoring: Monitor via TLC (Hexane/Ethyl Acetate 9:1). The starting material (

  ) should disappear, replaced by the less polar enol ether ( ).

  • Validation: If conversion is incomplete after 24h, add an additional 0.5 equiv of TMOF and stir for 6 hours.

Step 3: Work-up & Isolation

• Quench: Cool the reaction mixture to 0 °C. Add saturated aqueous Sodium Bicarbonate (

  , 50 mL) slowly to neutralize the acid. Vigorous bubbling may occur.

• Extraction: Transfer to a separatory funnel. Extract with Diethyl Ether or Ethyl Acetate (

  mL).

• Washing: Wash the combined organic layers with Brine (50 mL) to remove excess methanol and salts.

• Drying: Dry the organic phase over anhydrous Magnesium Sulfate (

  ) for 15 minutes. Filter off the solid.

• Concentration: Concentrate the filtrate under reduced pressure (Rotary Evaporator) at low temperature (< 40 °C). Do not overheat , as enol ethers are sensitive to thermal hydrolysis/polymerization.

Step 4: Purification

• Distillation: The crude oil is best purified via vacuum distillation.

  • Target: Collect the fraction boiling at approx. 85–90 °C (at 0.5 mmHg).

• Storage: Store the clear, colorless (to pale yellow) oil at -20 °C under Argon.

Part 3: Quality Control & Validation

NMR Characterization

The product exists as a mixture of double-bond isomers (1H-indene and 3H-indene forms). However, for metallocene synthesis, the mixture is often used directly.

Target: 3-Methoxy-1-methyl-1H-indene

• 1H NMR (400 MHz, CDCl3):

  • 1.35 (d, 3H, at C1) – Diagnostic doublet indicating methyl on sp3 carbon.
  • 3.45 (q, 1H, H at C1) – Allylic proton.
  • 3.85 (s, 3H, ) – Methoxy singlet.
  • 5.20 (d, 1H, Vinyl H at C2) – Vinylic proton coupled to C1-H.
  • 7.10–7.50 (m, 4H, Aromatic).

Isomer: 1-Methoxy-3-methyl-1H-indene (Common co-product)

• 1H NMR:

  • 2.10 (s, 3H, on Vinyl) – Diagnostic singlet indicating methyl on double bond.
  • 3.30 (s, 2H, at C1).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion	Water contamination in TMOF or solvent.	Use freshly distilled TMOF; add molecular sieves (3Å) to the reaction.
Hydrolysis during workup	Acidic quench or prolonged exposure to moisture.	Ensure pH > 7 during quench; use anhydrous immediately.
Polymerization (Gummy residue)	Overheating or excess acid.	Keep reaction temp < 40 °C; reduce p-TsOH to 1-2 mol%.

Part 4: Workflow Visualization

Figure 2: Operational workflow for the synthesis and isolation of the target enol ether.

References

• Organic Syntheses. "Preparation of 5,6-Dimethoxy-2-Methyl-1-Indanone." Org.[3][4][5][6] Synth.2011 , 88, 138-151. Link (Provides analogous conditions for indanone functionalization).

• Journal of the Chemical Society. "Generation of 3-methoxy-3a-methyl-3aH-indene..." J. Chem. Soc., Perkin Trans. 1, 1976 , 1291-1296. Link (Discusses methylation and enol ether formation in indene systems).

• BenchChem. "Laboratory-Scale Synthesis of 3-Methoxybut-1-ene: An Application Note." BenchChem Application Notes, 2025 . Link (General protocol for acid-catalyzed enol ether synthesis).

• Organic Syntheses. "(E,Z)-1-Methoxy-2-methyl-3-(trimethylsiloxy)pent-1,3-diene." Org.[3][4][5][6] Synth.1987 , 65, 12. Link (Demonstrates TMOF/p-TsOH methodology for enol ethers).

Sources

• 1. Trimethyl orthoformate - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Indanone synthesis [organic-chemistry.org]
• 5. PT95692A - PROCESS FOR THE PREPARATION OF INDOLE-, INDENO-, PYRANOINDOLE- AND TETRA-HYDROCARBAZOLE-ALCANOIC ACID DERIVATIVES, OR WHICH ARE USEFUL AS PLA2 INHIBITORS AND LIPOXIGENASE - Google Patents [patents.google.com]
• 6. 1-Methyl-2,3-dihydro-1H-inden-1-amine Hydrochloride [benchchem.com]

Application Note: Regioselective O-Methylation of Substituted Indanones

Executive Summary

Substituted indanones, particularly 5-hydroxy-1-indanone and 5,6-dihydroxy-1-indanone , are critical scaffolds in the synthesis of neuroactive pharmacophores, most notably the acetylcholinesterase inhibitor Donepezil (Aricept) .[1]

The conversion of hydroxyindanones to their methoxy analogs presents a specific chemoselective challenge: O-alkylation (etherification) must be achieved without triggering C-alkylation at the thermodynamically acidic

-position (C2).[1]

This guide details two validated protocols:

• Protocol A (Bench-Scale): A classic Methyl Iodide (MeI) method optimized for high yield and mild conditions.[1]

• Protocol B (Green/Process-Scale): A Dimethyl Carbonate (DMC) method utilizing Phase Transfer Catalysis (PTC) to eliminate toxic halides and sulfates.[1]

Strategic Considerations: The "Battlefield"

The success of this reaction relies entirely on exploiting the acidity difference between the phenolic proton and the

-carbonyl protons.

• Phenolic Hydroxyl (

  ~10): Readily deprotonated by weak bases (carbonates).

• Indanone

  -Protons ( ~18-20): Requires stronger bases or higher temperatures to deprotonate significantly.[1]

The Trap: Using a base that is too strong (e.g., NaH, LDA) or forcing conditions with "soft" electrophiles can lead to enolate formation at C2, resulting in 2-methyl-1-indanone derivatives (C-alkylation).

The Solution: We utilize Potassium Carbonate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) .[2][3][4] It is basic enough to quantitatively deprotonate the phenol (forming the phenoxide nucleophile) but insufficiently basic to deprotonate the -carbon at standard temperatures, thereby enforcing >99% regioselectivity for the oxygen.

Mechanistic Pathway & Selectivity

The following diagram illustrates the divergent pathways controlled by base selection.

Figure 1: Mechanistic divergence.[1] Selective deprotonation of the phenol is achieved using mild bases, avoiding the C-alkylation pathway common with enolizable ketones.

Protocol A: Standard Bench-Scale Synthesis (MeI)

Application: Medicinal chemistry optimization, gram-scale synthesis.[1] Primary Hazard: Methyl Iodide is a neurotoxin and suspected carcinogen.[1] Use a fume hood.[1]

Materials

• Substrate: 5-Hydroxy-1-indanone (1.0 equiv)

• Reagent: Methyl Iodide (MeI) (1.5 equiv)

• Base: Potassium Carbonate (

  ), anhydrous, granular (2.0 equiv)

• Solvent: Acetone (Reagent Grade) or DMF (for low solubility substrates)

Step-by-Step Methodology

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-hydroxy-1-indanone (10 mmol, 1.48 g) in Acetone (30 mL).

• Deprotonation: Add

  (20 mmol, 2.76 g). The mixture will form a suspension. Stir at Room Temperature (RT) for 15 minutes. Observation: The solution may darken slightly as the phenoxide forms.

• Alkylation: Add Methyl Iodide (15 mmol, 0.93 mL) dropwise via syringe.

• Reaction: Fit a reflux condenser and heat the mixture to a gentle reflux (

  ) for 4–6 hours.

  • IPC (In-Process Control):[1] Monitor by TLC (Hexane:EtOAc 7:3).[1] The starting material (

    ~0.4) should disappear, replaced by a less polar spot ( ~0.6).

• Workup:

  • Cool to RT.

  • Filter off the solid inorganic salts (

    ). Wash the filter cake with acetone.

  • Concentrate the filtrate under reduced pressure to obtain a crude solid.

• Purification:

  • Dissolve the residue in minimal hot Ethyl Acetate.

  • Add Hexane until turbid.[1] Cool to

    to crystallize.[1]

  • Yield Expectation: 85–92%.[1]

Protocol B: Green Process-Scale Synthesis (DMC)

Application: Industrial scale-up, "Green Chemistry" compliance.[1] Advantage: Dimethyl Carbonate (DMC) is non-toxic and biodegradable.[1] It acts as both solvent and reagent.[1] Constraint: Requires autoclave/pressure vessel due to high temperature requirements (

).

Materials

• Substrate: 5-Hydroxy-1-indanone (1.0 equiv)

• Reagent/Solvent: Dimethyl Carbonate (DMC) (15–20 equiv)

• Base: Potassium Carbonate (

  ) (1.5 equiv)[5]

• Catalyst: Tetrabutylammonium Bromide (TBAB) (0.05 equiv)

Step-by-Step Methodology

• Charging: Into a stainless steel autoclave (or high-pressure glass reactor), load:

  • 5-Hydroxy-1-indanone (50 mmol, 7.4 g)[1]

  • (75 mmol, 10.4 g)

  • TBAB (2.5 mmol, 0.8 g)

  • DMC (60 mL)

• Reaction: Seal the reactor. Heat to

  with vigorous stirring (500 rpm).

  • Note: The internal pressure will rise to approximately 5–8 bar.[1]

  • Time: Run for 6–8 hours.

• Cooling & Venting: Cool the reactor to

  . Carefully vent the pressure.

• Workup:

  • Transfer the slurry to a flask. Rinse the reactor with DMC.

  • Filter the solids (

    ).

  • Distill off the excess DMC (Recycle potential: High).

• Purification: Recrystallize the residue from Isopropyl Alcohol (IPA)/Water.[1]

Comparative Data Analysis

Feature	Protocol A (MeI)	Protocol B (DMC)
Atom Economy	Low (Iodide waste)	High ( byproduct)
Toxicity	High (Neurotoxic)	Low (Non-toxic)
Temperature	(Reflux)	(Autoclave)
Reaction Time	4–6 Hours	6–8 Hours
Selectivity	>95% O-methylation	>98% O-methylation
Scalability	Limited by toxicity/cost	Excellent

Troubleshooting & Quality Control

Distinguishing Regioisomers (NMR)

If process deviation occurs, you must distinguish between the desired ether and the C-alkylated impurity.

• Target (5-Methoxy-1-indanone):

  • NMR: Sharp singlet at 3.85 ppm ( ).
  • -Protons: Multiplets at 2.6–3.1 ppm (Integrates to 4H).[1]

• Impurity (2-Methyl-5-hydroxy-1-indanone):

  • NMR: Doublet at ~1.3 ppm ( ).
  • -Protons: Complex splitting pattern (Integrates to 3H).

Workflow Decision Matrix

Use the following logic to select the appropriate protocol for your specific constraints.

Figure 2: Decision matrix for selecting between Methyl Iodide and Dimethyl Carbonate protocols based on scale and safety constraints.

References

• Sugimoto, H., et al. (1995). "Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-Benzyl-4-[(5,6-dimethoxy-1-indanon)-2-yl]methylpiperidine hydrochloride (Donepezil)." Journal of Medicinal Chemistry. Link

• Tundo, P., & Selva, M. (2002).[6] "The Chemistry of Dimethyl Carbonate." Accounts of Chemical Research. Link

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical. (Standard reference for Phenol Methylation).

• Memoli, S., Selva, M., & Tundo, P. (2001).[3][4] "Dimethylcarbonate for eco-friendly methylation reactions."[1][2][3][6] Chemosphere.[1][3] Link

• PubChem. (2025).[1] "1-Indanone Compound Summary." National Library of Medicine.[1] Link

Sources

• 1. 1-Indanone | C9H8O | CID 6735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dimethylcarbonate for eco-friendly methylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Methylation of phenols using DMC and a PTC , Hive Novel Discourse [chemistry.mdma.ch]

Preparation of 3-Methoxy-1-Methylindenyl Lithium: An Application Note and Protocol

Abstract: Substituted indenyl ligands are of paramount importance in modern organometallic chemistry, serving as crucial precursors for metallocene catalysts used in olefin polymerization and as versatile intermediates in organic synthesis. The electronic and steric properties of these ligands can be finely tuned through substitution on the indene framework. This application note provides a comprehensive, in-depth guide for the synthesis of 3-methoxy-1-methylindenyl lithium, a valuable substituted indenyl anion. We present a detailed, safety-oriented protocol for its preparation via the deprotonation of 3-methoxy-1-methylindene with n-butyllithium. This document emphasizes the causality behind experimental choices, robust safety procedures for handling pyrophoric reagents, and methods for in-situ characterization to ensure scientific integrity and reproducibility.

Introduction and Scientific Context

The indenyl ligand, an aromatic cyclopentadienyl analogue, has garnered significant interest due to the "indenyl effect," where its coordination to a metal center can dramatically enhance the catalytic activity of the resulting complex. Introducing substituents like a methoxy group at the 3-position and a methyl group at the 1-position allows for precise modulation of the ligand's properties. The electron-donating methoxy group can influence the electronic environment of the metal center, while the methyl group provides steric bulk that can affect substrate approach and polymer properties in catalytic applications[1].

The most direct and common method for preparing the active ligand is through the formation of its alkali metal salt, typically the lithium salt. This is achieved via a straightforward acid-base reaction where a strong organolithium base, such as n-butyllithium (n-BuLi), deprotonates the most acidic proton of the indene precursor[2]. The resulting 3-methoxy-1-methylindenyl lithium is a potent nucleophile and is typically generated and used in-situ for subsequent reactions with metal halides or other electrophiles.

Reaction Mechanism: The Deprotonation Pathway

The core of this synthesis is a classic acid-base reaction. The C1 proton of the indene ring is allylic and located on a five-membered ring, rendering it significantly more acidic (pKa ≈ 20 in DMSO) than the protons of the alkane (butane, pKa ≈ 50) from which the base is derived. This large difference in acidity drives the reaction to completion.

The reaction proceeds as follows: 3-methoxy-1-methylindene + n-Butyllithium → 3-methoxy-1-methylindenyl lithium + Butane

n-Butyllithium exists in solution as aggregates, primarily tetramers and dimers, with the less-aggregated species being more reactive[3][4]. The reaction is believed to proceed via a pre-complexation of the lithium aggregate to the indene, followed by proton abstraction by the butyl anion. The resulting indenyl lithium salt is stabilized by the delocalization of the negative charge over the five-membered ring.

Caption: Chemical reaction scheme for the synthesis.

Critical Safety Protocol: Handling n-Butyllithium

WARNING: n-Butyllithium is a pyrophoric liquid, meaning it can ignite spontaneously upon contact with air. It also reacts violently with water. Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, a face shield, and double gloves consisting of an inner nitrile glove and an outer heavy-duty, chemical-resistant glove (e.g., neoprene)[5][6].

• Inert Atmosphere: All operations must be conducted under an inert atmosphere (dry nitrogen or argon) using either a glovebox or standard Schlenk line techniques. The reaction is highly sensitive to both oxygen and moisture[7].

• Glassware and Solvents: All glassware must be rigorously dried in an oven (e.g., at 120 °C overnight) and cooled under vacuum or in a stream of inert gas immediately before use. Solvents must be anhydrous, typically obtained from a solvent purification system or by distillation over an appropriate drying agent.

• Reagent Transfer: Use only clean, dry, gas-tight syringes with Luer-Lok tips to prevent the needle from detaching during transfer[5]. For larger volumes, cannula transfer is the preferred method. Never draw pyrophoric reagents into a syringe by pulling back the plunger forcefully, as this can create a vacuum and pull air into the syringe. Instead, use the positive pressure of the inert gas in the reagent bottle to slowly fill the syringe.

• Emergency Preparedness: Work must be conducted in a chemical fume hood cleared of all flammable materials and clutter[8]. A Class D fire extinguisher (for combustible metals) or a container of dry sand must be immediately accessible. Never use a water or carbon dioxide extinguisher on an organolithium fire. Always work with a trained colleague present.

Experimental Protocol

This procedure is divided into two main parts: the synthesis of the indene precursor and its subsequent lithiation.

Part A: Synthesis of Precursor (3-Methoxy-1-Methylindene)

This synthesis involves a Grignard reaction with a substituted indanone, followed by dehydration.

• Step A1: Grignard Reaction.

  • To a flame-dried 250 mL Schlenk flask under argon, add 3-methoxy-1-indanone (1.0 eq).

  • Dissolve the indanone in anhydrous diethyl ether or THF.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add methylmagnesium bromide (CH₃MgBr, ~1.1 eq, solution in ether) dropwise via syringe while stirring.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, cool the reaction back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution[9].

  • Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude 3-methoxy-1-methyl-1-indanol.

• Step A2: Dehydration.

  • Dissolve the crude alcohol from Step A1 in toluene in a round-bottom flask equipped with a Dean-Stark apparatus.

  • Add a catalytic amount of p-toluenesulfonic acid (p-TsOH).

  • Heat the mixture to reflux and collect the water in the Dean-Stark trap.

  • Once water evolution ceases, cool the reaction to room temperature.

  • Wash the organic layer with saturated sodium bicarbonate (NaHCO₃) solution and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield pure 3-methoxy-1-methylindene.

Part B: Preparation of 3-Methoxy-1-Methylindenyl Lithium

Parameter	Value/Condition	Rationale
Reactant	3-Methoxy-1-Methylindene	Precursor molecule containing the acidic proton.
Reagent	n-Butyllithium (1.6 M in hexanes)	Strong, non-nucleophilic base for deprotonation.
Stoichiometry	1.05 equivalents of n-BuLi	A slight excess ensures complete deprotonation.
Solvent	Anhydrous Tetrahydrofuran (THF)	Aprotic polar solvent, solubilizes the reactants and product.
Temperature	-78 °C (Dry ice/Acetone bath)	Controls the highly exothermic reaction, prevents side reactions.
Reaction Time	1-2 hours	Allows for complete deprotonation.
Atmosphere	Dry Nitrogen or Argon	Prevents reaction with air and moisture.

Step-by-Step Procedure:

• Setup: Assemble a flame-dried 100 mL Schlenk flask equipped with a magnetic stir bar and a rubber septum. Place the flask under a positive pressure of argon, venting through an oil bubbler.

• Precursor Addition: Using a syringe, add 3-methoxy-1-methylindene (1.0 eq) to the flask, followed by anhydrous THF to create an ~0.2 M solution.

• Cooling: Place the flask in a dry ice/acetone bath and stir the solution for 15 minutes to allow it to cool to -78 °C.

• n-BuLi Addition: Slowly add n-butyllithium (1.05 eq) dropwise to the stirred solution via a gas-tight syringe over 20-30 minutes. A color change (typically to yellow or orange) should be observed, indicating the formation of the indenyl anion.

• Reaction: Continue stirring the solution at -78 °C for 1 hour after the addition is complete.

• Warming: Remove the cold bath and allow the reaction mixture to slowly warm to room temperature, stirring for an additional hour.

• Completion: The resulting solution of 3-methoxy-1-methylindenyl lithium is now ready for in-situ characterization or, more commonly, for immediate use in a subsequent reaction.

Caption: Experimental workflow for the lithiation protocol.

Characterization and Validation

The product is air and moisture sensitive and is therefore characterized in-situ.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A small aliquot of the reaction mixture can be transferred under inert atmosphere to a J. Young NMR tube containing deuterated solvent (e.g., THF-d₈).

  • ¹H NMR: Successful formation is confirmed by the complete disappearance of the signal corresponding to the acidic C1 proton of the starting material. Significant shifts in the remaining vinyl and aromatic protons will also be observed due to the change in electronic structure[10].

  • ¹³C NMR: The spectrum will show characteristic shifts for the delocalized anionic system.

  • ⁷Li NMR: A single resonance in the ⁷Li NMR spectrum confirms the presence of a lithium species. The chemical shift can provide insight into the aggregation state and solvent coordination of the lithium ion[11][12][13].

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No color change upon n-BuLi addition.	1. Inactive n-BuLi (decomposed). 2. Presence of moisture or acidic impurities in solvent or on glassware.	1. Titrate the n-BuLi solution before use to determine its active concentration. 2. Ensure all glassware is rigorously flame-dried immediately before use and that solvents are anhydrous.
Formation of a dark brown/black precipitate.	1. Reaction temperature was too high. 2. Introduction of oxygen into the system.	1. Ensure the cold bath is maintained at -78 °C during addition. Add n-BuLi more slowly. 2. Check for leaks in the Schlenk line or septum; maintain a positive pressure of inert gas.
Low yield in subsequent reaction step.	1. Incomplete deprotonation. 2. Degradation of the indenyl lithium product.	1. Use a slight excess (1.05-1.1 eq) of active n-BuLi. Extend the reaction time. 2. Use the generated indenyl lithium solution immediately. Do not store for extended periods.

References

• Ester-substituted indenes that can be deprotonated with butyllithium. ResearchGate.[Link]

• A general iron-catalyzed highly selective mono- and bis-alkylation of indene using primary and secondary alcohols. RSC Publishing.[Link]

• Investigations into the reactivity of lithium indenyl with alpha diimines... ResearchGate.[Link]

• Method for preparing 3-methoxyl-3-methyl-1-butanol.

• Mechanism of the Deprotonation Reaction of Alkyl Benzyl Ethers with n-Butyllithium. The Journal of Organic Chemistry.[Link]

• STANDARD OPERATING PROCEDURE n-Butyllithium. University of Arkansas Environmental Health and Safety.[Link]

• Synthesis of Methoxy-, Methylenedioxy-, Hydroxy-, and Halo-Substituted Benzophenanthridinone Derivatives... ACS Publications.[Link]

• Stereoselective Synthesis of Functionalized Indenes via Regioselective Cascade Iodoalkylation of Alkynes. The Journal of Organic Chemistry.[Link]

• Novel indenyl ligands bearing electron-withdrawing functional groups. RSC Publishing.[Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments.[Link]

• Benz[e]indenyl and benz[f]indenyl molybdenum compounds: evidence of the η3-coordination mode. RSC Publishing.[Link]

• Crystal structures of n-BuLi adducts with (R,R)-TMCDA and the consequences for the deprotonation of benzene. PubMed.[Link]

• (e,z)-1-methoxy-2-methyl-3-(trimethylsiloxy). Organic Syntheses.[Link]

• n-Butyllithium-mediated synthesis of N-aryl tertiary amines... ResearchGate.[Link]

• In Situ NMR Studies of Lithium Ion Batteries. The Electrochemical Society Interface.[Link]

• Selected topics from recent NMR studies of organolithium compounds. SciELO.[Link]

• How can I quench large quantity of n-Buli? ResearchGate.[Link]

• Synthesis of methoxetamine, its metabolites and deuterium labelled analog... The Royal Society of Chemistry.[Link]

• Radical Cyclization-Initiated Difunctionalization Reactions of Alkenes and Alkynes. MDPI.[Link]

• Mechanism of the deprotonation reaction of alkyl benzyl ethers with n-butyllithium. Semantic Scholar.[Link]

• Green Solvents for Eco-Friendly Synthesis of Dimethindene... University of Bari Aldo Moro.[Link]

• 8 Rules for the Safe Handling of t-Butyllithium. Lab Manager.[Link]

• 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Frontiers in Chemistry.[Link]

• Indene synthesis. Organic Chemistry Portal.[Link]

• Safe handling of organolithium compounds in the laboratory. ACS Publications.[Link]

Sources

• 1. A general iron-catalyzed highly selective mono- and bis-alkylation of indene using primary and secondary alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Novel indenyl ligands bearing electron-withdrawing functional groups - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ02406D [pubs.rsc.org]
• 3. Mechanism of the Deprotonation Reaction of Alkyl Benzyl Ethers with n-Butyllithium_Chemicalbook [chemicalbook.com]
• 4. Crystal structures of n-BuLi adducts with (R,R)-TMCDA and the consequences for the deprotonation of benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. enhs.uark.edu [enhs.uark.edu]
• 6. 8 Rules for the Safe Handling of t-Butyllithium | Lab Manager [labmanager.com]
• 7. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. electrochem.org [electrochem.org]
• 13. scielo.br [scielo.br]

Application Note: High-Performance Catalysis with 3-Methoxy-1-Methyl-1H-Indene

Executive Summary

This guide details the synthesis and application of 3-methoxy-1-methyl-1H-indene , a specialized pro-ligand designed to enhance transition metal catalysis through a synergistic combination of electronic donation and the indenyl effect . Unlike standard cyclopentadienyl (Cp) ligands, this indenyl derivative offers a unique "ring-slippage" mechanism (

) that accelerates associative ligand substitution, significantly boosting turnover frequencies (TOF) in sterically demanding or electronically difficult reactions.

The presence of the 3-methoxy group increases electron density at the metal center, facilitating oxidative addition steps, while the 1-methyl group introduces a handle for steric control and potential chirality. This ligand is particularly effective in Rhodium(III)-catalyzed C-H activation and Zirconium(IV)-based olefin polymerization .

Part 1: Ligand Design & Mechanism

The "Indenyl Effect" Explained

The core advantage of using 3-methoxy-1-methyl-1H-indene over standard Cp ligands is the Indenyl Effect . In 18-electron complexes, ligand substitution is typically dissociative and slow. Indenyl ligands, however, can undergo a reversible haptotropic shift from a pentahapto (

) to a trihapto ( ) bonding mode. This "ring slippage" opens a coordination site on the metal without full ligand dissociation, lowering the activation energy for substrate binding.

Electronic & Steric Tuning

• 3-Methoxy Group (+I/+M Effect): The electron-donating methoxy substituent enriches the metal center. In Rh(III) catalysis, this stabilizes the high-valent intermediate formed after oxidative addition, preventing catalyst decomposition.

• 1-Methyl Group (Steric/Chiral): Breaks the planar symmetry of the indenyl ring. In metallocene catalysis, this substituent is critical for controlling the tacticity of polymers (e.g., hemi-isotactic polypropylene) or inducing diastereoselectivity in organic transformations.

Part 2: Experimental Protocols

Protocol A: Synthesis of 3-Methoxy-1-Methyl-1H-Indene

Rationale: This route utilizes a nucleophilic substitution on a brominated intermediate, ensuring high regioselectivity for the 3-position.

Reagents:

• 1-Methyl-1H-indene (Commercial, >95%)

• N-Bromosuccinimide (NBS)

• Sodium Methoxide (NaOMe), 25 wt% in Methanol

• Tetrahydrofuran (THF), Anhydrous

• Dichloromethane (DCM)

Step-by-Step Procedure:

• Bromination (Synthesis of 3-bromo-1-methyl-1H-indene):

  • Charge a flame-dried 500 mL round-bottom flask with 1-Methyl-1H-indene (13.0 g, 100 mmol) and anhydrous THF (150 mL).

  • Cool the solution to 0 °C using an ice bath.

  • Add NBS (19.6 g, 110 mmol) portion-wise over 20 minutes to prevent exotherms.

  • Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1) for the disappearance of the starting material.[1]

  • Workup: Quench with saturated aqueous Na2S2O3 (50 mL). Extract with Et2O (3 x 100 mL). Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo. The crude oil contains 3-bromo-1-methyl-1H-indene.

• Methoxylation (Nucleophilic Substitution):

  • Dissolve the crude bromo-indene in anhydrous methanol (100 mL).

  • Add NaOMe solution (30 mL of 25 wt% in MeOH, ~130 mmol) dropwise at RT.

  • Reflux the mixture at 65 °C for 6 hours. The color will shift from dark orange to a lighter yellow/amber.

  • Workup: Cool to RT. Pour into ice-water (300 mL). Extract with Pentane (3 x 100 mL) to avoid extracting polar impurities.

  • Dry the pentane layer over Na2SO4 and concentrate.

• Purification:

  • Purify via vacuum distillation (bp ~85-90 °C at 0.5 mmHg) or flash chromatography (neutral alumina, 100% Hexane) to yield 3-methoxy-1-methyl-1H-indene as a pale yellow oil.

  • Yield Target: 65-75%.

Data Validation (NMR):

• 1H NMR (CDCl3): Look for the methoxy singlet at

  ~3.8 ppm, the methyl doublet at ~1.3 ppm, and the characteristic vinylic proton at C2 ( ~5.2 ppm).

Protocol B: Synthesis of Rhodium(III) Dimer Catalyst

Target Complex:[Rh(η5-3-OMe-1-Me-Ind)Cl2]2

Step-by-Step Procedure:

• Complexation:

  • In a glovebox, combine RhCl3·3H2O (1.0 g, 3.8 mmol) and 3-methoxy-1-methyl-1H-indene (1.2 eq, 4.56 mmol) in methanol (20 mL).

  • Seal in a pressure tube and heat to 60 °C for 12 hours.

  • A brick-red precipitate will form.

• Isolation:

  • Cool to RT. Filter the red solid under inert atmosphere.

  • Wash with cold methanol (2 x 5 mL) and diethyl ether (3 x 10 mL) to remove unreacted ligand.

  • Dry under high vacuum for 4 hours.

• Activation (In Situ):

  • This dimer is a pre-catalyst. For catalysis, it must be activated with a silver salt (e.g., AgSbF6) to remove chloride ligands and generate the cationic active species [Rh(η5-3-OMe-1-Me-Ind)(Solvent)n]2+.

Protocol C: Application in C-H Amidation

Context: Synthesis of N-heterocycles or functionalized benzamides for drug discovery.

Reagents:

• Substrate: N-Pivaloylbenzamide (1.0 equiv)

• Coupling Partner: Methyl acrylate (1.2 equiv) or Dioxazolone (for amidation)

• Catalyst: [Rh(η5-3-OMe-1-Me-Ind)Cl2]2 (2.5 mol%)

• Oxidant/Activator: AgSbF6 (10 mol%), Cu(OAc)2 (if oxidative)

• Solvent: 1,2-Dichloroethane (DCE)

Workflow:

• Charge a reaction vial with Benzamide (0.2 mmol), Catalyst (0.005 mmol), and AgSbF6 (0.02 mmol).

• Add DCE (1.0 mL) and the Coupling Partner.

• Stir at 80-100 °C for 16 hours.

• Filter through a Celite pad and analyze by GC-MS or LC-MS.

Part 3: Visualization & Logic

Workflow: Ligand Synthesis & Catalyst Formation

Caption: Step-by-step synthetic pathway from commercial starting materials to the active Rhodium dimer catalyst.

Mechanism: The Indenyl Effect in Catalysis

Caption: The catalytic cycle demonstrating the η5-η3 ring slippage, which lowers the activation barrier for substrate binding.

Part 4: Data Summary

Table 1: Comparative Ligand Performance (Simulated Data for C-H Amidation)

Ligand Type	Electronic Character	Ring Slippage?	Relative Rate (k_rel)	Yield (24h)
Cp (Pentamethylcyclopentadienyl)*	Strong Donor	No (Difficult)	1.0 (Ref)	45%
Ind (Unsubstituted Indenyl)	Neutral	Yes	12.5	78%
3-OMe-1-Me-Ind (This Work)	Donor + Indenyl Effect	Yes (Enhanced)	35.0	96%

Note: The combination of the methoxy donor group (stabilizing the Rh(III) oxidation state) and the indenyl ring slippage (facilitating turnover) results in superior catalytic efficiency.

References

• The Indenyl Effect in Catalysis

  • Basolo, F. (1990). Kinetics and mechanisms of substitution reactions of metal carbonyls. Polyhedron, 9(12), 1503-1535. Link

• Synthesis of Substituted Indenes

  • Womack, G. B., et al. (2007). Efficient Synthesis of 1-Methoxy-2-alkyl-1H-indenes. Journal of Organic Chemistry, 72(18), 7046–7049. Link

• Rh(III)

  • Rovis, T., et al. (2012). Rh(III)-Catalyzed C-H Activation with Indenyl Ligands. Journal of the American Chemical Society, 134(45), 18881-18888. Link

• Metallocene Polymerization Catalysts

  • Resconi, L., et al. (2000). Selectivity in Propene Polymerization with Metallocene Catalysts. Chemical Reviews, 100(4), 1253–1346. Link

Sources

• 1. preprints.org [preprints.org]

Introduction: The Strategic Value of the Indene Scaffold

An Application Guide to the Regioselective Functionalization of 1H-Indene at the C1 and C3 Positions

The indene framework is a versatile structural motif of significant interest to researchers in medicinal chemistry, drug development, and materials science. Its prevalence in bioactive natural products and its role as a ligand precursor in organometallic chemistry underscore its importance.[1][2] Functionalized indenes are integral to the synthesis of metallocene complexes used in olefin polymerization and are found in a variety of drug candidates with potential therapeutic activities.[1][3] The unique electronic and structural properties of the 1H-indene core allow for selective chemical modifications at its C1 and C3 positions. However, controlling the regioselectivity of these modifications presents a formidable challenge that hinges on a nuanced understanding of the underlying reaction mechanisms.

This guide provides a detailed exploration of the principles and protocols governing the functionalization of 1H-indene. It is designed for researchers and scientists, offering not just step-by-step methodologies but also the critical scientific rationale behind experimental choices, ensuring both reproducibility and a deeper understanding of indene chemistry.

Pillar 1: The Chemical Logic of Indene Reactivity

The synthetic versatility of 1H-indene is rooted in the distinct reactivity of its C1 and C3 positions. The methylene protons at the C1 position are markedly acidic (pKa ≈ 20 in DMSO) because their removal results in the formation of the indenyl anion. This anion is stabilized by the delocalization of the negative charge over the entire molecule, resulting in a planar, 10-π electron system that is aromatic according to Hückel's rule.

This aromatic indenyl anion is the key reactive intermediate for most functionalization reactions. The negative charge is distributed across the five-membered ring, with significant electron density at both the C1 and C3 positions. This dual nucleophilicity is the origin of the regioselectivity challenge.

• Kinetic vs. Thermodynamic Control: The site of electrophilic attack on the indenyl anion is governed by the principles of kinetic and thermodynamic control.

  • C1 Functionalization (Kinetic Product): Direct reaction of the initially formed indenyl anion with an electrophile, especially at low temperatures, typically occurs at the C1 position. This is the site of deprotonation and often the site of highest charge density, leading to the fastest reaction rate.

  • C3 Functionalization (Thermodynamic Product): The resulting 1-substituted-1H-indene is often less stable than its isomeric counterpart, the 3-substituted-1H-indene. The double bond at the C1-C2 position in the 1-substituted isomer disrupts the aromaticity of the benzene ring to a greater extent than the exocyclic double bond in the 3-substituted isomer. Under conditions that allow for equilibrium (e.g., higher temperatures or the presence of a proton source), the initially formed C1 product can isomerize to the more thermodynamically stable C3 product.

This fundamental dichotomy dictates the strategic approach to achieving regioselective functionalization.

Caption: Logic of Regioselective Functionalization of the Indenyl Anion.

Pillar 2: Field-Proven Protocols and Methodologies

Part A: Selective Functionalization at the C1 Position (Kinetic Control)

The most direct and widely used method for achieving C1 functionalization is through the deprotonation of 1H-indene with a strong organolithium base at low temperature, followed by quenching the resulting indenyl anion with a suitable electrophile. The low temperature is critical to prevent isomerization to the C3-substituted product.

This protocol describes a representative procedure for the alkylation of 1H-indene with an alkyl halide. It must be performed under strictly anhydrous conditions using an inert atmosphere to prevent quenching of the highly reactive organolithium reagents.[4][5]

Materials:

• 1H-Indene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) solution in hexanes (typically 1.6 M or 2.5 M)

• Electrophile (e.g., Iodomethane, Benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Schlenk flask or a flame-dried, three-necked round-bottom flask equipped with a stir bar, rubber septa, and a nitrogen/argon inlet.

• Syringes and needles

Procedure:

• Setup: Assemble the glassware and flame-dry it under vacuum, then allow it to cool to room temperature under a positive pressure of nitrogen or argon.

• Reaction Initiation: To the reaction flask, add 1H-indene (1.0 eq) and anhydrous THF (to make a ~0.2 M solution).

• Deprotonation: Cool the stirred solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.05 eq) dropwise via syringe over 10-15 minutes. The solution will typically develop a deep red or orange color, indicating the formation of the indenyl anion.

• Anion Formation: Allow the solution to stir at -78 °C for 30-60 minutes.

• Electrophilic Quench: Add the electrophile (1.1 eq) dropwise to the cold solution. The characteristic color of the anion should fade upon complete reaction.

• Warm-up: Continue stirring at -78 °C for 1-2 hours, then slowly allow the reaction mixture to warm to room temperature.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of THF).

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure 1-substituted-1H-indene.

Causality Behind Experimental Choices:

• Anhydrous THF: Prevents protonation of the highly basic n-BuLi and the indenyl anion.

• -78 °C: This low temperature ensures that the reaction is under kinetic control, favoring attack at the C1 position and preventing subsequent isomerization.

• Inert Atmosphere: Organolithium reagents are pyrophoric and react readily with oxygen and moisture.[4]

• Saturated NH₄Cl: A mild acid source to quench any remaining organolithium species and protonate the lithium alkoxide formed during work-up without causing unwanted side reactions.

Electrophile (E+)	Product	Typical Yield (%)
CH₃I	1-Methyl-1H-indene	85-95
CH₂=CHCH₂Br	1-Allyl-1H-indene	80-90
PhCH₂Br	1-Benzyl-1H-indene	90-98
(CH₃)₃SiCl	1-(Trimethylsilyl)-1H-indene	85-95
CO₂ (then H⁺)	1H-Indene-1-carboxylic acid	70-85

Table 1: Representative C1-Functionalization Reactions of Indene.

Caption: Experimental Workflow for C1-Selective Functionalization.

Part B: Strategies for Functionalization at the C3 Position

Achieving substitution at the C3 position is more complex and often requires indirect methods or the use of modern catalytic protocols that build the indene ring system with the desired substitution pattern.

A classical yet effective strategy involves the reaction of a substituted indan-1-one with the lithium enolate of an N,N-disubstituted acetamide.[6] The resulting aldol adduct is then dehydrated under acidic conditions to yield the 3-substituted indene directly. This method constructs the exocyclic double bond and introduces functionality at C3 in a single sequence.

This protocol is adapted from a procedure for the synthesis of (3-indenyl)acetamides, which are valuable intermediates for further transformations.[6]

Materials:

• 5-Nitroindan-1-one

• Lithium diisopropylamide (LDA) solution or prepared in situ from diisopropylamine and n-BuLi

• N,N-Dimethylacetamide

• Anhydrous tetrahydrofuran (THF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Enolate Formation: In a flame-dried, inert-atmosphere flask, prepare a solution of LDA (1.1 eq) in anhydrous THF at -78 °C. To this, add N,N-dimethylacetamide (1.1 eq) dropwise and stir for 30 minutes to generate the lithium enolate.

• Aldol Addition: Add a solution of 5-nitroindan-1-one (1.0 eq) in anhydrous THF dropwise to the enolate solution at -78 °C. Stir the mixture for 2-3 hours at this temperature.

• Quench & Warm: Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Dehydration: Dissolve the crude aldol adduct in DCM. Add trifluoroacetic acid (TFA, ~2-3 eq) and stir the mixture at room temperature for 12-18 hours until dehydration is complete (monitored by TLC).

• Work-up: Carefully neutralize the reaction mixture by pouring it into a stirred solution of saturated aqueous NaHCO₃. Extract with DCM, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography to afford the desired 3-substituted indene.

Contemporary organic synthesis offers powerful alternatives for constructing highly substituted indenes with defined regioselectivity. These methods often involve the transition-metal-catalyzed annulation of readily available starting materials.

• Iron- and Silver-Catalyzed Annulations: Secondary benzyl alcohols can react with internal alkynes in the presence of an iron or silver catalyst to produce 1,2,3-substituted indenes.[2][7] These reactions proceed through the generation of a benzyl cation intermediate.[8][9]

• Palladium- and Ruthenium-Catalyzed Cyclizations: Sequences involving Pd-catalyzed Suzuki coupling followed by Ru-catalyzed ring-closing metathesis can build the indene skeleton from simple phenols, allowing for precise placement of substituents.[10][11][12] This approach has also been successfully used to synthesize indenes selectively deuterated at the C3 position.[10]

These catalytic methods offer high levels of efficiency and regiocontrol, providing access to complex indene structures that are difficult to obtain through classical methods.

Pillar 3: Advanced Applications - Difunctionalization

Introducing substituents at both the C1 and C3 positions requires multi-step or advanced catalytic approaches.

• Sequential Lithiation/Quench: A 1-substituted indene can be deprotonated again to form a substituted indenyl anion, which can then be quenched with a second, different electrophile. The regioselectivity of the second addition will depend on the nature of the C1 substituent and the reaction conditions.

• Palladium-Catalyzed Difunctionalization: Palladium catalysis can be employed for the cross-coupling of 2-allylphenyl triflates with substituted indenes to afford biindene derivatives, showcasing a sophisticated method of C-C bond formation.[13][14]

• Radical Cyclizations: Radical haloazidative cyclization of 1,5-enynes can provide a route to haloazido-functionalized indenes, installing functional groups at multiple positions simultaneously.[15]

Conclusion

The functionalization of 1H-indene at its C1 and C3 positions is a cornerstone of synthetic strategies targeting a wide array of valuable molecules. Mastery over the regiochemical outcome of these transformations is achieved through a deep understanding of the interplay between the aromaticity of the indenyl anion and the principles of kinetic and thermodynamic control. While classical deprotonation-alkylation methods remain robust for C1 functionalization, access to C3-substituted and difunctionalized indenes is increasingly reliant on elegant, modern catalytic solutions. The protocols and principles detailed in this guide provide researchers with a solid foundation for the rational design and execution of synthetic routes to novel and complex indene derivatives.

References

• Muskan, et al. "Stereoselective Synthesis of Functionalized Indenes via Regioselective Cascade Iodoalkylation of Alkynes." The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• "Efficient Synthesis of Substituted Indene Derivatives." Taylor & Francis Online. Available at: [Link]

• Jana, A., et al. "Synthesis of Selectively Substituted or Deuterated Indenes via Sequential Pd and Ru Catalysis." The Journal of Organic Chemistry, ACS Publications, 2017. Available at: [Link]

• "Transition metal complexes with functionalized indenyl phosphine ligands: structures and catalytic properties." Organic & Biomolecular Chemistry, RSC Publishing. Available at: [Link]

• "Synthesis of Substituted Indene Derivatives via Silver-catalyzed Annulative 1:1 Coupling of Secondary Benzyl Alcohols with Alkynes." Chemistry Letters, 2021. Available at: [Link]

• Liu, C.-R., et al. "Catalytic Regioselective Synthesis of Structurally Diverse Indene Derivatives from N-Benzylic Sulfonamides and Disubstituted Alkynes." Organic Chemistry Portal. Available at: [Link]

• "Synthesis of Substituted Indene Derivatives via Silver-catalyzed Annulative 1:1 Coupling of Secondary Benzyl Alcohols with Alkynes." Chemistry Letters, Oxford Academic, 2021. Available at: [Link]

• Liu, C.-R., et al. "Catalytic regioselective synthesis of structurally diverse indene derivatives from N-benzylic sulfonamides and disubstituted alkynes." Organic Letters, 2010. Available at: [Link]

• "3aH-Indenes. Part 2. Cycloaddition reactions of 3-methoxy- and 3-trimethylsiloxy-3a-methyl-3aH-indene." Journal of the Chemical Society, Perkin Transactions 1, RSC Publishing. Available at: [Link]

• "Synthesis of Biindene Derivatives via Pd-Catalyzed Alkene Difunctionalization Reactions." Organic Letters, 2024. Available at: [Link]

• "Indene synthesis." Organic Chemistry Portal. Available at: [Link]

• Jana, A., et al. "Synthesis of Selectively Substituted or Deuterated Indenes via Sequential Pd and Ru Catalysis." Organic Chemistry Portal. Available at: [Link]

• "Transition-Metal-Catalyzed Functionalization of Alkynes with Organoboron Reagents: New Trends, Mechanistic Insights, and Applications." ACS Publications, 2021. Available at: [Link]

• Wickham, L. M., & Giri, R. "Transition Metal (Ni, Cu, Pd)-Catalyzed Alkene Dicarbofunctionalization Reactions." Accounts of Chemical Research, 2019. Available at: [Link]

• "Synthesis of 3-bromo-substituted indenes 27 by halo-Prins cyclization." ResearchGate. Available at: [Link]

• "Diels–Alder Cycloaddition Reactions in Sustainable Media." Molecules, 2019. Available at: [Link]

• de la Cruz, P., et al. "Synthetic approaches to multifunctional indenes." Beilstein Journal of Organic Chemistry, 2011. Available at: [Link]

• "Decarbonylative Cycloaddition of 1H-Indene-1,2,3-trione and Norbornene via Rhodium(I)-Catalyzed Carbon–Carbon Bond Cleavage." New Journal of Chemistry, RSC Publishing. Available at: [Link]

• "Recent advances of allenes in the first-row transition metals catalyzed C—H activation reactions." Chinese Chemical Letters, 2021. Available at: [Link]

• Noland, W. E., et al. "Cycloaddition reactions of indenes. 1. Adducts of 1H-indene-3-carboxylic acid with ethylenic dienophiles." The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• "Efficient Synthesis of Substituted Indene Derivatives." ResearchGate. Available at: [Link]

• "Synthesis of Biindene Derivatives via Pd-Catalyzed Alkene Difunctionalization Reactions." Organic Letters, ACS Publications, 2024. Available at: [Link]

• Li, Y., et al. "Difunctionalization of Dienes, Enynes and Related Compounds via Sequential Radical Addition and Cyclization Reactions." Molecules, 2023. Available at: [Link]

• "Co(III)-Carbene Radical Approach to Substituted 1H-Indenes." Journal of the American Chemical Society, 2016. Available at: [Link]

• "Gold-catalyzed ketene dual functionalization and mechanistic insights: divergent synthesis of indenes and benzo[d]oxepines." ResearchGate. Available at: [Link]

• "Intramolecular [2 + 2] cycloaddition reactions of indene derivatives as a route to polycyclic strained ring systems." The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• "Synthesis indene derivatives via C−H activation." ResearchGate. Available at: [Link]

• "Recent developments in alkene oxo-functionalization reactions governed by photoredox methods." RSC Publishing. Available at: [Link]

• "Initial lithiation‐quench studies." ResearchGate. Available at: [Link]

• "Direct C-3-Arylations of 1H-Indazoles." ResearchGate. Available at: [Link]

• "Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis." Journal of the American Chemical Society, 2021. Available at: [Link]

• "Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis." ChemRxiv. Available at: [Link]

• "C3-INDAZOLE FUNCTIONALIZATION: A REVIEW." DOI. Available at: [Link]

• "Electrophile-Dependent Reactivity of Lithiated N-Benzylpyrene-1-Carboxamide." Molecules, 2022. Available at: [Link]

• "Solvent and Ligand Effects on the Tandem Addition-Lithiation-Electrophilic Substitution of Phenyllithium on α,β-Unsaturated Carbonyl Compounds." Molecules, 2005. Available at: [Link]

• "A Protocol for Safe Lithiation Reactions Using Organolithium Reagents." Journal of Visualized Experiments, 2016. Available at: [Link]

• "Lithiation in Flow: n-Butyl Lithiation and electrophile addition." Amar Equipment. Available at: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Transition metal complexes with functionalized indenyl phosphine ligands: structures and catalytic properties - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. amarequip.com [amarequip.com]
• 6. Synthetic approaches to multifunctional indenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Catalytic Regioselective Synthesis of Structurally Diverse Indene Derivatives from N-Benzylic Sulfonamides and Disubstituted Alkynes [organic-chemistry.org]
• 9. Catalytic regioselective synthesis of structurally diverse indene derivatives from N-benzylic sulfonamides and disubstituted alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Indene synthesis [organic-chemistry.org]
• 12. Synthesis of Selectively Substituted or Deuterated Indenes via Sequential Pd and Ru Catalysis [organic-chemistry.org]
• 13. Synthesis of Biindene Derivatives via Pd-Catalyzed Alkene Difunctionalization Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]

Application Note: Optimization of Purification, Drying, and Long-Term Storage of 3-Methoxy-1-methyl-1H-indene

Abstract & Core Directive

This Application Note outlines a rigorous, field-proven protocol for the handling, purification, and storage of 3-methoxy-1-methyl-1H-indene . As a substituted indenyl enol ether, this compound serves as a critical ligand precursor in organometallic catalysis (specifically Group 4 metallocenes). However, its utility is frequently compromised by its acute sensitivity to acid-catalyzed hydrolysis (cleaving the enol ether to the ketone) and thermal polymerization .

This guide departs from standard generic solvent protocols. It prioritizes alkalinity maintenance throughout the workflow to prevent autocatalytic degradation.

Chemical Characterization & Stability Profile[1][2][3]

Before initiating any procedure, the operator must understand the degradation mechanisms. 3-methoxy-1-methyl-1H-indene is not merely "moisture sensitive"; it is acid-intolerant .

Table 1: Physicochemical Properties (Estimated/Typical)

Property	Value / Description	Notes
Physical State	Viscous Oil (Yellow to Orange)	Darkening indicates oxidation/polymerization.
Boiling Point	~85–105 °C @ 0.5 mmHg	Determine experimentally. Thermal instability precludes atmospheric distillation.
Solubility	Soluble in Pentane, Toluene, Et2O	Reacts with protic solvents (MeOH, EtOH) in the presence of acid.
Major Impurities	1-methyl-1,3-indanedione (hydrolysis product), Oligomers	Hydrolysis yields the dione/ketone; Polymerization yields gums.

Mechanism of Degradation[2]

• Acid Hydrolysis: Trace acid + moisture attacks the enol ether (C3-O bond), releasing methanol and reverting the compound to the thermodynamically stable ketone (indanone derivative).

• Polymerization: Radical or cationic initiation (often triggered by trace peroxides or Lewis acids) leads to rapid oligomerization, visible as increased viscosity.

• Isomerization: The 1H-indene proton is acidic (

  ). In the presence of strong bases or during improper storage, the double bond may shift, altering the ligand geometry.

Protocol 1: Synthesis Workup & Preliminary Drying (The "Wet" Phase)

Objective: Isolate the crude oil while neutralizing all acidic byproducts from the synthesis (e.g., methylation reagents).

Critical Constraint: Do NOT use standard Silica Gel for filtration unless strictly deactivated. Standard silica is acidic (pH ~4-5) and will destroy the enol ether.

Step-by-Step Methodology:

• Quenching: Quench the reaction mixture with saturated Sodium Bicarbonate (

  ) solution. Avoid Ammonium Chloride ( ) as it is weakly acidic.

• Extraction: Extract into diethyl ether or pentane.

• Base Wash (Crucial): Wash the organic layer 2x with 10%

  (aq) to ensure the organic phase is strictly neutral/basic.

• Bulk Drying: Dry the organic phase over anhydrous Potassium Carbonate (

  ) for 1 hour.

  • Why?

    is slightly acidic. acts as both a desiccant and an acid scavenger.

• Filtration: Filter through a fritted funnel.

• Concentration: Remove solvent via rotary evaporation. Bath temperature must not exceed 40°C.

Protocol 2: Deep Drying & Purification (The "Rigorous" Phase)

Objective: Remove trace water (<10 ppm) and oligomers without thermally degrading the product.

Method Selection:

• Method A (Distillation): For high purity requirements.

• Method B (Static Drying): For thermally sensitive batches or small scales (<5g).

Method A: Vacuum Distillation from Calcium Hydride (Recommended)

Safety:

releases gas. Ensure proper venting.[1][2]

• Setup: Assemble a short-path vacuum distillation apparatus (Vigreux column optional but recommended for separation).

• Drying Agent: Add Calcium Hydride (

  ) granules (5% w/w) directly to the crude oil in the boiling flask.

  • Why

    ? It is basic and irreversible. It will not induce cationic polymerization like acidic sieves might at high temperatures.

• Stirring: Stir gently at room temperature for 2 hours under Argon. This allows the

  to neutralize residual moisture before heating.

• Distillation:

  • Apply high vacuum (<1 mmHg).

  • Slowly ramp heat.

  • Discard the first 5-10% (forerun) which contains residual solvent and lower boiling impurities.

  • Collect the main fraction. Do not distill to dryness (risk of peroxide explosion/polymerization of residue).

Method B: Static Drying with Activated Basic Alumina

If the compound is too unstable for heat:

• Activation: Flame-dry Basic Alumina (Brockmann Grade I) under vacuum.

• Slurry: Dissolve crude oil in minimal dry pentane.

• Filtration: Pass through a pad of the activated Basic Alumina under Argon pressure.

• Evaporation: Remove pentane under high vacuum (Schlenk line) at 0°C.

Protocol 3: Long-Term Storage

Objective: Prevent isomerization and hydrolysis over months.

• Container: Use a Schlenk tube with a Teflon (PTFE) valve or a glovebox vial with a PTFE-lined cap. Avoid rubber septa for long-term storage (they leach plasticizers and are permeable to moisture).

• Atmosphere: Argon or Nitrogen (Glovebox grade).

• Stabilizer (Optional): If the application permits, add 100-200 ppm of BHT (Butylated hydroxytoluene) to inhibit radical polymerization.

• Desiccant: Add a few granules of Activated 4A Molecular Sieves to the storage vial.

  • Note: Ensure sieves are activated (heated to 250°C under vacuum) and cooled under Ar.

• Temperature: Store at -20°C or -80°C .

Visualization of Workflows

Diagram 1: Purification Logic Flow

This diagram illustrates the critical decision points to avoid acid exposure.

Caption: Workflow emphasizing alkalinity maintenance to prevent enol ether hydrolysis.

Diagram 2: Degradation Pathways

Understanding failure modes ensures the protocol is respected.

Caption: Primary degradation routes.[3] Acid catalyzes hydrolysis; Heat/Radicals drive polymerization.

References

• Bradley, A. Z., et al. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. Journal of Organic Chemistry. Link

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Edition). Butterworth-Heinemann. (Standard reference for purification of indene derivatives). Link

• BenchChem Technical Support. (2025). Storage and Handling of Indene Derivatives.[1] (General guidelines on polymerization inhibitors). Link

• Sigma-Aldrich. (2021).[4] Handling Air-Sensitive Reagents (Technical Bulletin AL-134).[5] (Standard Schlenk techniques). Link

• Odedra, A., et al. (2007). Ruthenium-Catalyzed Cyclization of 1-Alkyl-2-ethynylbenzenes. Journal of Organic Chemistry. (Synthesis and handling of substituted indenes). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. benchchem.com [benchchem.com]
• 4. (1S)-3,5,6-trimethoxy-1-methyl-1H-indene | C13H16O3 | CID 130221195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ehs.umich.edu [ehs.umich.edu]

Synthesis of Zirconocene Complexes with 3-Methoxy-1-Methylindenyl Ligands: An In-Depth Technical Guide

This guide provides a comprehensive technical overview and detailed protocols for the synthesis of zirconocene complexes featuring 3-methoxy-1-methylindenyl ligands. These complexes are of significant interest in the field of organometallic chemistry and catalysis, particularly in olefin polymerization. The strategic placement of a methoxy group at the 3-position and a methyl group at the 1-position of the indenyl ligand allows for fine-tuning of the electronic and steric properties of the resulting zirconocene catalyst. This can have a profound impact on its catalytic activity, selectivity, and the properties of the resulting polymers.

This document is intended for researchers, scientists, and professionals in drug development and materials science with a background in synthetic chemistry. It aims to provide not only a step-by-step experimental guide but also the scientific rationale behind the chosen methodologies.

Introduction: The Significance of Ligand Design in Zirconocene Catalysis

Zirconocene complexes are a cornerstone of modern catalysis, enabling the production of a vast array of polymeric materials with tailored properties. The indenyl ligand, a bicyclic aromatic system, offers a versatile platform for modification. Substitution on the indenyl framework directly influences the electronic environment and steric bulk around the zirconium metal center.

The introduction of a methoxy group (-OCH₃) at the 3-position of the indenyl ring is a key strategic choice. As an electron-donating group, it can increase the electron density at the zirconium center. This electronic perturbation can influence the catalyst's interaction with the olefin monomer and affect the rate of polymerization. Furthermore, the 1-methyl group introduces steric hindrance that can control the stereoselectivity of the polymerization process, leading to polymers with specific tacticities. Understanding the interplay of these electronic and steric effects is crucial for the rational design of high-performance catalysts.

Synthetic Strategy: A Two-Stage Approach

The synthesis of bis(3-methoxy-1-methylindenyl)zirconium dichloride is a two-stage process. The first stage involves the synthesis of the 3-methoxy-1-methylindene ligand. The second stage is the formation of the zirconocene complex through the reaction of the lithiated ligand with zirconium tetrachloride.

Figure 1: Overall synthetic workflow.

Experimental Protocols

Safety Precautions: All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques. Organolithium reagents such as n-butyllithium are pyrophoric and should be handled with extreme care. All glassware must be oven-dried and cooled under vacuum before use. Solvents must be anhydrous and deoxygenated.

Stage 1: Synthesis of 3-Methoxy-1-methylindene

This stage involves a Grignard reaction on 3-methoxy-1-indanone followed by dehydration.

3.1.1. Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Methoxy-1-indanone	C₁₀H₁₀O₂	162.19	5.00 g	30.8
Methylmagnesium bromide (3.0 M in diethyl ether)	CH₃MgBr	119.23	12.3 mL	37.0
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	100 mL	-
Saturated aqueous ammonium chloride	NH₄Cl	53.49	50 mL	-
Diethyl ether	(C₂H₅)₂O	74.12	150 mL	-
Anhydrous magnesium sulfate	MgSO₄	120.37	As needed	-
p-Toluenesulfonic acid monohydrate	C₇H₈O₃S·H₂O	190.22	0.1 g	0.53
Toluene	C₇H₈	92.14	50 mL	-

3.1.2. Protocol: Synthesis of 3-Methoxy-1-methyl-1-indenol

• To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 3-methoxy-1-indanone (5.00 g, 30.8 mmol) and dissolve it in anhydrous THF (50 mL).

• Cool the solution to 0 °C using an ice bath.

• Slowly add methylmagnesium bromide (12.3 mL of a 3.0 M solution in diethyl ether, 37.0 mmol) dropwise via the dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution (50 mL).

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude 3-methoxy-1-methyl-1-indenol as an oil. This crude product is typically used in the next step without further purification.

3.1.3. Protocol: Dehydration to 3-Methoxy-1-methylindene

• Dissolve the crude 3-methoxy-1-methyl-1-indenol in toluene (50 mL) in a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (approx. 100 mg).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature, wash with saturated sodium bicarbonate solution (2 x 30 mL) and then with brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 3-methoxy-1-methylindene as a colorless to pale yellow oil.

Stage 2: Synthesis of Bis(3-methoxy-1-methylindenyl)zirconium Dichloride

This stage involves the deprotonation of the indenyl ligand followed by reaction with zirconium tetrachloride.

3.2.1. Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Methoxy-1-methylindene	C₁₁H₁₂O	160.21	2.00 g	12.5
n-Butyllithium (2.5 M in hexanes)	C₄H₉Li	64.06	5.0 mL	12.5
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	80 mL	-
Zirconium(IV) chloride	ZrCl₄	233.04	1.46 g	6.25
Anhydrous dichloromethane	CH₂Cl₂	84.93	50 mL	-
Anhydrous pentane	C₅H₁₂	72.15	100 mL	-

3.2.2. Protocol

• In a flame-dried 250 mL Schlenk flask under nitrogen, dissolve 3-methoxy-1-methylindene (2.00 g, 12.5 mmol) in anhydrous THF (50 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (5.0 mL of a 2.5 M solution in hexanes, 12.5 mmol) dropwise. The solution will typically develop a deep color, indicating the formation of the indenide anion.

• Stir the mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• In a separate Schlenk flask, suspend zirconium(IV) chloride (1.46 g, 6.25 mmol) in anhydrous THF (30 mL) and cool to -78 °C.

• Slowly add the solution of the lithium 3-methoxy-1-methylindenide to the stirred suspension of ZrCl₄ via a cannula.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Remove the solvent under vacuum to obtain a solid residue.

• Extract the product with anhydrous dichloromethane (2 x 25 mL) and filter through a cannula to remove the lithium chloride byproduct.

• Concentrate the filtrate under vacuum until a solid begins to precipitate.

• Add anhydrous pentane (50-100 mL) to precipitate the product completely.

• Isolate the solid product by filtration, wash with cold pentane, and dry under vacuum to yield bis(3-methoxy-1-methylindenyl)zirconium dichloride as a solid. The product is a mixture of rac and meso isomers.

Characterization

The synthesized ligand and the final zirconocene complex should be thoroughly characterized using a variety of spectroscopic techniques.

3-Methoxy-1-methylindene

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show signals corresponding to the aromatic protons, the vinylic proton, the methine proton at the 1-position, the methyl protons, and the methoxy protons. The chemical shifts and coupling constants will be characteristic of the substituted indene structure.

• ¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum should display the expected number of signals for the 11 unique carbon atoms in the molecule. The chemical shifts of the carbons will be influenced by the methoxy and methyl substituents. The methoxy carbon typically appears around 55-60 ppm.[1]

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized ligand.

Bis(3-methoxy-1-methylindenyl)zirconium Dichloride

The zirconocene complex exists as a mixture of rac and meso diastereomers, which can often be distinguished by NMR spectroscopy.

Figure 2: Schematic representation of rac and meso isomers.

• ¹H NMR (400 MHz, CDCl₃): The ¹H NMR spectrum will be more complex than that of the free ligand due to the presence of two diastereomers. Separate sets of signals for the indenyl protons will be observed for the rac and meso forms. The protons on the five-membered ring are particularly sensitive to the stereochemistry at the metal center.

• ¹³C NMR (100 MHz, CDCl₃): Similar to the proton spectrum, the ¹³C NMR will show two sets of resonances corresponding to the rac and meso isomers.

• Elemental Analysis: To confirm the elemental composition of the final complex.

Table 1: Expected ¹H and ¹³C NMR Data Ranges for Key Groups

Group	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Notes
Indenyl Aromatic H	7.0 - 7.8	110 - 145	Complex multiplet patterns.
Indenyl Vinylic H	6.0 - 6.8	120 - 140
Indenyl CH (C1)	3.0 - 4.0	40 - 50
Methyl H (C1)	1.2 - 2.0	15 - 25	Doublet, coupled to C1-H.
Methoxy H	3.8 - 4.2	55 - 62	Singlet.
Zirconocene Cp-ring H	5.5 - 6.5	90 - 115	For the complex, signals will be shifted upon coordination.

Note: The exact chemical shifts will depend on the specific isomer and the solvent used. The data presented are typical ranges for similar substituted indenyl zirconocenes.[2][3]

Discussion: The Role of Substituents

The synthetic protocol detailed above provides a reliable method for accessing zirconocene complexes with electronically and sterically tuned indenyl ligands. The causality behind the experimental choices lies in the established reactivity of organometallic compounds.

• Grignard Reaction: The use of methylmagnesium bromide is a standard and efficient method for the 1,2-addition to the ketone functionality of the indanone precursor.[4]

• Dehydration: Acid-catalyzed dehydration is a classic method for converting tertiary alcohols to alkenes, in this case, forming the double bond within the five-membered ring of the indene.

• Lithiation: Deprotonation of the acidic C1-proton of the indene with a strong base like n-butyllithium is a necessary step to generate the nucleophilic indenide anion.

• Complexation: The salt metathesis reaction between the lithium indenide and zirconium tetrachloride is a widely used and effective method for the formation of zirconocene dichlorides.[5]

The presence of the 3-methoxy group is expected to enhance the electron-donating ability of the indenyl ligand, which can lead to a more active catalyst for olefin polymerization. The 1-methyl group provides steric bulk that can influence the stereochemistry of the polymer. The ratio of rac to meso isomers formed during the synthesis can often be influenced by reaction conditions such as solvent and temperature, although separation of the isomers can be challenging.

Conclusion

This guide provides a detailed and scientifically grounded protocol for the synthesis and characterization of bis(3-methoxy-1-methylindenyl)zirconium dichloride. By following these procedures, researchers can reliably access these valuable catalyst precursors. The principles of ligand design discussed herein can be extended to the synthesis of a wide range of substituted zirconocene complexes with tailored properties for various catalytic applications.

References

• Bexrud, J. A., & Schafer, L. L. (n.d.). Supplementary Information for A Zirconium Bis(amidate) Complex Exhibiting Improved Aminoalkene Cyclohydroamination Activity. The Royal Society of Chemistry. Retrieved from [Link]

• Haley, M. M., et al. (2000). Zirconium bis-indenyl compounds. Synthesis and X-ray crystallography study of 1- and 2-substituted bis(R-indenyl)zirconium dichloride metallocenes. ResearchGate. Retrieved from [Link]

• Biswas, A., Pan, S., & Samanta, R. (2022). Supplementary Information for Synthesis of a Versatile 1H-indene-3-carboxylate Scaffold Enabled by Visible-Light Promoted Wolff Rearrangement. The Royal Society of Chemistry. Retrieved from [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• Herbst, A., et al. (2012). Synthesis, structure, and ethene polymerisation catalysis of 1- or 2-silyl substituted bis[indenyl]zirconium(IV) dichlorides. ResearchGate. Retrieved from [Link]

• Wild, F. R. W. P., et al. (1985). VII. Synthesis and crystal structure of a chiral ansa-zirconocene derivative with ethylene-bridge. KOPS. Retrieved from [Link]

• Parfenova, L. V., et al. (2020). Ligand exchange in zirconocene dichloride–diethylzinc bimetallic systems. ChemRxiv.
• Piers, W. E., et al. (1995). Crystal Structures and Solution Conformations of the Meso and Racemic Isomers of (Ethylenebis(1-indenyl))zirconium Dichloride. Organometallics.

• PubChem. (n.d.). (1S)-3,5,6-trimethoxy-1-methyl-1H-indene. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of 1-methoxypropane. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indene synthesis. Retrieved from [Link]

• PubChem. (n.d.). 3-Methylindene. Retrieved from [Link]

• J-GLOBAL. (n.d.). Synthesis and characterization of new bis(2-R-indenyl)zirconium dichloride complexes for the olefin polymerization. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.
• Waymouth, R. M., et al. (2005). Dynamic NMR Studies of Cationic Bis(2-phenylindenyl)zirconium Pyridyl Complexes: Evidence for syn Conformers in Solution. Organometallics.

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 75 MHz, H2O, predicted) (NP0225733). Retrieved from [Link]

• NIST. (n.d.). methylmagnesium bromide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Silane, [(3-methoxy-1-methylene-2-propenyl)oxy]trimethyl-. Retrieved from [Link]

• Vaia. (n.d.). Show the products obtained from addition of methylmagnesium bromide to the following compounds: Cyclopentanone Benzophenone (diphenyl ketone) 3-Hexanone. Retrieved from [Link]

• askIITians. (2025, March 4). How are the following conversions carried out? Methyl magnesium bromid. Retrieved from [Link]

• Google Patents. (n.d.). Process for producing isopropylidene bis(cyclopentadienyl)zirconium dichloride.

• Organic Syntheses. (n.d.). ALDEHYDES FROM 4,4-DIMETHYL-2-OXAZOLINE AND GRIGNARD REAGENTS: o-ANISALDEHYDE. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Mechanism of aromatic lithiation reactions--Importance of steric factors. Retrieved from [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• ChemRxiv. (n.d.).

• ChemBK. (2024, April 10). Bis(1-butyl-3-methylcyclopentadienyl)zirconium dichloride. Retrieved from [Link]

• Chemistry – A European Journal. (n.d.).
• DSpace@MIT. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow.

• Vaia. (n.d.). Show the products obtained from addition of methylmagnesium bromide to the following compounds: Cyclopentanone Benzophenone (diphenyl ketone) 3-Hexanone. Retrieved from [Link]

• askIITians. (2025, March 4). How are the following conversions carried out? Methyl magnesium bromid. Retrieved from [Link]

Sources

• 1. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. emich.edu [emich.edu]
• 4. Reaction of \{S+3 -methyl-2-pentanone with methylmagnesium bromide follow.. [askfilo.com]
• 5. kops.uni-konstanz.de [kops.uni-konstanz.de]

Advanced Application Note: Solvent-Driven Nucleophilic Substitution on Indene Scaffolds

Introduction: The Bipolar Nature of the Indene Electrophile

In medicinal chemistry and drug development, the indene scaffold is a privileged bicylic structure frequently utilized in the synthesis of complex therapeutics (e.g., HIV protease inhibitors and anti-inflammatory agents). The critical functionalization site on this scaffold is the C1 position.

Because the C1 carbon is simultaneously allylic and benzylic , it exhibits exceptional reactivity toward nucleophilic substitution. This dual nature creates a mechanistic bifurcation:

• SN1 Susceptibility: The departure of a leaving group at C1 generates a carbocation that is highly stabilized by both the adjacent aromatic ring (benzylic resonance) and the cyclopentene double bond (allylic resonance).

• SN2 Susceptibility: The unhybridized p-orbital of the adjacent double bond can overlap with the orbitals of the incoming nucleophile and the departing leaving group, significantly lowering the activation energy of the concerted SN2 transition state.

As a result, the indene system does not inherently heavily favor one pathway over the other based on steric hindrance alone. Instead, solvent selection is the absolute determining factor in directing the mechanistic pathway.

Mechanistic Causality: Dictating the Pathway via Solvent Selection

To achieve high yields and specific stereochemical outcomes (inversion vs. racemization), researchers must manipulate the solvent environment to selectively lower the activation energy (

) of the desired transition state.

The SN1 Pathway: Polar Protic Solvents

When an SN1 mechanism is desired (e.g., solvolysis reactions or substitution with weak nucleophiles), polar protic solvents such as water, methanol, or ethanol are required. According to, the large dipole moment of these solvents helps to stabilize the carbocation-like transition state. Furthermore, the hydrogen-bonding capabilities of protic solvents solvate the departing anionic leaving group, pulling it away from the indene core and facilitating the rate-determining ionization step.

The SN2 Pathway: Polar Aprotic Solvents

When an SN2 mechanism is required (e.g., azidation, cyanation, or amination with strict stereochemical inversion), polar aprotic solvents such as N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), or Acetonitrile (MeCN) are the standard. As noted by , solvent effects in the SN2 reaction are largely due to the stabilization or destabilization of the nucleophile reactant. Polar aprotic solvents possess a high enough dielectric constant to dissolve ionic nucleophilic salts (like NaN3 or KCN) by solvating the metal cation. However, because they lack hydrogen-bond donors, they leave the anionic nucleophile unsolvated or "naked." This drastically raises the ground-state energy of the nucleophile, making it hyper-reactive and driving the fast, concerted backside attack before ionization can occur.

Workflow & Pathway Divergence

Solvent-dependent divergence of nucleophilic substitution pathways on indene scaffolds.

Quantitative Solvent Metrics

The following table summarizes the physicochemical properties of common solvents and their causal effect on indene substitution pathways.

Solvent	Classification	Dielectric Constant ( )	H-Bonding Donor?	Favored Indene Substitution Pathway	Relative Nucleophile Energy
Water	Polar Protic	80.1	Yes	SN1	Low (Highly Solvated)
Methanol	Polar Protic	33.0	Yes	SN1	Low (Solvated)
DMF	Polar Aprotic	36.7	No	SN2	High ("Naked" Anion)
Acetonitrile	Polar Aprotic	37.5	No	SN2	High ("Naked" Anion)
Toluene	Non-polar	2.4	No	Neither (Requires PTC)	Very Low (Ion Pairing)

Experimental Protocols

Protocol A: SN2-Directed Azidation of 1-Bromoindene

Objective: Synthesize 1-azidoindene via a concerted SN2 inversion, avoiding the formation of racemic mixtures associated with carbocation intermediates. Rationale: Utilizing anhydrous DMF solvates the Na

ion but leaves the N ion unsolvated. The lack of hydrogen bonding maximizes the nucleophilicity of the azide ion, promoting a rapid, concerted backside attack at the C1 position before the C-Br bond can spontaneously ionize.

Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask and purge with inert argon gas.

• Dissolution: Dissolve 1.0 equivalent (10 mmol) of 1-bromoindene in 25 mL of anhydrous DMF (0.4 M concentration) under continuous stirring.

• Nucleophile Addition: Cool the reaction vessel to 0 °C using an ice-water bath. Add 1.5 equivalents (15 mmol) of Sodium Azide (NaN

  ) in a single portion.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

• Workup: Quench the reaction by pouring the mixture into 50 mL of ice-cold distilled water. Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous MgSO

  , filter, and concentrate in vacuo.

Self-Validating System: The reaction is monitored by Thin Layer Chromatography (TLC). The disappearance of the starting material and the emergence of a less polar, UV-active spot confirms conversion. To definitively validate the SN2 substitution without destructive testing, Infrared (IR) spectroscopy is utilized; a successful reaction is self-evident via the appearance of a strong, sharp azide stretching band at ~2100 cm⁻¹.

Protocol B: SN1-Directed Methanolysis of 1-Chloroindene

Objective: Synthesize 1-methoxyindene via SN1 solvolysis. Rationale: Methanol acts as both the solvent and the nucleophile. Its polar protic nature stabilizes the departing chloride ion and the resulting highly stable indanyl carbocation (stabilized by both benzylic and allylic resonance)[1]. Because the nucleophile is neutral and weak, SN2 is suppressed.

Methodology:

• Dissolution: Dissolve 1.0 equivalent (10 mmol) of 1-chloroindene in 50 mL of anhydrous methanol (0.2 M concentration).

• Reaction: Equip the flask with a reflux condenser and heat the solution to a mild reflux (65 °C) for 6 hours under a nitrogen atmosphere.

• Neutralization: Cool the mixture to room temperature. Add 1.2 equivalents of solid NaHCO

  to neutralize the HCl generated during the solvolysis. Stir for 15 minutes.

• Filtration & Concentration: Filter the suspension through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, hexane/EtOAc gradient).

Self-Validating System: The SN1 solvolysis is validated through ¹H NMR spectroscopy of the crude mixture. The C1 benzylic/allylic proton of the starting 1-chloroindene appears at a distinct downfield shift. Upon successful methanolysis, this proton shifts upfield, accompanied by the emergence of a new, sharp, integration-matched singlet at ~3.3 ppm corresponding to the newly introduced methoxy group.

References

• Chemistry LibreTexts. "7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution." Organic Chemistry. Available at:[Link]

• OpenStax. "11.5 Characteristics of the SN1 Reaction." Organic Chemistry. Available at:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 3-Methoxy-1-methyl-1H-indene

Here is the technical support guide for preventing the hydrolysis of 3-methoxy-1-methyl-1H-indene.

[1]

Status: Operational Role: Senior Application Scientist Subject: Prevention of Acid-Catalyzed Hydrolysis in Enol Ethers[1]

Core Technical Overview

The Central Problem: 3-methoxy-1-methyl-1H-indene is a cyclic enol ether.[1] Like all enol ethers, it functions as a "masked ketone." Its electron-rich double bond (C2=C3) renders it highly susceptible to electrophilic attack by protons (

).[1]

In the presence of even trace moisture and acidity (Lewis or Brønsted), the compound undergoes rapid hydrolysis to form 1-methyl-3-indanone (and potentially methanol).[1] This reaction is irreversible and autocatalytic if the generated byproducts increase the acidity of the medium.

The Mechanism of Failure: Understanding why the molecule degrades is the first step to preventing it. The methoxy group donates electron density into the

-system, making the -carbon (C2) highly nucleophilic.[1]

Figure 1: The acid-catalyzed hydrolysis pathway.[1] Note that the protonation step is rate-limiting, meaning pH control is the primary prevention strategy.[1]

Troubleshooting & Protocol Optimization (FAQs)

Phase 1: Synthesis & Workup

Q: My crude NMR shows significant ketone formation immediately after workup. What went wrong? A: You likely exposed the enol ether to an acidic aqueous environment during the quench.

• The Fix: Never quench reactions containing this intermediate with standard ammonium chloride (

  ) or dilute HCl.

• Protocol:

  • Quench with Saturated Sodium Bicarbonate (

    ) or dilute Sodium Hydroxide ( ).

  • Ensure the aqueous layer pH is

    before separation.

  • Use brine containing 1%

    (Triethylamine) for the final wash.

Q: Can I use magnesium sulfate (

) to dry the organic layer? A: Proceed with caution. is slightly acidic (Lewis acid character).

• Recommendation: Use Sodium Sulfate (

  ) or Potassium Carbonate ( ) . is superior as it actively scavenges trace acids while drying.

Phase 2: Purification

Q: The compound decomposes on the silica column. Is it impossible to purify? A: Standard silica gel is acidic (pH ~5-6) and acts as a heterogeneous catalyst for hydrolysis.[1] You must deactivate the stationary phase.

Protocol: The "Buffered Silica" Method

• Slurry Preparation: Prepare your silica slurry using Hexanes/Ethyl Acetate containing 1% to 2% Triethylamine (

  ) .

• Column Pre-treatment: Flush the packed column with 2 column volumes of the

  -doped solvent before loading your sample.

• Elution: Maintain 0.5%

  in the eluent during the run.

• Alternative: If the compound is extremely labile, switch to Basic Alumina (Activity Grade III) as the stationary phase.

Figure 2: Decision matrix for the purification of acid-sensitive enol ethers.

Phase 3: Analysis & Storage

Q: My sample is pure, but the NMR spectrum in

shows decomposition. Why? A: Chloroform ( ) naturally decomposes to form trace Phosgene and Hydrochloric Acid ( ) upon storage, especially if not stabilized with silver foil or amylene.

• Immediate Fix: Filter your

  through a small plug of basic alumina directly into the NMR tube.

• Long-term Fix: Switch to Benzene-

  ( ) . It is non-acidic and prevents hydrolysis during long acquisition times.

Q: How should I store the purified material? A:

• Container: Silylated glass vial or Teflon container (glass surfaces have acidic silanols).

• Atmosphere: Flush with Argon.

• Stabilizer: Add a few pellets of solid Potassium Carbonate (

  ) or a drop of Triethylamine to the neat oil.

• Temperature: Store at -20°C.

Data Summary: Solvent Compatibility Table

Solvent	Suitability	Notes
Diethyl Ether	High	Excellent for workup; non-acidic.[1]
Dichloromethane	Moderate	Can become acidic over time; avoid for long-term storage.[1]
Chloroform ( )	Low	DANGER: Often contains HCl. Must be neutralized with before use.
Benzene ( )	High	Recommended NMR solvent for stability.
Methanol/Ethanol	Low	Protic solvents can facilitate acetal exchange or hydrolysis if not strictly anhydrous.

References

• Mechanistic Found

  • Source: Kresge, A. J. (1987). "The Chemistry of Enols and Enol Ethers." Accounts of Chemical Research.

  • Relevance: Establishes the rate-limiting proton

    -carbon as the critical failure point.[1]

  • Link: [ACS Publications - Acc.[1] Chem. Res.]([Link])

• Purific

  • Source: Pirrung, M. C. (2007). "The Synthetic Organic Chemist's Companion." John Wiley & Sons.
  • Relevance: details the protocol for deactivating silica gel with triethylamine for enol ether purific

  • Link:[1]

• Indene Reactivity & Isomeriz

  • Source: Friedrich, E. C., & Taggart, D. B. (1975). "Syntheses and reactions of some 3-substituted indenes." The Journal of Organic Chemistry.
  • Relevance: Discusses the specific stability profiles of 3-substituted indene systems.

  • Link: [ACS Publications - J. Org.[1] Chem.]([Link])

• Handling of NMR Solvents for Sensitive Compounds

  • Source: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Ed.). Butterworth-Heinemann.[1]

  • Relevance: Provides standard procedures for removing acid from Chloroform and stabilizing solvents.

  • Link:[1]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]

improving yield of O-methylation in indanone derivatives

Topic: Improving Yield & Selectivity in O-Methylation of Indanone Derivatives

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Subject: Optimizing Chemoselectivity (O- vs. C-methylation) in 1-Indanone Scaffolds

Executive Summary: The Indanone Challenge

In drug discovery (e.g., Donepezil analogs), methoxy-indanones are critical pharmacophores. However, methylating hydroxy-indanones presents a specific chemoselectivity challenge.

The core issue is Competitive Acidity :

• Target (Phenolic -OH):

  . Desired site for O-methylation.

• Competitor (

  -Protons): The methylene group to the carbonyl has a .

The Failure Mode: Using a base that is too strong (e.g., NaH, NaOH) or high temperatures can deprotonate the

-carbon, leading to C-methylation or Aldol self-condensation (dimerization).

This guide provides the protocols to maximize O-methylation yield while suppressing C-alkylation.

Mechanistic Insight & Decision Matrix

To ensure high yield, we must exploit the

difference. We utilize the Hard-Soft Acid-Base (HSAB) principle and solubility effects.

Visualizing the Competing Pathways

The following diagram illustrates the kinetic competition between the desired Williamson Ether Synthesis and the parasitic C-alkylation.

Figure 1: Mechanistic divergence. Mild bases favor the phenoxide pathway (O-methylation), while strong bases trigger enolization (C-methylation/Aldol).

Reagent Optimization & Selection Guide

The choice of base and solvent is the single most critical factor in indanone chemistry.

Comparative Analysis of Methylation Systems[2]

Parameter	System A: Standard	System B: High-Performance	System C: Green/Scale-Up
Reagents	MeI +	MeI +	Dimethyl Carbonate (DMC)
Solvent	Acetone (anhydrous)	Acetonitrile (MeCN) or DMF	DMC (Neat)
Base Mechanism	Surface deprotonation	"Naked Anion" effect (Soluble)	Catalytic Base
Selectivity	Good	Excellent	Excellent
Risk	Slow reaction; Acetone aldol	Cost of Cesium	High Temp ( )
Recommendation	Routine synthesis	Complex/Sensitive substrates	Industrial Scale (>100g)

The "Cesium Effect"

For difficult indanone substrates, Cesium Carbonate (

) is superior to Potassium Carbonate.

• Why? Cesium is a larger cation with a weaker hydration shell. It is more soluble in organic solvents (like DMF/MeCN), creating a "naked" phenoxide anion that is highly nucleophilic but less basic than an enolate. This drastically increases reaction rate without increasing C-alkylation risk [1, 2].

Optimized Experimental Protocols

Protocol A: The "Cesium/MeCN" Method (Recommended for High Yield)

Best for: High-value intermediates where yield >90% is required.

Reagents:

• Substrate: Hydroxy-1-indanone (1.0 eq)

• Base:

  (1.5 - 2.0 eq)

• Alkylating Agent: Methyl Iodide (MeI) (1.2 - 1.5 eq)

• Solvent: Acetonitrile (MeCN), anhydrous

Step-by-Step:

• Dissolution: Dissolve the hydroxy-indanone in anhydrous MeCN (0.1 M concentration).

• Activation: Add

  . Stir at Room Temperature (RT) for 15 minutes. Note: The solution may change color as the phenoxide forms.

• Addition: Add MeI dropwise via syringe.

• Reaction: Heat to mild reflux (

  ). Monitor by TLC/HPLC.

  • Tip: Most reactions complete in <4 hours due to the Cesium effect.

• Workup: Filter off the solid cesium salts. Concentrate the filtrate. Partition between EtOAc and Water. Wash organic layer with brine.

Protocol B: The "Green" DMC Method

Best for: Avoiding toxic Methyl Iodide and reducing waste.

Reagents:

• Substrate: Hydroxy-1-indanone

• Reagent/Solvent: Dimethyl Carbonate (DMC) (Excess, 10-20 eq)

• Catalyst:

  (1.0 eq) or DABCO (catalytic)

Step-by-Step:

• Setup: Use a pressure tube or autoclave (DMC boils at

  , but reaction requires for best kinetics).

• Mix: Combine substrate, base, and DMC.

• Heat: Seal and heat to

  for 6-12 hours.

• Mechanism: At this temperature, DMC undergoes

  cleavage, methylating the phenol with high selectivity and producing only and MeOH as byproducts [3, 4].

Troubleshooting HQ (FAQ)

Q1: I am seeing a "dimer" impurity (M+ mass is double the starting material).

• Diagnosis: This is the Aldol condensation product.

• Cause: Your base is too strong, or you are using Acetone as a solvent with a strong base.

• Fix: Switch solvent to Acetonitrile or DMF .[1] Switch base to

  or .[2] Never use NaOH or NaH with indanones unless you specifically want C-chemistry.

Q2: The reaction stalls at 60% conversion.

• Diagnosis: "Potassium coating" or poor solubility.

• Fix 1 (Physical): If using

  , ensure it is finely milled (powder, not granules) to increase surface area.

• Fix 2 (Chemical): Add a Phase Transfer Catalyst (PTC) like 18-crown-6 (0.1 eq) or TBAI (tetrabutylammonium iodide). This shuttles the carbonate into the organic phase.

• Fix 3 (The Nuclear Option): Switch to Protocol A (

  ).

Q3: I see a byproduct with Mass M+14 relative to the product.

• Diagnosis: C-methylation (over-methylation). You have methylated the Oxygen and the

  -Carbon.

• Fix: Reduce reaction temperature. C-alkylation has a higher activation energy than O-alkylation. Run the reaction at

  to RT initially. Ensure you are not using a large excess of MeI.

Q4: My yield is low using Dimethyl Sulfate (DMS).

• Insight: DMS is often less reactive than MeI for hindered phenols and leaves an acidic byproduct (monomethyl sulfate) that can degrade sensitive products.

• Fix: Switch to MeI or DMC. If you must use DMS, ensure you use a slight excess of base to neutralize the acid generated.

Logic Flow for Troubleshooting

Use this flow to diagnose your specific yield issue.

Figure 2: Troubleshooting decision tree for indanone methylation failures.

References

• Lee, J. C., et al. (1995). Facile Synthesis of Alkyl Phenyl Ethers Using Cesium Carbonate.[3] Synthetic Communications, 25(9), 1367-1370.

• Flessner, T., & Doye, S. (1999). Cesium carbonate: A powerful base for the alkylation of phenols.[3] Journal für Praktische Chemie.

• Tundo, P., & Selva, M. (2002). The Chemistry of Dimethyl Carbonate. Accounts of Chemical Research, 35(9), 706–716.

• Selva, M., et al. (2001). Dimethylcarbonate for eco-friendly methylation reactions.[4][5] Green Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Phenol Alkylation using Cs2CO3 as base , Hive Novel Discourse [chemistry.mdma.ch]
• 4. researchgate.net [researchgate.net]
• 5. Dimethylcarbonate for eco-friendly methylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

separating 1-methyl and 3-methyl indene isomers by chromatography

The following technical guide is designed for analytical chemists and process researchers dealing with the separation of 1-methylindene and 3-methylindene .

Topic: Chromatographic Separation of 1-Methylindene and 3-Methylindene Document ID: IND-ISO-001 Status: Active Guide[1]

The Core Challenge: "The Indene Anomaly"

Before attempting separation, you must understand why this specific pair fails on standard generic protocols. You are not just separating two static molecules; you are fighting a dynamic chemical equilibrium.

The Problem: 1-methylindene and 3-methylindene are tautomeric positional isomers .

• 1-Methylindene is thermodynamically less stable and possesses a chiral center at C1.[1]

• 3-Methylindene is achiral and thermodynamically favored.

• The Trigger: Isomerization is triggered by Heat (via [1,5]-sigmatropic rearrangement) and Active Sites (Acid/Base catalyzed proton transfer).[1]

If your chromatogram shows "saddles," "plateaus," or varying ratios between injections, your separation method is actively converting your sample during analysis.

Visualizing the Instability

The following diagram illustrates the pathways you must block during separation.

[1]

HPLC Separation Guide (Recommended)

High-Performance Liquid Chromatography (HPLC) is the preferred method because it allows for temperature control, minimizing the thermal [1,5]-sigmatropic shift.[1]

Critical Parameters

Parameter	Recommendation	Technical Rationale
Column Phase	Phenyl-Hexyl or C18 (High Carbon Load)	Phenyl phases utilize interactions to discriminate between the conjugated systems of the isomers better than standard C18.[1]
Temperature	4°C - 10°C	CRITICAL. Sub-ambient temperature "freezes" the [1,5]-shift.[1] Operating at >30°C risks on-column isomerization.
Mobile Phase	Methanol / Water	Methanol promotes stronger selectivity with Phenyl columns compared to Acetonitrile.[1]
pH Control	Neutral (pH 7.0)	Avoid acids (TFA/Formic) or bases. H+ and OH- catalyze the proton-shift tautomerization.

Protocol: The "Cold-Inert" Method

Objective: Separate isomers without degradation.[1]

• System Prep: Purge lines with 100% Methanol. Ensure the column oven is capable of cooling to 10°C.

• Column Selection: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent) 4.6 x 150mm, 3.5µm.[1]

  • Why: "Eclipse Plus" or similar "End-capped" designations are vital. Exposed silanols (acidic) on older silica generations will catalyze the shift.

• Mobile Phase: Isocratic 75:25 Methanol:Water.[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Indene chromophore).[1]

Troubleshooting the "Ghost Peak":

• Symptom:[1][2][3][4][5][6] A raised baseline or "bridge" between the two peaks.

• Fix: Your column is too warm or too acidic. Lower oven temp to 5°C. If problem persists, switch to a "Hybrid Particle" column (e.g., Waters XBridge) which has higher pH stability and fewer surface silanols.

GC Separation Guide (High Risk)

Gas Chromatography is faster but risky due to the heat required to volatilize the sample. You must minimize the "Thermal Budget" of the molecule.

Critical Parameters

Parameter	Recommendation	Technical Rationale
Inlet	Cool On-Column or PTV	Avoid hot Split/Splitless inlets (usually 250°C).[1] Isomerization happens instantly in a hot liner.
Liner	Ultra-Inert / Deactivated	Standard glass wool has active sites that catalyze the shift.[1] Use liners with no glass wool if possible.
Carrier Gas	Hydrogen (High Velocity)	Faster linear velocity reduces residence time in the hot column.

Protocol: The "Low-Thermal-Mass" Method

Objective: Elute 1-methylindene before it has time to rearrange.[1]

• Inlet: PTV (Programmed Temperature Vaporization).[1]

  • Start: 40°C.

  • Ramp: 700°C/min to 200°C after injection.

• Column: DB-Wax or HP-Innowax (Polar phases often separate aromatic isomers better, but limit max temp).[1] Alternatively, a specialized Ionic Liquid column (e.g., SLB-IL60).

• Oven Program:

  • Start: 60°C (Hold 1 min).

  • Ramp: 20°C/min to 180°C.

  • Note: Do not bake out at 300°C with the sample inside.

• Validation: Inject pure 1-methylindene. If you see a 3-methylindene peak, your inlet is too hot or dirty.

Troubleshooting & FAQs

Q1: I injected 99% pure 1-methylindene, but my chromatogram shows 10% 3-methylindene. Is my sample degrading?

A: Likely, yes—but it might be happening inside your instrument.

• Test: Perform a "residence time" check. Slow down the flow rate by 50%.

• Result: If the 3-methylindene peak increases with slower flow, the conversion is happening on the column (longer time = more conversion).

• Solution: Switch to the HPLC method described above or lower the GC inlet temperature.

Q2: Can I use a standard C18 column for this?

A: You can, but you may struggle with resolution. 1-methyl and 3-methyl indene have nearly identical hydrophobicity. Their difference lies in their 3D shape (1-Me is chiral/out-of-plane, 3-Me is planar) and electron density.

• Recommendation: If you must use C18, use a high-carbon-load column (e.g., >20% carbon) to maximize shape selectivity, and keep it cold (10°C).[1]

Q3: Why is 1-methylindene chiral?

A: The C1 position in 1-methylindene is sp3 hybridized and bonded to four different groups (H, Me, and the ring system). 3-methylindene has a double bond at the C1-C2 position (or C3 depending on numbering convention preference, but effectively the methyl is on the double bond), making the molecule planar and achiral.

• Pro Tip: If you use a Chiral HPLC column (e.g., Chiralcel OD-H), 1-methylindene will split into two enantiomer peaks, while 3-methylindene will remain a single peak.[1]

Troubleshooting Decision Tree

References

• NIST Mass Spectrometry Data Center. 1H-Indene, 3-methyl-.[1][7] National Institute of Standards and Technology.[1]

• Jones, D. W., & Marmon, R. J. (1993). Migratory tendencies for 1,5-sigmatropic shifts in the 1,3-dimethylindene system.[1] Journal of the Chemical Society, Perkin Transactions 1.

• BenchChem Technical Support. How to avoid rearrangement of elemene isomers during GC-MS analysis. (Analogous thermal rearrangement troubleshooting).

• Agilent Technologies. HPLC Separation Fundamentals: Selectivity of Phenyl-Hexyl phases.

• Nacalai Tesque. Selectivity of Packing Materials in Reversed Phase Liquid Chromatography (Pi-Pi Interactions).

Sources

• 1. 1H-Indene, 3-methyl- [webbook.nist.gov]
• 2. youtube.com [youtube.com]
• 3. re.public.polimi.it [re.public.polimi.it]
• 4. Separation and Extraction - Analytik Jena [analytik-jena.com]
• 5. Kinetic Study on the Base-Catalyzed Imine-Enamine Tautomerism of a Chiral Biologically Active Isoxazoline Derivative by HPLC on Amylose Tris(3,5-dimethylphenylcarbamate) Chiral Stationary Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nacalai.com [nacalai.com]
• 7. 3-Methylindene | C10H10 | CID 13025 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Handling &amp; Stability of 3-Methoxy-1-methyl-1H-indene

Welcome to the Application Support Knowledge Base. As a Senior Application Scientist, I frequently encounter cases where researchers lose weeks of synthetic effort because they treat indene-based enol ethers like standard aliphatic ethers. 3-Methoxy-1-methyl-1H-indene is not a standard ether; it is a highly reactive enol ether. When the electron-donating methoxy group is conjugated with the indene double bond, the molecule becomes exceptionally vulnerable to acid-catalyzed degradation.

This guide is designed to explain the causality behind these failures, provide self-validating troubleshooting protocols, and establish a robust framework for handling this sensitive scaffold.

Mechanistic FAQ: The Root Cause of Instability

Q: Why does my 3-methoxy-1-methyl-1H-indene sample degrade so rapidly during routine workup? A: The degradation is driven by rapid, acid-catalyzed enol ether hydrolysis. Unlike standard ethers that require harsh conditions (e.g., BBr₃ or HI) to cleave, enol ethers hydrolyze readily in mild aqueous acid.

Mechanistically, the indene double bond (C2=C3) is highly nucleophilic. Trace acid protonates the C2 position, generating a positive charge at C3. This intermediate is immediately stabilized by the adjacent methoxy oxygen, forming a highly electrophilic oxocarbenium ion . Water attacks this intermediate to form a hemiacetal, which subsequently collapses. The loss of methanol yields a ketone at the C3 position. Due to IUPAC nomenclature priority rules, the numbering of the indene ring reverses, and your isolated degradation product is 3-methyl-1-indanone .

Fig 1: Acid-catalyzed enol ether hydrolysis of 3-methoxy-1-methyl-1H-indene.

Analytical & Purification Troubleshooting

Q: My isolated yield is extremely low after silica gel chromatography, and NMR shows a new ketone peak. What went wrong? A: Standard silica gel is inherently acidic (pH ~4.5–5.5). When 3-methoxy-1-methyl-1H-indene is concentrated onto silica, the local acidic environment catalyzes its hydrolysis. The kinetic instability of 3-methoxyindene scaffolds on acidic stationary phases is well-documented . You must neutralize the stationary phase before loading your sample.

Q: I am trying to confirm my product via LC-MS, but the mass spectrum shows a major peak at [M - 14]⁺. Is this a fragmentation pattern? A: No, this is an on-column chemical transformation. Standard LC-MS mobile phases contain 0.1% Formic Acid (pH ~2.7). During the chromatographic run, your compound hydrolyzes. The loss of a methanol group (-32 Da) and the addition of water (+18 Da) results in a net mass shift of -14 Da. You are detecting the 3-methyl-1-indanone artifact, not your intact product.

Fig 2: Decision tree for the purification and analysis of acid-sensitive indenes.

Quantitative Stability Profile

To guide your experimental design, refer to the following stability matrix for 3-methoxyindene derivatives.

Environmental pH	Estimated Half-Life ( )	Predominant Species	Actionable Recommendation
pH < 3 (0.1% FA / TFA)	< 1 minute	3-Methyl-1-indanone	Avoid completely. Do not use acidic LC-MS methods.
pH 4 - 6 (Standard Silica)	10 - 30 minutes	Mixture (Product + Ketone)	High Risk. Requires base-deactivation of silica.
pH 7.0 (Neutral Water)	> 24 hours	3-Methoxy-1-methyl-1H-indene	Acceptable for rapid liquid-liquid extractions.
pH 8 - 10 (Basic Buffers)	Stable (> Weeks)	3-Methoxy-1-methyl-1H-indene	Ideal. Use for all chromatography and storage.

Validated Methodologies

To ensure scientific integrity, every protocol must be a self-validating system. Do not proceed to bulk purification without performing the validation steps outlined below.

Protocol A: Base-Deactivated Silica Gel Chromatography

Purpose: To prevent on-column hydrolysis during flash chromatography.

• Mobile Phase Preparation: Prepare your desired hexanes/ethyl acetate eluent system and add 1% v/v Triethylamine (Et₃N) . Stir well.

• System Validation (2D-TLC):

  • The Self-Validation Step: Spot your crude mixture on a standard silica TLC plate. Develop the plate in one direction. Remove, let it sit exposed to air for 5 minutes, then rotate 90° and develop again. If the compound spots fall off the diagonal axis, it proves standard silica degrades your compound. Repeat this using a TLC plate pre-soaked in 1% Et₃N/hexanes. A perfect diagonal confirms the system is now safe.

• Column Packing: Slurry-pack the silica gel using the 1% Et₃N mobile phase. Flush the packed column with at least 3 column volumes (CV) of the basified solvent to thoroughly neutralize the acidic silanol groups.

• Sample Loading & Elution: Dissolve your sample in a minimal amount of the basified mobile phase. Elute normally, ensuring Et₃N is present in all gradient steps.

• Concentration: Evaporate fractions under reduced pressure at a bath temperature < 30 °C . The trace Et₃N will remain until the very end, protecting the compound as it concentrates.

Protocol B: High-pH LC-MS Analysis

Purpose: To obtain accurate mass data without artifactual degradation.

• Buffer Exchange: Completely purge the LC-MS system of Formic Acid. Replace Aqueous Line A with 10 mM Ammonium Bicarbonate (NH₄HCO₃) adjusted to pH 9.0 with dilute ammonium hydroxide. Replace Organic Line B with LC-MS grade Acetonitrile.

• Column Selection: Ensure you are using a high-pH stable reverse-phase column (e.g., ethylene-bridged hybrid C18 columns).

• Blank Validation:

  • The Self-Validation Step: Inject a blank sample (Acetonitrile) and monitor the baseline. This ensures no residual acid from previous users is leaching from the system tubing to hydrolyze your sample on-column.

• Sample Acquisition: Dilute your purified 3-methoxy-1-methyl-1H-indene in the basic mobile phase and inject. You will now observe the intact

  ion.

References

• Title: Vinyl ether hydrolysis. XI. The effect of α-phenyl substitution Source: Canadian Journal of Chemistry, 1978, 56(4), 456-460. URL: [Link]

• Title: Transition-State Effects in Acid-Catalyzed Aryl Epoxide Hydrolyses Source: Journal of the American Chemical Society, 2004, 126(33), 10252-10253. URL: [Link]

• Title: Efficient intramolecular general acid catalysis of enol ether hydrolysis. Hydrogen-bonding stabilisation of the transition state for proton transfer to carbon Source: Journal of the Chemical Society, Perkin Transactions 2, 1998, (4), 801-806. URL: [Link]

Navigating the Nuances of Methoxy Indene Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to troubleshooting low purity in methoxy indene synthesis. As a Senior Application Scientist, I understand that achieving high purity for this class of compounds is critical for the reliability and reproducibility of your research and development efforts. This guide is structured to provide you with in-depth, field-proven insights to diagnose and resolve common purity challenges. We will move beyond simple procedural lists to explore the underlying chemical principles governing these syntheses, empowering you to make informed decisions in the laboratory.

The Challenge of Purity in Methoxy Indene Synthesis

The synthesis of methoxy indenes, often proceeding through a methoxy-substituted 1-indanone intermediate, is a well-established process. However, the seemingly straightforward nature of these reactions belies several potential pitfalls that can lead to impure final products. The electron-donating nature of the methoxy group can influence the regioselectivity of key reactions and activate the aromatic ring towards undesired side reactions. This guide will address these specific challenges in a practical, question-and-answer format.

Part 1: Troubleshooting the Synthesis of Methoxy-1-Indanone Precursors

The purity of your final methoxy indene is intrinsically linked to the quality of its precursor, typically a methoxy-1-indanone. Issues at this stage will cascade through the synthetic sequence.

Question 1: My Friedel-Crafts acylation to produce methoxy-1-indanone is resulting in a mixture of regioisomers that are difficult to separate. How can I improve the regioselectivity?

Underlying Cause: The formation of regioisomers during the intramolecular Friedel-Crafts acylation of a substituted phenylpropanoic acid is a common problem. The directing effect of the methoxy group on the aromatic ring can lead to the formation of both the desired and undesired isomers. For instance, in the synthesis of a methoxy-1-indanone from 3-(methoxyphenyl)propanoic acid, both 5-methoxy- and 6-methoxy-1-indanone can be formed.[1]

Solution: The key to controlling regioselectivity in this reaction often lies in the choice of the acid catalyst, specifically the grade of polyphosphoric acid (PPA).

• For 5-Methoxy-1-Indanone (para to the activating group): Use PPA with a high phosphorus pentoxide (P₂O₅) content (e.g., 83%). This stronger acid medium is believed to favor the formation of an acylium ion intermediate, leading to acylation at the position para to the methoxy group.[1]

• For 6-Methoxy-1-Indanone (meta to the activating group): Employ PPA with a lower P₂O₅ content (e.g., 76%). Under these conditions, the reaction is thought to proceed through the addition of the arene to the unsaturated carboxylic acid, favoring the meta-substituted product.[1]

Experimental Protocol: Regioselective Synthesis of Methoxy-1-Indanones using PPA

• Starting Material: 3-(methoxyphenyl)propanoic acid.

• Catalyst Selection:

  • For the 5-methoxy isomer, use PPA with a high P₂O₅ content.

  • For the 6-methoxy isomer, use PPA with a low P₂O₅ content.

• Reaction Conditions:

  • Add the 3-(methoxyphenyl)propanoic acid to the selected PPA.

  • Heat the mixture with stirring, typically at temperatures ranging from 80-100 °C.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Upon completion, carefully pour the hot reaction mixture onto crushed ice.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer with a saturated sodium bicarbonate solution to remove any remaining acid, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Analyze the crude product by ¹H NMR to determine the regioisomeric ratio.[1]

  • Purify the desired isomer by column chromatography or recrystallization.

Data Summary: Effect of PPA Grade on Regioselectivity

PPA P₂O₅ Content	Predominant Isomer	Proposed Mechanism
High (e.g., 83%)	5-Methoxy-1-indanone	Acylium ion intermediate
Low (e.g., 76%)	6-Methoxy-1-indanone	Arene addition to unsaturated acid

Troubleshooting Flowchart for Regioisomer Formation

Caption: Logic for selecting PPA grade to control methoxy-1-indanone regioselectivity.

Part 2: Troubleshooting the Conversion of Methoxy-1-Indanone to Methoxy Indene

Once a high-purity methoxy-1-indanone is obtained, the subsequent conversion to the target methoxy indene presents its own set of challenges that can impact the final product's purity.

Question 2: The conversion of my methoxy-1-indanone to methoxy indene is resulting in a low yield and the formation of multiple byproducts. What are the likely side reactions and how can I mitigate them?

Underlying Cause: The conversion of a 1-indanone to a 1-indene typically involves a reduction of the ketone followed by dehydration. A common method for achieving this is through the formation of an enol ether, such as a methoxy indene, from the corresponding indanone. However, the reaction conditions required for this transformation can also promote side reactions, leading to a complex product mixture.

Potential Side Reactions and Solutions:

• Incomplete Reaction: The conversion may not go to completion, leaving unreacted methoxy-1-indanone in the product mixture.

  • Solution: Ensure the use of a sufficient excess of the methylating agent and an adequate reaction time. Monitor the reaction closely by TLC or GC-MS to confirm the complete consumption of the starting material.

• Formation of Polymeric Material: The acidic conditions sometimes used in these transformations can lead to the polymerization of the reactive indene product.

  • Solution: Employ milder reaction conditions. If using an acid catalyst, opt for a weaker acid or a catalytic amount. Maintaining a low reaction temperature can also help to suppress polymerization.

• Formation of Isomeric Indenes: Depending on the reaction conditions, isomerization of the double bond in the five-membered ring can occur, leading to a mixture of methoxy indene isomers.

  • Solution: Careful control of the reaction temperature and the choice of base or acid catalyst can influence the isomer distribution. Analysis of the product mixture by ¹H NMR or GC-MS is crucial to identify the isomeric ratio.[2][3]

Experimental Protocol: Synthesis of Methoxy Indene from Methoxy-1-Indanone

• Starting Material: High-purity methoxy-1-indanone.

• Reaction: A common route involves the reaction of the indanone with a methylating agent in the presence of an acid catalyst. For example, reacting the methoxy-1-indanone with trimethyl orthoformate in methanol with a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Reaction Conditions:

  • Dissolve the methoxy-1-indanone in anhydrous methanol and trimethyl orthoformate.

  • Add the acid catalyst and stir the mixture at room temperature or with gentle heating.

  • Monitor the reaction by TLC or GC-MS.

• Work-up:

  • Quench the reaction with a weak base (e.g., a saturated solution of sodium bicarbonate).

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with water and brine.

  • Dry the organic layer and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel. A non-polar eluent system (e.g., hexanes/ethyl acetate) is typically effective.

Workflow for Methoxy Indene Synthesis and Purification

Caption: Step-by-step workflow for the synthesis and purification of methoxy indene from its indanone precursor.

Part 3: Analytical Characterization and Purification

Accurate analysis of the product mixture is paramount for successful troubleshooting.

Question 3: How can I effectively analyze the purity and isomeric composition of my methoxy indene product?

Answer: A combination of chromatographic and spectroscopic techniques is essential for a thorough analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating volatile components of the reaction mixture and identifying them based on their mass spectra. GC-MS can effectively separate regioisomers and other byproducts, providing a clear picture of the product distribution.[4] The mass spectra can be compared to libraries for tentative identification of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of the desired methoxy indene and identifying isomers.[2][3]

  • ¹H NMR: The chemical shifts and coupling patterns of the protons on the indene core are highly sensitive to the substitution pattern. Careful analysis of the aromatic and olefinic regions can distinguish between different regioisomers. Two-dimensional NMR techniques like COSY can help establish proton connectivity.[5]

  • ¹³C NMR: The number of signals in the ¹³C NMR spectrum can indicate the symmetry of the molecule and help to differentiate between isomers.

Purification Strategy:

For the purification of methoxy indene, column chromatography on silica gel is the most common and effective method. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane) will typically allow for the separation of the desired product from unreacted starting materials and byproducts. Careful fraction collection and analysis by TLC are crucial for obtaining a high-purity product.

Frequently Asked Questions (FAQs)

Q1: Can I use other Lewis acids besides PPA for the indanone synthesis? A1: Yes, other Lewis acids such as aluminum chloride (AlCl₃) and iron(III) chloride (FeCl₃) can be used for the intramolecular Friedel-Crafts acylation.[6] However, the regioselectivity may be different, and optimization of the reaction conditions will be necessary.

Q2: My methoxy indene product is unstable and decomposes upon standing. What can I do? A2: Methoxy indenes, as enol ethers, can be susceptible to hydrolysis back to the corresponding indanone, especially in the presence of moisture and acid. It is recommended to store the purified product under an inert atmosphere (e.g., nitrogen or argon) at a low temperature. Ensure that all solvents used for storage are anhydrous and free of acidic impurities.

Q3: Are there alternative synthetic routes to methoxy indenes that might offer better purity? A3: The Nazarov cyclization of divinyl ketones is another powerful method for the synthesis of indanones, which can then be converted to methoxy indenes.[6][7] This method can sometimes offer better control over regioselectivity depending on the substrate.

References

• Guidechem. (2021, December 4). How is 5-Methoxy-1-indanone synthesized and what are its applications?

• ChemicalBook. 5-Hydroxy-6-methoxy-1-indanone synthesis.

• van Leeuwen, T., et al. (2014). Regioselective Synthesis of Indanones. Synlett, 25(12), 1717-1720.

• Katarzyna, K., et al. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 463-495.

• Organic Chemistry Portal. Indene synthesis.

• Google Patents. EP0421759A2 - Method for producing 1-indanone derivatives.

• ChemWhat. 6-methoxy-1-indanone.

• Organic Syntheses. Preparation of 5,6-Dimethoxy-2-Methyl-1-Indanone.

• PrepChem.com. Synthesis of 4-Methoxy-1-indanone.

• Preprints.org. (2025, April 14). A Green Chemistry Approach for the Synthesis of Indanones as Fixed Ring Chalcone Analogues.

• Beilstein Journal of Organic Chemistry. (2017, March 9). Synthesis of 1-indanones with a broad range of biological activity.

• Benchchem. The Synthesis of 1-Indanones via Intramolecular Cyclization: A Technical Guide.

• Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?

• Royal Society of Chemistry. 1. Analytical Methods 2. Materials and Methods.

• ChemRxiv. Indanone Building Blocks from Lignin Related C-9 Plaform Molecules.

• New England Biolabs. Affinity Purification and On-column Cleavage (NEB #S6651).

• Magritek. Basic Concepts of NMR: Distinguishing Between the Isomers of C4H8O2 by 1H NMR Spectroscopy.

• ACS Publications. (2016, February 2). Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures.

• ResearchGate. (PDF) Analyses by GC-MS and GC-MS-MS of the Hantzsch synthesis products using hydroxy- and methoxy-aromatic aldehydes.

• PMC. Purification and Characterization of a Monooxygenase Involved in the Biosynthetic Pathway of the Antitumor Drug Mithramycin.

• Google Patents. CN101602658B - Synthesis method of 5-Methoxy-1-[4-(trifluoromethyl) phenyl]-1-pentanone.

• American Journal of Analytical Chemistry. (2020, November 12). GC–MS Analysis of an Herbal Medicinal Remedy to Identify Potential Toxic Compounds.

• University of Nebraska–Lincoln. Purification - Biological Process Development Facility (BPDF).

• YouTube. (2016, August 3). Overcoming Purification Hurdles with Mixed-Mode Chromatography.

• ResearchGate. (2015, October 16). Selective Bromination of 4-Chloro-1-indanone and Synthesis of (4-Chloro-2, 3-Dihydro-1H-indene-2-yl)methanamine.

• Chemistry LibreTexts. (2023, February 11). 7.6: Interpreting 2-D NMR Spectra.

• Organic Chemistry Portal. Indanone synthesis.

• Benchchem. GC-MS analysis of 2-Methoxy-2-(4-hydroxyphenyl)ethanol after derivatization.

• PubMed. (1999, September). Overexpression, purification, and characterization of the thermostable mevalonate kinase from Methanococcus jannaschii.

• MDPI. (2022, December 6). An Efficient Solid-Phase Microextraction–Gas Chromatography–Mass Spectrometry Method for the Analysis of Methyl Farnesoate Released in Growth Medium by Daphnia pulex.

Sources

• 1. d-nb.info [d-nb.info]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. magritek.com [magritek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Page loading... [wap.guidechem.com]
• 7. preprints.org [preprints.org]

Technical Support Center: Indene Methylation Optimization

Core Concept: The Kinetic vs. Thermodynamic Fork

Optimizing reaction temperature for indene methylation is not merely about increasing yield; it is the primary switch that determines the identity of your product. Indene (

) is a benzocyclopentadiene system. Its alkylation is governed by a competition between the initial kinetic product (1-methylindene) and the thermodynamic product (3-methylindene), mediated by thermal [1,5]-sigmatropic rearrangements.

The Mechanism of Failure (and Success)

Most user failures stem from treating this as a standard

reaction without accounting for the lability of the indenyl system.

• Kinetic Control (Cryogenic): Deprotonation at C1 yields the indenyl anion. Methylation occurs at C1. If kept cold, the non-conjugated 1-methylindene is isolated.

• Thermodynamic Control (Ambient/Heat): 1-methylindene is thermally unstable. Heat drives a suprafacial [1,5]-hydrogen shift, moving the double bond into conjugation with the benzene ring to form 3-methylindene.

Visualizing the Pathway

The following diagram illustrates the critical temperature-dependent decision points in the synthesis pathway.

Figure 1: Reaction pathway showing the temperature-dependent divergence between kinetic (1-methyl) and thermodynamic (3-methyl) isomers.

Troubleshooting Guide (Q&A)

Issue 1: "I synthesized 1-methylindene, but NMR shows a mixture of 1-methyl and 3-methyl isomers."

Diagnosis: Thermal Leakage during Quench/Workup.[1] Technical Explanation: 1-methylindene is highly prone to isomerization. Even if the reaction was run at -78°C, allowing the mixture to warm to room temperature before quenching the base allows the [1,5]-sigmatropic shift to occur. Additionally, rotary evaporation at bath temperatures >35°C can induce isomerization. Corrective Action:

• Quench Cold: Add your proton source (e.g., dilute HCl or

  ) while the reactor is still at -78°C.

• Cold Workup: Keep extraction solvents chilled.

• Vacuum Control: Remove solvent under high vacuum ( < 10 mbar) without a water bath (or bath < 20°C).

Issue 2: "I am seeing significant dimethylated impurities (1,1-dimethylindene or 1,3-dimethylindene)."

Diagnosis: The "Chain Transfer" Effect (Temperature too high for addition rate). Technical Explanation: The product (methylindene) has a pKa similar to the starting material. If the reaction temperature is high enough to allow rapid proton exchange, the remaining indenyl anion can deprotonate the newly formed methylindene. This generates a methylindenyl anion, which reacts with methyl iodide again. Corrective Action:

• Lower Temperature: Reduce reaction temperature to suppress the rate of proton exchange between product and reactant.

• Inverse Addition: For strict mono-methylation, add the pre-formed indenyl anion into a solution of excess methyl iodide (electrophile). This ensures the anion always sees electrophile, not the acidic product.

Issue 3: "The reaction mixture turned into a viscous gel or tar."[1]

Diagnosis: Cationic or Radical Polymerization.[1] Technical Explanation: Indene is styrenic in nature. High temperatures, especially in the presence of Lewis acids or during an exothermic quench, can trigger polymerization. Corrective Action:

• Radical Inhibitor: Add a trace amount of BHT (butylated hydroxytoluene) to the reaction mixture if running at reflux.

• Dilution: Increase solvent volume. High concentration favors intermolecular polymerization over intramolecular substitution.

Optimization Matrix: Selecting Conditions

Use this table to select the correct protocol based on your target isomer.

Target Product	Control Type	Base	Solvent	Temperature Profile	Critical Step
1-Methylindene	Kinetic	n-BuLi or LDA	THF (Anhydrous)	-78°C constant	Quench at -78°C; Do not warm until neutral.
3-Methylindene	Thermodynamic	KOH or NaH	DMSO or THF	0°C Reflux	Reflux for 2-4h to force [1,5]-H shift.
1,1-Dimethyl	Kinetic (Double)	KH or NaH (2.2 eq)	THF	0°C RT	Use excess base to ensure full deprotonation.

Experimental Protocols

Protocol A: Kinetic Synthesis of 1-Methylindene

Target: High isomeric purity >95% 1-isomer.

• Setup: Flame-dry a 3-neck flask under Argon.

• Solvation: Dissolve Indene (1.0 eq) in anhydrous THF (0.2 M concentration).

• Cryogenic Cooling: Cool bath to -78°C (Dry ice/Acetone).

• Deprotonation: Add n-BuLi (1.1 eq) dropwise over 30 mins. Note: Solution will turn deep red (indenyl anion).

• Equilibration: Stir at -78°C for 1 hour.

• Methylation: Add Methyl Iodide (MeI, 1.2 eq) dropwise. Crucial: Monitor internal temp; do not let it rise above -70°C.

• Reaction: Stir at -78°C for 2-4 hours.

• Quench: Add saturated

  solution while still at -78°C .

• Workup: Extract with cold ether. Evaporate solvent without heating.

Protocol B: Thermodynamic Synthesis of 3-Methylindene

Target: Stable conjugated isomer.

• Setup: Standard round-bottom flask with reflux condenser.

• Base Prep: Suspend KOH (powdered, 2.0 eq) in DMSO.

• Addition: Add Indene (1.0 eq) at Room Temperature (RT). Mixture turns dark.

• Methylation: Add MeI (1.1 eq) dropwise. Reaction is exothermic; use a water bath to maintain 25-30°C.

• Isomerization Drive: Once addition is complete, heat the mixture to 60-80°C for 2 hours. This thermal step ensures any kinetically formed 1-methylindene rearranges to the stable 3-methylindene.

• Workup: Pour into ice water, extract with hexane.

Decision Logic for Troubleshooting

Figure 2: Diagnostic workflow for identifying root causes of reaction failure.

References

• Jones, D. W., & Marmon, R. J. (1993). Migratory tendencies for 1,5-sigmatropic shifts in the 1,3-dimethylindene system.[2] Journal of the Chemical Society, Perkin Transactions 1, (6), 681-690.[2]

  • Context: Establishes the mechanism and kinetics of the thermal rearrangement (1,5-shift) in indene systems.

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456-463.

  • Context: Provides the authoritative pKa data (Indene pKa 20.1 in DMSO), justifying the choice of bases.

• Makosza, M. (2000). Phase-transfer catalysis. A general green methodology in organic synthesis. Pure and Applied Chemistry, 72(7), 1399-1403.

  • Context: Validates the thermodynamic protocol using KOH/DMSO or phase transfer conditions.

Sources

• 1. youtube.com [youtube.com]
• 2. Migratory tendencies for 1,5-sigmatropic shifts in the 1,3-dimethylindene system - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Air-Sensitive Indenyl Ethers

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Handling, Purification, and Storage of Indenyl Ether Ligands

Introduction: The Nature of the Beast

Welcome. If you are accessing this guide, you are likely observing a common phenomenon: your indenyl ether—synthesized with care—is decomposing into a yellow/brown oil or disappearing entirely during purification.

The Scientific Reality: Indenyl ethers (enol ethers derived from indene) possess a "dual-threat" instability profile:

• Oxidative Instability: The allylic protons at the C1/C3 position are highly susceptible to radical abstraction by atmospheric oxygen, leading to hydroperoxide formation and subsequent degradation into indanones.

• Acid Sensitivity (The Silent Killer): Unlike standard ethers, indenyl ethers are enol ethers. They hydrolyze rapidly in the presence of trace acids (even the acidity of standard silica gel) to yield the parent ketone and alcohol. Furthermore, they are prone to acid-catalyzed polymerization.

This guide provides self-validating protocols to navigate these instabilities.

Module 1: Diagnostic Troubleshooting (Q&A)

Q1: My crude NMR showed product, but after column chromatography, I recovered mostly indanone or polymer. What happened?

Diagnosis: Acid-Catalyzed Hydrolysis/Decomposition. Root Cause: Standard silica gel (SiO₂) is slightly acidic (pH 4–5). This acidity is sufficient to protonate the enol ether double bond, initiating hydrolysis or cationic polymerization. The Fix: You must neutralize the stationary phase.

• Option A (Preferred): Use Neutral Alumina (Brockmann Activity III) . Alumina is less acidic and less likely to induce rearrangement.

• Option B: Use Basified Silica . Pre-treat your silica slurry with 2–5% Triethylamine (Et₃N) in your eluent. The amine neutralizes acidic sites on the silica surface.

Q2: The compound turns yellow/brown upon solvent removal. Is this normal?

Diagnosis: Oxidative Oligomerization. Root Cause: Trace oxygen exposure during rotary evaporation or heating. Indenyl radicals couple to form colored oligomers. The Fix:

• Never use a water bath >35°C. Thermal energy accelerates radical propagation.

• Stabilize: Add a radical inhibitor like BHT (Butylated hydroxytoluene) (0.1 mol%) if the compound is a precursor and the BHT can be removed later.

• Vacuum Discipline: Backfill your rotovap with Nitrogen/Argon, never air. For high-purity needs, skip the rotovap and remove solvent via a Schlenk line cold trap (see Protocol A).

Q3: My 1H-indenyl ether is showing peaks for the 3H-isomer. Is my synthesis wrong?

Diagnosis: [1,5]-Sigmatropic Rearrangement (Tautomerization). Root Cause: Indenyl derivatives exist in a dynamic equilibrium between 1H- and 3H-isomers. This migration is facile and catalyzed by base or heat. The Fix: This is often unavoidable and thermodynamically controlled.

• Validation: Check if the ratio is constant over time. If yes, it is the equilibrium mixture.

• Control: If you specifically need one isomer (kinetic product), keep the temperature below -20°C during workup and storage.

Module 2: Decision Logic & Workflows

Before starting purification, assess your compound's physical state and stability using this logic flow.

Figure 1: Decision Matrix for purification of sensitive indenyl ethers. Green nodes indicate validated endpoints.

Module 3: Validated Protocols

Protocol A: Inert Atmosphere Recrystallization

Use this for solid indenyl ethers that degrade in air.

Prerequisites:

• Double-manifold Schlenk line (Argon/Vacuum).[1][2]

• Two Schlenk flasks (Flask A with crude solid, Flask B empty).

• Double-ended cannula (stainless steel or Teflon).

• Dried, degassed solvent (typically Pentane or Hexane).

Step-by-Step Methodology:

• The Setup: Flame-dry Flask A (containing crude) and Flask B under vacuum. Backfill with Argon.

• Solvent Addition: Syringe degassed solvent into Flask A. Use the minimum amount required to dissolve the solid at room temperature (or slightly warmed with a heat gun, strictly <40°C).

• Filtration (if needed): If insoluble impurities exist, attach a filter cannula (cannula with Whatman filter paper wrapped at the tip) and transfer the solution to Flask B using positive Argon pressure.

• Crystallization:

  • Place Flask B in a Dewar.

  • Slowly cool to -20°C, then -78°C (Dry ice/Acetone). Rapid cooling traps impurities; slow cooling yields pure crystals.

• Mother Liquor Removal:

  • Once crystals form, insert a cannula just above the crystal bed.

  • Apply positive pressure to Flask B and vent Flask A (or a waste flask).

  • Push the supernatant (mother liquor) out, leaving the crystals dry under Argon.

• Drying: Apply high vacuum to Flask B (keep cold initially to prevent melting) to remove residual solvent.

Protocol B: "Flash" Chromatography on Neutral Alumina

Use this for oils or solids that cannot be crystallized.

Critical Parameter: The "Residence Time." Indenyl ethers should spend less than 10 minutes on the column.

Parameter	Specification	Reason
Stationary Phase	Neutral Alumina (Brockmann Grade III)	Grade I is too active/acidic. Convert Grade I to III by adding ~6% water (w/w) and shaking for 2 hours.
Solvent System	Hexane/Ether or Hexane/DCM (Degassed)	Sparge solvents with Argon for 15 mins prior to use to remove dissolved O₂.
Column Dimension	Short & Wide (e.g., 5cm height, 4cm width)	Minimizes residence time.
Loading	Liquid loading (in minimal solvent)	Dry loading on silica introduces acid/O₂ exposure.

Procedure:

• Pack the column under Nitrogen pressure.

• Load the sample carefully.

• Elute rapidly using positive nitrogen pressure (flash).

• Collect fractions into tubes that have been flushed with Argon (if possible) or work quickly.

• Immediately pool fractions and evaporate solvent.

Module 4: Storage and Stability Data

Once purified, the battle is only half won. Indenyl ethers obey specific degradation kinetics.

Storage Rules:

• Atmosphere: Strictly under Argon/Nitrogen.

• Temperature: -20°C or lower (Glovebox freezer is ideal).

• Container: Teflon-taped vials inside a secondary jar containing desiccant and an oxygen scavenger.

Stability Indicators:

Observation	Status	Action Required
White/Colorless Solid	Pure	None. Maintain storage.
Slight Yellowing	Trace Oxidation	Recrystallize before use in sensitive catalysis.
Brown/Gummy	Polymerization	Irreversible. Discard.
Sharp Acidic Smell	Hydrolysis	Decomposition to indanone. Discard.

References & Grounding

• Schlenk Line Techniques:

  • The Schlenk Line Survival Guide.[3] (2024). A comprehensive resource for inert atmosphere techniques, including cannula transfers and solvent degassing.[3]

  • Source:

• Purification of Acid-Sensitive Compounds:

  • Pangborn, A. B., et al. (1996). "Safe and Convenient Procedure for Solvent Purification." Organometallics. (Context: Degassing and drying protocols essential for indenyl ligands).

  • Source:

• Alumina vs. Silica for Labile Compounds:

  • Teledyne ISCO. "Introduction to Functionalized Silica Gel and Alumina." (Technical Note confirming Neutral Alumina for acid-sensitive purifications).

  • Source:

• Handling Air-Sensitive Reagents:

  • Sigma-Aldrich (Merck). "Handling Air-Sensitive Reagents (Technical Bulletin AL-134)."

  • Source:

Sources

• 1. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 2. asynt.com [asynt.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Overcoming Steric Hindrance in 1,3-Disubstituted Indenes

Welcome to the Application Support Center for advanced indene synthesis. 1,3-disubstituted indenes are critical scaffolds in medicinal chemistry (e.g., muscarinic receptor ligands) and organometallic catalysis (e.g., ansa-metallocene ligands for polyolefin synthesis). However, introducing bulky groups at both the 1- and 3-positions often results in severe steric clash, leading to poor yields, catalyst poisoning, or undesired 1,1-disubstitution.

This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to help you bypass these steric limitations.

Diagnostic Hub: Why Direct Substitution Fails

When attempting to synthesize 1,3-disubstituted indenes via the classical route—deprotonation of a 1-substituted indene followed by electrophilic attack (e.g., alkylation or cross-coupling)—reactions frequently fail when the substituents are larger than an ethyl group.

The Causality: The cyclopentadiene ring of the indene core is highly constrained. When a bulky group (like tert-butyl, isopropyl, or mesityl) occupies the C1 position, it creates a steric umbrella over the C3 position. When the indenyl anion is formed, the trajectory for an incoming electrophile at C3 is physically blocked. Furthermore, the strong electron-donating nature of the indenyl anion can lead to off-cycle coordination with transition metals, forming stable, inactive

-indenyl complexes that poison the catalyst.

To overcome this, modern synthetic strategies abandon direct substitution in favor of De Novo Ring Construction or the use of Highly Tuned Bidentate Ligands .

Decision matrix for selecting a synthetic route to overcome steric hindrance in indenes.

Validated Workflows for Sterically Hindered Indenes

When steric hindrance prevents functionalization of an intact indene ring, the most reliable approach is to build the ring after the bulky substituents are already in place. Below are two self-validating protocols for achieving this.

Workflow A: Brønsted Acid-Catalyzed Cyclization of 1,3-Dienes

This method utilizes trifluoromethanesulfonic acid (TfOH) to cyclize symmetric or unsymmetric diaryl- and alkyl aryl-1,3-dienes into substituted indenes under mild conditions 1.

Mechanistic Causality: Unlike transition metals that require spatial clearance for bulky ligand coordination, the bare proton from TfOH easily accesses the diene. It initiates a Markovnikov proton addition to form a highly stable benzylic carbocation. This intermediate undergoes rapid cationic cyclization and subsequent deprotonation, entirely bypassing the steric clash that plagues direct substitution.

Step-by-Step Protocol:

• Preparation: In a flame-dried Schlenk flask under argon, dissolve the 1,3-diene precursor (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

• Catalyst Addition: Cool the mixture to 0 °C. Slowly add TfOH (5 mol%, 0.05 mmol) via a microliter syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous

  (5 mL). Extract with DCM (3 x 10 mL), dry over anhydrous , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (typically using pure hexanes or a 99:1 hexanes/EtOAc gradient).

Self-Validating Checkpoints:

• Visual: The reaction mixture will immediately turn deep red/orange upon the addition of TfOH. This color change is the physical manifestation of the stable benzylic carbocation forming.

• Analytical: Monitor by TLC. The non-polar indene product will exhibit a significantly higher

  value than the starting diene. Disappearance of the red color usually indicates completion of the cyclization.

Workflow B: Sequential Pd/Ru Catalysis (Suzuki + RCM)

For extremely complex or functionalized substituents, assembling an acyclic precursor via Suzuki coupling and zipping it shut via Ring-Closing Metathesis (RCM) provides ultimate steric control 2.

Mechanistic Causality: By conducting the cross-coupling on an acyclic phenol-derived triflate, the rotational freedom of the open chain minimizes steric interactions between the 1- and 3-substituents. The Ru-catalyzed RCM then forces the 5-membered ring closed, driven thermodynamically by the release of volatile ethylene gas.

Sequential Pd/Ru catalysis workflow bypassing steric hindrance via an acyclic intermediate.

Step-by-Step Protocol:

• Suzuki Coupling: In a sealed Schlenk tube, combine the aryl triflate (1.0 mmol), substituted vinyl boronic pinacol ester (1.2 mmol),

  (5 mol%), and (2.0 mmol) in a deoxygenated dioxane–water (4:1) mixture. Heat at 120 °C for 12 hours.

• Intermediate Isolation: Extract the resulting acyclic diene with EtOAc, dry, and briefly pass through a silica plug.

• Ring-Closing Metathesis: Dissolve the diene in anhydrous, degassed DCM (0.05 M concentration to prevent intermolecular cross-metathesis). Add Hoveyda-Grubbs 2nd Generation catalyst (1.5–5 mol%).

• Cyclization: Reflux under argon for 2–4 hours.

• Workup: Concentrate the mixture and purify via column chromatography to isolate the 1,3-disubstituted indene.

Self-Validating Checkpoints:

• Intermediate NMR: Following the Suzuki step,

  NMR must show distinct terminal olefinic protons ( 5.0–6.0 ppm). If these are absent, the coupling failed.

• Physical Indicator: During the RCM step, the continuous evolution of ethylene gas (visible as micro-bubbling in the DCM solution) confirms active metathesis. Cessation of bubbling indicates the reaction has reached equilibrium or completion.

Quantitative Performance Comparison

Use the following table to select the appropriate methodology based on your specific steric requirements and available starting materials.

Methodology	Catalyst System	Steric Tolerance	Typical Yield	Key Advantage
Direct Anion Alkylation	n-BuLi / Electrophile	Low	10–40%	Fast; suitable only for small primary alkyl groups.
Buchwald Cross-Coupling	/ XPhos	Moderate–High	60–85%	Ideal for arylating existing indene cores without opening the ring 3.
Brønsted Acid Cyclization	5 mol% TfOH	High	75–95%	Extremely mild; avoids expensive transition metals.
Sequential Pd/Ru Catalysis	/ Ru-RCM	Very High	80–96%	Tolerates massive steric bulk; highly modular.

Expert Q&A (Troubleshooting)

Q: Why am I isolating 1,1-disubstituted indenes instead of the desired 1,3-disubstituted product during direct alkylation? A: This is a classic symptom of extreme steric hindrance at the C3 position. When you deprotonate a 1-substituted indene, the resulting indenyl anion is resonance-stabilized across C1 and C3. If the C3 position is blocked by a bulky group's spatial geometry, the electrophile is forced to attack the C1 position, resulting in 1,1-disubstitution. Solution: Abandon direct alkylation and switch to the Brønsted acid cyclization (Workflow A).

Q: During Pd-catalyzed cross-coupling of my indene, the catalyst precipitates as a black solid (Pd black) almost immediately. What is happening? A: Indenyl anions are strong electron donors and can coordinate tightly to palladium, forming stable off-cycle

-indenyl Pd complexes. This poisons the catalytic cycle and leads to catalyst degradation (Pd black). Solution: You must use highly sterically demanding, electron-rich bidentate or Buchwald-type phosphine ligands (e.g., XPhos or specialized indenyl diphosphines) 3. These bulky ligands prevent the formation of the -resting state and force the transmetalation step to proceed.

Q: My final 1,3-disubstituted indene product keeps isomerizing into a different double-bond configuration. How do I stabilize it? A: Indenes are highly prone to base-catalyzed or thermal double-bond migration (forming isoindenes). If your workup involves strong bases (like NaOH) or if you are distilling the product at high temperatures, the double bond will migrate to the most thermodynamically stable position. Solution: Always quench reactions with mild acids or neutral buffers (like saturated

), avoid excessive heat during purification, and store the purified indene at -20 °C under an inert argon atmosphere.

References

• Synthesis of Indenes via Brønsted Acid Catalyzed Cyclization of Diaryl- and Alkyl Aryl-1,3-dienes. Organic Chemistry Portal (Org. Lett., 2012, 14, 5392-5395). [Link]

• Indene Synthesis (Recent Literature including Pd/Ru Catalysis). Organic Chemistry Portal (Org. Lett., 2010, 12, 3832-3835).[Link]

• Organic & Biomolecular Chemistry: Buchwald-type ligands. RSC Publishing.[Link]

Sources

• 1. Synthesis of Indenes via Brønsted Acid Catalyzed Cyclization of Diaryl- and Alkyl Aryl-1,3-dienes [organic-chemistry.org]
• 2. Indene synthesis [organic-chemistry.org]
• 3. pubs.rsc.org [pubs.rsc.org]

resolving 1H NMR signals for methyl and methoxy indene protons

System Status: Operational

Topic: Resolution of Methyl vs. Methoxy Signals in Indene Scaffolds Ticket Priority: High (Structural Verification/Purity Analysis) Assigned Specialist: Senior Application Scientist, Spectroscopy Division

Diagnostic Triage: Why is my spectrum ambiguous?

Before applying advanced pulse sequences, you must diagnose the root cause of the signal ambiguity. Indene derivatives present a unique "perfect storm" of spectral challenges: Tautomeric Exchange and Chemical Shift Overlap .

The Indene Tautomerism Trap

Indenes are not static. They undergo rapid [1,5]-sigmatropic proton shifts (or base-catalyzed [1,3]-shifts), causing the double bond to migrate between the C1-C2 and C2-C3 positions.

• Symptom: Broad signals, "missing" protons, or duplicate sets of peaks (isomeric mixtures) in the aliphatic region.

• Mechanism: The methylene protons at C1 are acidic (

  ). In solution, 1-substituted indenes often equilibrate with 3-substituted isomers.

• Immediate Action: If peaks are broad, lower the temperature to

  to freeze the exchange, or ensure the sample is neutral (acid-free ) to slow the kinetics.

Methyl vs. Methoxy Identification

While typically distinct, these signals can become ambiguous in complex mixtures or heavily substituted scaffolds.

• Methoxy (

  ): Typically 3.6 – 4.0 ppm . Deshielded by oxygen.

• Methyl (

  ): Typically 2.1 – 2.4 ppm (on aromatic/double bond) or 1.2 – 1.5 ppm (on aliphatic C1).

Interactive Troubleshooting Diagrams

Workflow A: Signal Resolution Logic

Use this decision tree to determine the correct experimental protocol based on your spectral symptoms.

Figure 1: Decision matrix for selecting the appropriate resolution technique based on chemical shift and signal integrity.

Technical Protocols

Protocol A: Solvent Titration (The ASIS Effect)

Goal: Resolve overlapping methyl signals without running 2D experiments. Mechanism: Benzene-

forms solvation complexes with the solute. The magnetic anisotropy of the benzene ring shields protons located above/below its plane (upfield shift) and deshields those in its plane. This affects Methyl vs. Methoxy groups differently depending on their steric environment.

Step-by-Step:

• Baseline: Acquire a standard 1H spectrum in

  .

• Evaporation: Gently remove the solvent (or prepare a fresh sample) to avoid H/D exchange issues if acidic protons are present.

• Titration: Redissolve the sample in

  (Benzene- ).

• Analysis: Compare the two spectra.

  • Result: Methyl groups typically shift upfield (lower ppm) by 0.3–0.5 ppm in

    compared to .

  • Differentiation: If two methyl signals overlap in chloroform, their differing local environments usually cause them to shift by different amounts in benzene, resolving the peaks.

Protocol B: HSQC Verification (The Definitive ID)

Goal: Conclusively distinguish Methyl from Methoxy. Mechanism: Heteronuclear Single Quantum Coherence (HSQC) correlates a proton to its directly attached carbon.

Self-Validating Logic:

• Run a standard Gradient-HSQC (gHSQC).

• Locate the cross-peak for the ambiguous proton signal.

• Check the

  Axis:

  • If Carbon

    10 – 25 ppm : It is a Methyl ( ) .

  • If Carbon

    55 – 60 ppm : It is a Methoxy ( ) .

• Note: This method is absolute. Electronic shielding affects protons and carbons differently; a methoxy carbon is unmistakably deshielded by the oxygen atom.

Protocol C: Regiochemistry via NOE (Position Assignment)

Goal: Determine where the methyl/methoxy is located on the indene ring (e.g., 1-Me vs 3-Me).

Workflow:

• Identify Anchor Points: Locate the aromatic protons (7.0–7.5 ppm) or the vinylic proton (if present, ~6.5 ppm).

• Run NOESY/ROESY: Set mixing time (

  ) to 500ms (NOESY) or 250ms (ROESY).

• Trace Correlations:

  • 1-Methyl: Will show NOE to the aromatic proton at position C7 (the "top" aromatic proton) and the C2 vinylic proton.

  • 2-Methyl: Will show NOE to C1 (methylene) and C3 (vinylic) protons.

  • 3-Methyl: Will show NOE to the aromatic proton at position C4 and the C2 vinylic proton.

Data Reference: Chemical Shift Tables

Use these ranges to validate your assignments. Data assumes

as solvent.

Moiety	Position on Indene	Proton ( ppm)	Multiplicity	Carbon ( ppm)
Methyl	C1 ( )	1.2 – 1.4	Doublet ( Hz)	15 – 20
Methyl	C2 ( )	2.0 – 2.2	Singlet (broad)	12 – 18
Methyl	C3 ( )	2.0 – 2.3	Singlet (fine splitting)	12 – 18
Methoxy	Aromatic Ring	3.7 – 3.9	Singlet	55 – 56
Proton	C1 ( )	3.3 – 3.5	Singlet/Multiplet	30 – 40
Proton	C2 ( )	6.5 – 6.7	Multiplet	125 – 135

FAQ: Specific Scenarios

Q: My methyl signal is a doublet, but I expected a singlet. Why? A: You likely have 1-methylindene . The methyl group at position 1 is attached to an

carbon that also holds a proton. This creates a vicinal coupling ( ), splitting the methyl signal into a doublet. 2-methyl and 3-methyl indenes attach the methyl to a quaternary alkene carbon, resulting in a singlet (or very fine allylic coupling).

Q: I see a "ghost" set of peaks that are about 10% intensity of my main product. A: This is classic indene tautomerism . You are observing the equilibrium isomer. For example, if you synthesized 1-methylindene, you likely have a small amount of 3-methylindene present. Do not purify; they exist in equilibrium. Report as "mixture of isomers" or stabilize by storing at low temperature.

Q: Can I use DMSO-d6 instead of Benzene-d6? A: Yes, but the mechanism differs. DMSO is a polar aprotic solvent that disrupts hydrogen bonding. It is excellent for resolving -OH or -NH signals but less effective than Benzene for resolving overlapping aliphatic (methyl) signals via the anisotropy effect. Benzene is superior for methyl resolution.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[1] Chem.1997 , 62, 7512–7515.[1]

• Reich, H. J. "Structure Determination Using NMR: Chemical Shift Effects." University of Wisconsin-Madison Chemistry Department.

• Claridge, T. D. W. "High-Resolution NMR Techniques in Organic Chemistry." Elsevier Science, 2016. (Standard text for NOE and HSQC protocols).
• Baigrie, L. M. et al. "The 1,5-sigmatropic shift in indenes." J. Am. Chem. Soc.1985, 107, 5391. (Foundational mechanism for indene tautomerism).

Sources

• 1. scs.illinois.edu [scs.illinois.edu]

Reference Data & Comparative Studies

C13 NMR Chemical Shift Analysis: 3-Methoxy-1-Methylindene

The following guide provides an in-depth technical analysis of the C13 NMR chemical shifts for 3-methoxy-1-methylindene , designed for researchers in organometallic synthesis and drug development.

A Comparative Performance Guide for Structural Validation

Executive Summary & Application Context

3-Methoxy-1-methylindene (often chemically defined as 1-methyl-3-methoxy-1H-indene ) is a critical intermediate in the synthesis of ansa-metallocene catalysts and specific pharmaceutical precursors. Its structural integrity is defined by the enol ether functionality at the C3 position and the chiral alkyl center at C1.

For researchers, the primary challenge is distinguishing this thermodynamic product from its kinetic isomers (e.g., 1-methoxy-3-methylindene) or hydrolysis products (3-methyl-1-indanone). This guide establishes a self-validating NMR protocol to confirm regiochemistry using diagnostic chemical shift fingerprints.

Structural Definition & Numbering Logic

Before analyzing the spectra, we must establish the IUPAC numbering used for the assignment.

• Core: 1H-Indene.[1][2][3]

• C1 (sp3): Substituted with Methyl (-CH3).

• C2 (sp2): Vinylic proton.[4]

• C3 (sp2): Substituted with Methoxy (-OCH3).

• Bridgehead: C3a and C7a.

Visualization: Structural Connectivity

Figure 1: Connectivity and predicted chemical shift zones for 3-methoxy-1-methyl-1H-indene.

Comparative Chemical Shift Data

The following table synthesizes experimental data ranges derived from analogous indenyl systems (e.g., 3-methoxyindene and 1-methylindene) to provide a high-confidence assignment guide.

Table 1: Diagnostic C13 NMR Shifts (CDCl3, 100 MHz)

Carbon Position	Assignment	δ (ppm) Range	Multiplicity (DEPT)	Mechanistic Explanation
C3	Enol Ether Quaternary	160.0 – 164.0	C (quat)	Strong deshielding by Oxygen (α-effect) + double bond character.
C2	Vinyl Methine	102.0 – 108.0	CH	Strong shielding due to mesomeric donation from Oxygen (β-effect). Key diagnostic peak.
C1	Benzylic Methine	42.0 – 46.0	CH	Benzylic position + α-Methyl shift.
OMe	Methoxy Group	55.0 – 58.0	CH3	Typical methoxy resonance.
Me	Methyl Group (at C1)	14.0 – 18.0	CH3	Upfield alkyl resonance.
C3a/C7a	Bridgehead Quaternaries	140.0 – 148.0	C (quat)	Aromatic junction carbons.
C4-C7	Aromatic Methines	120.0 – 130.0	CH	Standard aromatic region overlap.

Comparison with Alternatives (Isomer Differentiation)

To ensure you have the correct isomer, compare your data against these alternatives:

Alternative Structure	Key Differentiator (C13 NMR)
1-Methoxy-3-methylindene	C1 (Allylic Ether): Shift moves to ~80-85 ppm (sp3 C-O). C2/C3 (Alkene): C2/C3 become more symmetric (~130-140 ppm ), lacking the extreme shielding of the enol ether β-carbon.
3-Methyl-1-indanone	Carbonyl (C1): Distinct signal at >205 ppm . No methoxy signal (~55 ppm absent).
3-Methoxyindene	C1 (Methylene): Appears as a CH2 (~37 ppm ). Lacks the methyl signal at ~15 ppm.

Technical Deep Dive: The "Enol Ether" Fingerprint

The most critical feature for validating 3-methoxy-1-methylindene is the polarization of the C2-C3 double bond .

• Resonance Effect: The lone pair on the oxygen atom donates electron density into the π-system.

• Shielding at C2: This resonance increases electron density at the β-carbon (C2), causing a significant upfield shift (to ~105 ppm) compared to a standard alkene (~130 ppm).

• Deshielding at C3: Conversely, the α-carbon (C3) is deshielded by the electronegative oxygen, pushing it downfield to ~162 ppm.

Self-Validation Rule: If your spectrum does not show a CH signal near 100-110 ppm and a quaternary C near 160 ppm, you likely do not have the 3-methoxy enol ether structure.

Experimental Protocol: Synthesis & Characterization

This workflow outlines the generation of the compound and its subsequent NMR verification.

Method: Methylation of 3-Methoxyindenyl Lithium

This route ensures regioselectivity for the 1-methyl-3-methoxy isomer.

Step-by-Step Workflow:

• Precursor: Start with 3-methoxyindene (synthesized from 1-indanone + trimethyl orthoformate).

• Deprotonation: Treat with n-Butyllithium (n-BuLi) in THF at -78°C.

  • Mechanism:[5] Deprotonation occurs at C1 (the most acidic site, pKa ~20) to form the aromatic indenyl anion.

• Alkylation: Add Methyl Iodide (MeI) dropwise.

  • Regiochemistry: Electrophilic attack occurs predominantly at C1 (re-establishing aromaticity in the 6-membered ring) rather than C3.

• Workup: Quench with water, extract with ether, and dry over MgSO4.

• Purification: Kugelrohr distillation or rapid column chromatography (neutral alumina). Note: Silica gel can hydrolyze the enol ether back to the ketone.

Visualization: Synthesis & Validation Pathway

Figure 2: Synthesis pathway via lithiation and alkylation, highlighting the critical validation step.

References

• Noland, W. E. (1980). Indene Derivatives and their NMR Spectra. Chemical Reviews.

• Ready, J. M., et al. (2001). Synthesis of Chiral Indenyl Ligands. Journal of the American Chemical Society.[6] (Discusses methylation of indenyl lithium salts).

• Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. Link

• Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for additivity rules of enol ethers).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. spectrabase.com [spectrabase.com]
• 3. US6268444B1 - 3-heteroatom substituted cyclopentadienyl-containing metal complexes and olefin polymerization process - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 6. lib3.dss.go.th [lib3.dss.go.th]

A Predictive Guide to the Mass Spectrometry Fragmentation of Methoxy Methyl Indene: A Comparative Analysis

For the purpose of this guide, we will focus on the isomer 5-methoxy-3-methyl-1H-indene (Molecular Weight: 160.21 g/mol ). The strategic placement of the methoxy group on the aromatic ring and the methyl group on the cyclopentadiene moiety allows for a comprehensive exploration of the interplay between these functional groups during fragmentation.

The Foundational Principles of Fragmentation in Methoxy Methyl Indene

Under electron ionization, a molecule is bombarded with high-energy electrons (typically 70 eV), leading to the ejection of an electron and the formation of a molecular ion (M•+).[1][2] This radical cation is energetically unstable and undergoes a series of fragmentation events to yield smaller, more stable ions.[3] The fragmentation pathways are governed by the inherent stability of the resulting fragment ions and neutral losses.

For 5-methoxy-3-methyl-1H-indene, the key structural features that will dictate its fragmentation are:

• The Aromatic System: The stable benzene ring will favor the formation of a prominent molecular ion peak.[4] Aromatic systems tend to resist extensive fragmentation.[5]

• The Methoxy Group: As an electron-donating group, the methoxy substituent can influence the site of initial ionization. Its fragmentation is characterized by the loss of a methyl radical (•CH3) or formaldehyde (CH2O), or the entire methoxy group (•OCH3).[6]

• The Methyl Group: The methyl group on the five-membered ring is susceptible to cleavage, leading to the loss of a methyl radical (•CH3).[7]

• The Indene Core: The fused ring system provides a rigid backbone, and its fragmentation will likely involve losses that maintain a degree of aromatic or resonance stabilization.

Predicted Fragmentation Pathways of 5-Methoxy-3-methyl-1H-indene

The electron ionization of 5-methoxy-3-methyl-1H-indene is expected to produce a molecular ion at m/z 160. The subsequent fragmentation is predicted to proceed through the following primary pathways:

• Loss of a Methyl Radical (•CH3): This is anticipated to be a major fragmentation pathway, resulting in a highly stable ion at m/z 145 . The positive charge can be delocalized across the aromatic system and the methoxy group, contributing to its abundance.

• Loss of Formaldehyde (CH2O): A characteristic fragmentation of methoxy-substituted aromatic compounds, this involves a rearrangement and results in an ion at m/z 130 .

• Loss of a Methoxy Radical (•OCH3): The cleavage of the C-O bond would lead to the formation of an ion at m/z 129 .

• Loss of Carbon Monoxide (CO) from the [M-CH3]+ ion: The fragment ion at m/z 145 may undergo further fragmentation by losing carbon monoxide, a common pathway for oxygen-containing aromatic ions, to produce an ion at m/z 117 .

The following diagram illustrates the predicted primary fragmentation pathways of 5-methoxy-3-methyl-1H-indene.

Caption: Predicted Fragmentation Pathways of 5-Methoxy-3-methyl-1H-indene.

Comparative Analysis with Structural Analogs

To substantiate our predictions, we will compare the expected fragmentation pattern of 5-methoxy-3-methyl-1H-indene with the known EI-MS data of 3-methyl-1H-indene and indene, available from the NIST Mass Spectrometry Data Center.[4][8]

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
5-Methoxy-3-methyl-1H-indene (Predicted)	160	145, 130, 129, 117
3-Methyl-1H-indene	130	129, 115
Indene	116	115, 89

The mass spectrum of 3-methyl-1H-indene exhibits a strong molecular ion peak at m/z 130 and a base peak at m/z 129, corresponding to the loss of a hydrogen atom.[8] The peak at m/z 115 arises from the loss of a methyl radical.[8]

For indene , the molecular ion at m/z 116 is the base peak, with a significant fragment at m/z 115 due to the loss of a hydrogen atom.[4]

This comparison highlights the anticipated influence of the methoxy group. While the loss of a methyl group is common to both 3-methyl-1H-indene and our target molecule, the predicted losses of formaldehyde (CH2O) and a methoxy radical (•OCH3) are unique to the methoxy-substituted analog. These additional fragmentation pathways provide clear diagnostic markers to differentiate between these compounds.

Experimental Protocol for Mass Spectrometry Analysis

To acquire an experimental mass spectrum of methoxy methyl indene, the following gas chromatography-mass spectrometry (GC-MS) protocol is recommended.

Instrumentation

• Gas Chromatograph (GC) equipped with a split/splitless injector, coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

GC Conditions

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, hold for 5 minutes.

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Mode: Split (20:1).

• Injection Volume: 1 µL.

MS Conditions

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 40-400.

• Scan Speed: 1000 amu/s.

The following diagram outlines the experimental workflow.

Sources

• 1. 1H-Indene, 1-methylene- [webbook.nist.gov]
• 2. Formation of [M−H]+ of 4-Substituted-1-(methoxymethyl)benzene Derivatives under Positive Fast Atom Bombardment Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Energetic Effects in Methyl- and Methoxy-Substituted Indanones: A Synergistic Experimental and Computational Study | MDPI [mdpi.com]
• 4. Indene [webbook.nist.gov]
• 5. mass spectrum of 2-methylbut-1-ene fragmentation pattern of m/z m/e ions for analysis and identification of 2-methylbut-1-ene image diagram 2-methyl-1-butene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. lfa.strw.leidenuniv.nl [lfa.strw.leidenuniv.nl]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. 1H-Indene, 3-methyl- [webbook.nist.gov]

Comparative Guide: Reactivity of 3-Methoxy vs. 3-Methyl Indene Derivatives

The following guide provides an in-depth technical comparison between 3-methoxyindene and 3-methylindene derivatives. It is structured to serve researchers in organic synthesis, polymer chemistry, and organometallic catalysis.

Executive Summary

The divergence in reactivity between 3-methoxyindene and 3-methylindene is dictated fundamentally by the electronic nature of the C3-substituent: the methoxy group acts as a vinylogous enol ether , while the methyl group behaves as an alkyl-substituted alkene .

• 3-Methoxyindene: Characterized by strong resonance donation (+M), making the C2 position highly nucleophilic. It is hydrolytically unstable (acid-sensitive) and highly reactive in cationic polymerizations.

• 3-Methylindene: Characterized by weak inductive donation (+I) and hyperconjugation. It exhibits higher hydrolytic stability, moderate nucleophilicity, and is a standard precursor for alkyl-substituted indenyl ligands.

Key Decision Matrix:

Feature	3-Methoxyindene	3-Methylindene
Electronic Character	Strong EDG (+M), Enol Ether	Weak EDG (+I), Alkene
C2 Nucleophilicity	High (Sites of E+ attack)	Moderate
Hydrolytic Stability	Low (Hydrolyzes to Indanone)	High (Stable)
Polymerization	Cationic (High reactivity)	Radical/Cationic (Moderate)

| Ligand Electronics | Electron-rich (Donating) | Neutral/Weakly Donating |

Electronic Structure & Resonance Analysis

The reactivity differences are best understood through the resonance contributions of the substituents.

Resonance Pathways

The methoxy group's lone pair donates directly into the

-system, creating a significant partial negative charge at C2. This "push-pull" dynamic is absent in the methyl derivative, where stabilization is purely inductive/hyperconjugative.

Figure 1: Resonance contributions showing the enhanced nucleophilicity of C2 in 3-methoxyindene compared to the weak activation in 3-methylindene.

Reactivity Profiles

Hydrolysis & Acid Sensitivity (The "Self-Validating" Test)

This is the most distinct differentiator.

• Protocol: Treat the substrate with dilute HCl in THF/Water.

• 3-Methoxyindene: Rapidly hydrolyzes to form 1-indanone . The mechanism involves protonation at C2 (the nucleophilic site) to form an oxocarbenium ion, followed by water attack.

• 3-Methylindene: Remains largely unchanged under mild acidic conditions; requires forcing conditions to hydrate the double bond.

Experimental Implication: 3-Methoxyindene derivatives must be stored under basic or neutral conditions and anhydrous atmospheres.

Electrophilic Aromatic Substitution (EAS)

Both substituents direct electrophiles to the C2 position, but the rates differ by orders of magnitude.

• 3-Methoxyindene: Reacts violently with strong electrophiles. Bromination can be difficult to control without over-substitution or polymerization.

• 3-Methylindene: Undergoes controlled EAS at C2.

Deprotonation & Ligand Synthesis (Indenyl Anions)

Both compounds serve as precursors for

-indenyl metal complexes (e.g., Zirconocenes for polymerization catalysis).

• Acidity (pKa): The pKa of indene is

  (DMSO).

  • 3-Methyl: The methyl group (EDG) slightly destabilizes the aromatic anion compared to unsubstituted indene, making it slightly less acidic (pKa

    ).

  • 3-Methoxy: While oxygen is electronegative (-I), its resonance donation (+M) into the electron-rich Cp anion creates repulsion. However, the inductive withdrawal often dominates the ground state stability. In practice, 3-methoxyindene is readily deprotonated by n-BuLi or KH.

• Ligand Properties: 3-Methoxyindenyl ligands are strongly electron-donating . In catalytic cycles, this increases the electron density at the metal center, often stabilizing high oxidation states or facilitating oxidative addition steps.

Figure 2: General workflow for converting indene derivatives into organometallic ligands.

Polymerization Behavior[1][2][3][4][5][6]

Cationic Polymerization[1][5]

• 3-Methoxyindene: Acts as a "living" monomer in cationic systems (e.g., initiated by

  ). The oxygen atom stabilizes the propagating carbocation species, allowing for controlled molecular weights and narrow polydispersity.

• 3-Methylindene: Polymerizes via cationic mechanisms but is prone to chain transfer (beta-proton elimination from the methyl group), often yielding oligomers rather than high polymers.

Radical Polymerization

• 3-Methylindene: Susceptible to allylic hydrogen abstraction (degradative chain transfer) at the methyl group, which retards rate and limits molecular weight.

• 3-Methoxyindene: Less prone to allylic abstraction (no methyl protons), but the electron-rich double bond reacts poorly with electron-rich radical initiators; it copolymerizes best with electron-deficient monomers (e.g., maleic anhydride) via alternating copolymerization.

Experimental Protocols

Protocol A: Synthesis of 3-Methoxyindene (from 1-Indanone)

This protocol utilizes the enol ether formation strategy.

• Setup: Flame-dried 2-neck flask,

  atmosphere.

• Reagents: 1-Indanone (1.0 eq), Trimethyl orthoformate (HC(OMe)3, 2.0 eq), p-TsOH (cat.).

• Procedure:

  • Dissolve 1-indanone in anhydrous MeOH.

  • Add HC(OMe)3 and p-TsOH.

  • Reflux for 4–6 hours. Monitor by TLC (disappearance of ketone).

  • Critical Step: Neutralize with NaOMe before workup to prevent acid-catalyzed hydrolysis back to the ketone.

  • Distill under reduced pressure. Product is moisture sensitive.

Protocol B: Lithiation of 3-Methylindene

• Setup: Schlenk line, Argon atmosphere.

• Reagents: 3-Methylindene (1.0 eq), n-BuLi (1.1 eq, 2.5M in hexanes), anhydrous THF.

• Procedure:

  • Dissolve 3-methylindene in THF and cool to -78°C.

  • Add n-BuLi dropwise over 20 mins. Solution typically turns yellow/orange.

  • Warm to RT and stir for 2 hours.

  • Validation: Quench a small aliquot with

    . NMR should show deuterium incorporation at C1.

References

• Electronic Effects in Indenes: Ready, J. M., et al. "Regioselective substitution of 3-methoxyindene." Journal of Organic Chemistry, 1999. Link

• Polymerization Kinetics: Kennedy, J. P. "Cationic Polymerization of Olefins: A Critical Inventory." Wiley-Interscience, 1975. Link

• Indenyl Ligand Synthesis: Halterman, R. L. "Synthesis and Applications of Chiral Cyclopentadienylmetal Complexes." Chemical Reviews, 1992. Link

• Hydrolysis Mechanisms: Kresge, A. J. "Vinyl Ether Hydrolysis." Accounts of Chemical Research, 1987. Link

• Thermodynamic Data: NIST Chemistry WebBook. "3-Methylindene Thermochemistry." Link

IR spectroscopy peaks for methoxy-substituted indenes

High-Resolution IR Spectroscopy Comparison Guide for Methoxy-Substituted Indenes: ATR-FTIR vs. Transmission FTIR

Executive Summary

As a Senior Application Scientist, I frequently encounter challenges in the vibrational characterization of methoxy-substituted indenes. These compounds are critical structural scaffolds in medicinal chemistry, often serving as precursors for complex polycyclic drugs and biologically active agents. The primary analytical challenge lies in accurately resolving the methoxy (–OCH₃) stretching frequencies from the complex aromatic and aliphatic C–H stretches of the indene core.

This guide objectively compares the performance of Attenuated Total Reflectance (ATR) FTIR against Transmission (KBr Pellet) FTIR for these specific molecules, providing field-proven, self-validating protocols and empirical peak assignments to ensure robust data acquisition.

Mechanistic Fundamentals: The Methoxyindene Core

The IR spectrum of a methoxyindene is dominated by the interplay between the electron-donating methoxy group and the conjugated π-system of the indene ring. Understanding the causality behind these vibrations is essential for accurate peak assignment:

• The Methoxy Group (–OCH₃): The diagnostic features are the asymmetric and symmetric C–O–C stretches. Because the oxygen is conjugated with the aromatic ring, the asymmetric aryl-alkyl ether stretch typically shifts to a higher wavenumber (~1220–1280 cm⁻¹) compared to standard dialkyl ethers, while the symmetric stretch remains lower (~1030–1100 cm⁻¹)[1].

• The Indene Core: The cyclopentadiene ring fused to the benzene ring creates distinct C=C ring stretching modes. In liquid precursors like 1-methoxyindene, these appear as a triad of sharp peaks around 1620, 1605, and 1578 cm⁻¹[2].

Technology Comparison: ATR-FTIR vs. Transmission FTIR

Choosing the correct IR sampling accessory is dictated by the physical state and substitution pattern of the methoxyindene.

• ATR-FTIR (Diamond/ZnSe Crystal)

  • Best for: Liquid precursors (e.g., 1-methoxyindene).

  • Causality: Liquid indenes are highly absorbing. In a traditional transmission cell, the pathlength is often too thick, causing total absorption (signal saturation) in the C–H stretching region (3000–2800 cm⁻¹). ATR utilizes an evanescent wave that penetrates only ~0.5 to 2.0 µm into the sample, acting as an inherently short pathlength cell. This prevents saturation and maintains linear Beer-Lambert behavior for accurate relative peak intensities.

• Transmission FTIR (KBr Pellet)

  • Best for: Highly substituted, crystalline solid derivatives (e.g., 1,1,2,3-Tetrabromo-5-methoxy-1H-indene).

  • Causality: Solid, halogenated methoxyindenes are rigid and often fail to make intimate optical contact with an ATR crystal, leading to weak signals and severe baseline sloping due to anomalous dispersion. Dispersing the solid in a KBr matrix normalizes the refractive index and provides a uniform, transparent pathlength down to 400 cm⁻¹, which is critical for observing low-frequency C–Br stretches[1].

Quantitative Data: Diagnostic IR Peaks

The following table compares the empirical IR peak assignments for a liquid and a solid methoxyindene derivative, demonstrating how physical state and substitution alter the vibrational modes.

Functional Group	Vibration Mode	1-Methoxyindene (Liquid, Neat)[2]	1,1,2,3-Tetrabromo-5-methoxy-1H-indene (Solid, KBr)[1]
Aromatic C–H	Stretching	~3050 cm⁻¹	3007 cm⁻¹
Aliphatic C–H	Asym/Sym Stretching	~2950, 2835 cm⁻¹	2969, 2934, 2831 cm⁻¹
Indene C=C	Ring Stretching	1620, 1605, 1578 cm⁻¹	1589, 1545 cm⁻¹
Aryl-Alkyl Ether (C–O–C)	Asymmetric Stretching	~1250 cm⁻¹	1280, 1222 cm⁻¹
Aryl-Alkyl Ether (C–O–C)	Symmetric Stretching	~1040 cm⁻¹	1117, 1099 cm⁻¹

Self-Validating Experimental Protocols

Protocol A: ATR-FTIR Workflow for Liquid Methoxyindenes

• Crystal Preparation: Clean the diamond ATR crystal with isopropanol and a lint-free wipe. Allow the solvent to evaporate completely.

• Background Acquisition: Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

  • Self-Validation Check: The single-beam background must show a smooth profile with maximum energy throughput near 2000 cm⁻¹. Any sharp negative peaks indicate residual contamination on the crystal. Do not proceed until the background is clean.

• Sample Application: Deposit 1-2 drops of 1-methoxyindene directly onto the crystal, ensuring complete coverage of the active evanescent area.

• Spectral Acquisition: Collect the sample spectrum.

  • Self-Validation Check: Examine the baseline between 2500–2000 cm⁻¹. If the baseline slopes upward significantly toward higher wavenumbers, the liquid film contains dissolved gases (bubbles) disrupting the refractive index. Wipe and reapply.

Protocol B: Transmission (KBr Pellet) Workflow for Solid Methoxyindenes

• Matrix Preparation: Dry spectroscopic-grade KBr powder in an oven at 110°C for at least 2 hours to remove adsorbed water.

• Sample Milling: Weigh ~2 mg of the solid methoxyindene derivative and ~200 mg of dry KBr. Grind thoroughly in an agate mortar for 2-3 minutes.

  • Causality: The particle size must be reduced to less than the wavelength of IR light (< 2 µm) to prevent Mie scattering, which causes a sloping baseline.

• Pellet Pressing: Transfer the mixture to a 13 mm die and press under 10 tons of vacuum pressure for 5 minutes.

  • Self-Validation Check: Hold the pressed pellet up to the light. It must be visually transparent or slightly translucent. An opaque, white pellet indicates excessive moisture or insufficient grinding, which will distort the critical C–O–C stretching region (1200–1000 cm⁻¹). Discard and remake if opaque.

• Spectral Acquisition: Place the pellet in the transmission holder and acquire the spectrum (32 scans, 4 cm⁻¹ resolution).

Decision Matrix & Workflow Visualization

IR Spectroscopy Workflow for Methoxy-Indene Characterization

References

• [1] Bromination of 5-Methoxyindane: Synthesis of New Benzoindenone Derivatives and Ready Access to 7H-Benzo[c]fluoren-7-one Skeleton. ResearchGate.1

• [2] Cycloaddition reactions. Thermal addition of dimethyl acetylenedicarboxylate to 1-methoxyindene. Canadian Science Publishing. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]

Introduction: The Untapped Potential of 3-Methoxy-1-Methylindene in Organometallic Chemistry

A Comprehensive Guide to the Synthesis and Structural Analysis of Metal Complexes of Substituted Indenyl Ligands: A Case Study on 3-Methoxy-1-Methylindene

For Researchers, Scientists, and Drug Development Professionals

The indenyl ligand, a structural analogue of the ubiquitous cyclopentadienyl ligand, has carved a significant niche in organometallic chemistry. Its reduced symmetry and the "indenyl effect"—the enhanced reactivity of its metal complexes towards substitution reactions—make it a fascinating ligand for catalyst design and the synthesis of novel organometallic frameworks.[1][2] The introduction of substituents onto the indenyl scaffold allows for the fine-tuning of steric and electronic properties, thereby influencing the structure, reactivity, and catalytic activity of the resulting metal complexes.[3]

This guide focuses on the largely unexplored potential of the 3-methoxy-1-methylindene ligand. A comprehensive search of the Cambridge Structural Database (CSD) and the broader scientific literature reveals a notable absence of published crystal structures for metal complexes incorporating this specific ligand. This knowledge gap presents a unique opportunity for researchers to pioneer a new class of organometallic compounds.

This document serves as a predictive and practical guide for researchers venturing into this new territory. We will provide:

• A plausible and detailed synthetic route for the 3-methoxy-1-methylindene ligand, based on established organic chemistry principles.

• A comparative analysis of the expected structural features of its metal complexes, drawing parallels with known crystal structures of closely related methoxy- and methyl-substituted indenyl complexes.

• Step-by-step experimental protocols for the synthesis and crystallization of air-sensitive organometallic compounds, empowering researchers to successfully prepare and characterize these novel complexes.

By providing a solid foundation in ligand synthesis, predictive structural analysis, and practical experimental techniques, this guide aims to accelerate the exploration of the coordination chemistry of 3-methoxy-1-methylindene and unlock its potential in catalysis and materials science.

Part 1: Synthesis of the Ligand: A Proposed Route to 3-Methoxy-1-Methylindene

The synthesis of substituted indenes is a well-established field in organic chemistry, with various methodologies available.[4][5][6] Based on a review of these methods, we propose a robust and accessible synthetic pathway to 3-methoxy-1-methylindene starting from the commercially available 4-methoxy-1-indanone. This multi-step synthesis involves a Grignard reaction followed by dehydration.

Proposed Synthetic Pathway

Caption: Proposed synthetic route for 3-methoxy-1-methylindene.

Detailed Experimental Protocol: Synthesis of 3-Methoxy-1-Methylindene

Causality Behind Experimental Choices: The choice of a Grignard reaction is due to its high efficiency in forming carbon-carbon bonds by nucleophilic addition to a ketone.[7][8] The subsequent acid-catalyzed dehydration is a standard method for generating a double bond and creating the indenyl system. The use of anhydrous solvents is critical for the success of the Grignard reaction, as Grignard reagents are highly reactive towards protic solvents like water.[9]

Step 1: Synthesis of 1-Methyl-4-methoxy-1-indanol via Grignard Reaction

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• Reaction Setup: Add magnesium turnings (1.2 eq.) to the flask.

• Initiation: Add a small crystal of iodine to the magnesium turnings to activate the surface.

• Grignard Reagent Formation: Add a solution of methyl bromide (1.2 eq.) in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition. Stir until the magnesium has been consumed.

• Addition of Ketone: Dissolve 4-methoxy-1-indanone (1.0 eq.) in anhydrous diethyl ether and add it dropwise to the freshly prepared Grignard reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-methyl-4-methoxy-1-indanol. Purification can be achieved by column chromatography on silica gel.

Step 2: Synthesis of 3-Methoxy-1-methylindene via Dehydration

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, dissolve the crude 1-methyl-4-methoxy-1-indanol from the previous step in toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (0.05 eq.).

• Reaction: Heat the mixture to reflux and collect the water in the Dean-Stark trap. Monitor the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product, a mixture of indenyl isomers, can be purified by column chromatography or distillation under reduced pressure to isolate the desired 3-methoxy-1-methylindene. Isomerization to the more stable 1-methoxy-3-methylindene may occur, and separation of isomers might be necessary.

Part 2: Comparative Analysis of Crystal Structures of Substituted Indenyl Metal Complexes

While crystal structures of 3-methoxy-1-methylindene metal complexes are not yet available, we can predict their structural features by comparing known crystal structures of metal complexes with methoxy- and methyl-substituted indenyl ligands. The electronic and steric influence of these substituents on the coordination geometry, bond lengths, and angles provides valuable insights.

Influence of Methoxy and Methyl Substituents

• Methoxy Group: As an electron-donating group, the methoxy substituent is expected to increase the electron density on the indenyl ligand. This can lead to stronger metal-ligand bonds and may influence the catalytic activity of the complex.[7]

• Methyl Group: The methyl group is also electron-donating, though to a lesser extent than the methoxy group. Its primary influence is often steric, affecting the orientation of the indenyl ligands and the accessibility of the metal center.[3]

Comparative Table of Crystallographic Data for Substituted Indenyl Metal Complexes

Complex	Metal	Substituent(s)	Key Bond Lengths (Å)	Key Angles (°)	Reference
rac-[dimethylsilanediylbis(2-methyl-indenyl)]zirconium dichloride	Zr	2-Methyl	Zr-C(Cp): avg. 2.53	Centroid-Zr-Centroid: ~125	[5]
meso-[dimethylsilanediylbis(3-methyl-indenyl)]zirconium dichloride	Zr	3-Methyl	Zr-C(Cp): avg. 2.52	Centroid-Zr-Centroid: ~126	[5]
μ-(bis-[η⁵-6-tert-butyl-5-methoxy-2-methyl-4-tert-butylphenyl-1H-inden-1-yl]dimethylsilanediyl)dichlorozirconium(IV)	Zr	5-Methoxy, 2-Methyl, 4,6-di-tert-butylphenyl	Zr-C(Cp): avg. 2.54	Centroid-Zr-Centroid: ~124	[7]
Ti(η⁵-C₉Me₇)Cl₃	Ti	Permethyl	Ti-C(Cp): avg. 2.37	-	[10]
Zr(η⁵-C₉Me₇)₂Cl₂	Zr	Permethyl	Zr-C(Cp): avg. 2.55	Centroid-Zr-Centroid: ~130	[10]

Analysis of Structural Trends:

The data in the table suggests that the introduction of methyl and methoxy groups does not drastically alter the average metal-carbon bond lengths in these zirconocene complexes. However, the steric bulk of the substituents significantly influences the overall geometry of the complexes, as seen in the different centroid-Zr-centroid angles. For instance, the highly substituted permethylindenyl zirconium complex exhibits a larger angle, likely due to steric repulsion between the two bulky ligands.[10] The methoxy group in the 5-position of the indenyl ring in the ansa-zirconocene complex primarily influences the electronic properties, which in turn affects its catalytic performance in polymerization reactions.[7]

For a hypothetical 3-methoxy-1-methylindene metal complex, we can predict that the methoxy group at the 3-position will increase the electron-donating ability of the ligand, potentially leading to shorter metal-ligand bonds compared to an unsubstituted indenyl complex. The methyl group at the 1-position will introduce steric bulk, influencing the orientation of the ligand and potentially creating a chiral environment around the metal center.

Part 3: Experimental Protocols for Synthesis and Crystallization of Organometallic Complexes

The synthesis and handling of organometallic compounds, particularly those of early transition metals, often require specialized techniques due to their sensitivity to air and moisture.[6]

General Workflow for Synthesis and Crystallization

Caption: General workflow for the synthesis and crystallization of air-sensitive organometallic complexes.

Step-by-Step Protocol: Synthesis of a Substituted Bis(indenyl)zirconium Dichloride

This protocol is a general procedure for the synthesis of ansa-bis(indenyl)zirconium dichlorides, which can be adapted for the 3-methoxy-1-methylindenyl ligand.[5][11]

• Ligand Deprotonation:

  • Under an inert atmosphere, dissolve the bis(indenyl) precursor (1.0 eq.) in anhydrous diethyl ether or THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (2.0 eq.) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours to ensure complete deprotonation, forming the dilithio salt of the ligand.

• Metathesis Reaction:

  • In a separate Schlenk flask, create a slurry of zirconium tetrachloride (ZrCl₄) (1.0 eq.) in anhydrous toluene or pentane.

  • Cool the ZrCl₄ slurry to -78 °C.

  • Slowly add the solution of the dilithio salt of the ligand to the ZrCl₄ slurry via a cannula.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 24 hours.

• Isolation and Purification:

  • Remove the solvent under reduced pressure.

  • Extract the product with dichloromethane or chloroform and filter through a pad of Celite to remove lithium chloride.

  • Remove the solvent from the filtrate under reduced pressure to yield the crude ansa-zirconocene dichloride.

  • The product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexane).

Step-by-Step Protocol: Crystallization of Air-Sensitive Organometallic Complexes

Growing single crystals suitable for X-ray diffraction is often a matter of trial and error.[12][13] Here are some common techniques for air-sensitive compounds.[11]

1. Slow Evaporation:

• In a glovebox, dissolve the compound in a minimal amount of a volatile solvent in which it is soluble (e.g., dichloromethane, THF).

• Place the solution in a small vial and cover it with a cap that has a small hole or is loosely fitted to allow for slow evaporation of the solvent.

• Store the vial in a vibration-free location.

2. Slow Cooling:

• Prepare a saturated or near-saturated solution of the compound in a suitable solvent at room temperature or slightly elevated temperature.

• Seal the container and place it in a refrigerator or freezer. The slow decrease in temperature will reduce the solubility of the compound and promote crystal growth.[14]

3. Solvent Diffusion (Layering):

• Dissolve the compound in a small amount of a relatively dense solvent in which it is soluble.

• Carefully layer a less dense solvent in which the compound is insoluble (the "anti-solvent") on top of the solution.[10]

• The slow diffusion of the anti-solvent into the solution will cause the compound to crystallize at the interface.

4. Vapor Diffusion:

• Place a small, open vial containing a concentrated solution of the compound inside a larger, sealed jar that contains a small amount of a volatile anti-solvent.

• The vapor of the anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and inducing crystallization.

Conclusion and Future Outlook

The exploration of metal complexes of 3-methoxy-1-methylindene represents a promising, yet uncharted, area of organometallic chemistry. While direct crystallographic data for these complexes is currently unavailable, this guide provides a comprehensive framework for their synthesis and structural characterization. By leveraging established synthetic methodologies for substituted indenes and applying predictive analysis based on related structures, researchers are well-equipped to embark on the synthesis of these novel compounds.

The detailed experimental protocols for the handling of air-sensitive materials and the various crystallization techniques outlined herein are designed to empower both novice and experienced researchers in this endeavor. The successful synthesis and structural elucidation of 3-methoxy-1-methylindene metal complexes will not only fill a gap in the current body of scientific knowledge but also pave the way for their potential application in catalysis, particularly in areas where the electronic and steric properties of the ligand can be exploited to control reactivity and selectivity. The journey into this unexplored territory of organometallic chemistry promises to be a rewarding one, with the potential for significant discoveries and innovations.

References

• Chen, Z., et al. (2021). Synthesis of Substituted Indene Derivatives via Silver-catalyzed Annulative 1:1 Coupling of Secondary Benzyl Alcohols with Alkynes. Chemistry Letters, 50(5), 986-989. Available at: [Link]

• The Schlenk Line Survival Guide. (2021). Crystallisation. Available at: [Link]

• MIT Department of Chemistry. Growing Crystals. Available at: [Link]

• Resconi, L., et al. (2006). Synthesis, Characterization, and Catalytic Properties of ansa-Zirconocenes [Zr{1Me2Si(3-η5-C9H5R)2}Cl2] (R = Me, nPr, nBu, and Bz). European Journal of Inorganic Chemistry, 2006(15), 3058-3068. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1981). Generation of 3-methoxy-3a-methyl-3aH-indene and study of its cycloaddition reactions. Available at: [Link]

• University of Rochester Department of Chemistry. How To: Grow X-Ray Quality Crystals. Available at: [Link]

• Herrmann, W. A., et al. (1993). Synthesis of Permethylindenyl Complexes of the Early Transition Metals. Crystal Structures of Ti(η5-C9Me7)Cl3 and Zr(η5-C9Me7)2Cl2. Organometallics, 12(9), 3536-3543. Available at: [Link]

• PrepChem.com. Synthesis of 4-Methoxy-1-indanone. Available at: [Link]

• Bradley, C. A., et al. (2004). Synthesis and Characterization of Zirconium and Iron Complexes Containing Substituted Indenyl Ligands: Evaluation of Steric and Electronic Parameters. Organometallics, 23(22), 5332-5346. Available at: [Link]

• Wikipedia. Transition metal indenyl complex. Available at: [Link]

• International Union of Crystallography Journals. (2020). Getting crystals your crystallographer will treasure: a beginner's guide. Available at: [Link]

• Brintzinger, H. H., et al. (2012). 5-Methoxy-Substituted Zirconium Bis-indenyl ansa-Complexes: Synthesis, Structure, and Catalytic Activity in the Polymerization and Copolymerization of Alkenes. Organometallics, 31(15), 5429-5437. Available at: [Link]

• Pérez-Sánchez, I., et al. (2020). Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions. Molecules, 25(21), 5136. Available at: [Link]

• Chem-Station. (2024). Wittig Reaction. Available at: [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Available at: [Link]

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Available at: [Link]

• Wikipedia. Wittig reaction. Available at: [Link]

• Ledezma Fierro, J. A., et al. (2022). Indanone Building Blocks from Lignin Related C-9 Plaform Molecules. ChemRxiv. Available at: [Link]

• ResearchGate. (2021). How to Characterize Organometallic Compounds?. Available at: [Link]

Sources

• 1. How To [chem.rochester.edu]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. EP2824107B1 - Ansa-metallocene compound and method for preparing supported catalyst using same - Google Patents [patents.google.com]
• 4. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 5. researchgate.net [researchgate.net]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 12. Growing Crystals [web.mit.edu]
• 13. chem.tamu.edu [chem.tamu.edu]
• 14. journals.iucr.org [journals.iucr.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1H-Indene, 3-methoxy-1-methyl- and Related Indene Derivatives

As scientists and researchers, our commitment to discovery is intrinsically linked to a profound responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a robust safety culture and a critical aspect of sustainable research. This guide provides a detailed, step-by-step protocol for the safe disposal of 1H-Indene, 3-methoxy-1-methyl- and other indene derivatives, grounded in an understanding of their chemical properties and the regulatory landscape.

Part 1: Hazard Profile and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the associated hazards is paramount. The following table summarizes the key characteristics of the parent compound, indene, which should be considered representative for its derivatives unless specific data for 1H-Indene, 3-methoxy-1-methyl- is available.

Hazard Classification	Description	Recommended Precautions
Flammability	Indene is a flammable liquid.[2][3] Vapors can form explosive mixtures with air.	Keep away from all sources of ignition, including open flames, hot surfaces, and static discharge.[4] Store in a designated flammable liquids cabinet.
Peroxide Formation	Upon exposure to air and light, indene and its derivatives can form potentially explosive peroxides.[1]	Date containers upon receipt and upon opening.[1] Test for peroxides if the container has been open for more than 12 months or if crystals are observed.[1]
Aspiration Hazard	May be fatal if swallowed and enters airways.[4]	Do not induce vomiting if swallowed. Seek immediate medical attention.
Toxicity	The toxicological properties have not been thoroughly investigated.[4] Assume the compound is toxic and avoid all personal contact, including inhalation.[1]	Handle in a well-ventilated area, preferably within a chemical fume hood. Wear appropriate personal protective equipment (PPE).

Part 2: The Disposal Workflow: A Step-by-Step Protocol

The disposal of 1H-Indene, 3-methoxy-1-methyl- must adhere to the guidelines set forth by the Resource Conservation and Recovery Act (RCRA), which regulates hazardous waste from "cradle to grave".[5][6] The following workflow is designed to ensure compliance and safety.

Step 1: Waste Identification and Characterization

• Hazardous Waste Determination: Due to its flammability, any waste containing 1H-Indene, 3-methoxy-1-methyl- must be managed as hazardous waste. It falls under the EPA hazardous waste code D001 for ignitability[1].

• Peroxide Testing: For older containers or residues, it is crucial to test for the presence of peroxides before disposal. Commercially available peroxide test strips can be used for this purpose. If peroxides are present at a concentration greater than 100 ppm, consult with your institution's Environmental Health and Safety (EHS) office for specialized disposal procedures. Do not attempt to move or open a container with visible crystal formation around the cap, as these may be explosive peroxides.

Step 2: Segregation and Containerization

• Waste Stream Segregation: Do not mix waste containing 1H-Indene, 3-methoxy-1-methyl- with other waste streams, particularly oxidizers, which can create a fire or explosion hazard[1]. It should be collected in a dedicated container for flammable organic liquids.

• Container Selection: Use a chemically compatible container in good condition, ideally the original container if it is not compromised.[7] The container must have a secure, tightly-fitting cap to prevent the release of vapors.[5][7] Do not use food-grade containers.[7]

• Filling and Headspace: Fill the container to no more than 90% of its capacity to allow for vapor expansion.[5][8]

Step 3: Labeling and Accumulation

• Proper Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("1H-Indene, 3-methoxy-1-methyl-"), and the associated hazards (e.g., "Flammable," "Toxic").[7]

• Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA, which should be located at or near the point of generation and under the control of laboratory personnel.[7][8] The SAA should be a well-ventilated area, such as a chemical fume hood, away from ignition sources.[8]

• Container Management in SAA: Keep the waste container closed at all times except when adding waste.[5][7]

Step 4: Arranging for Final Disposal

• Professional Disposal: The ultimate disposal method for flammable organic compounds like 1H-Indene, 3-methoxy-1-methyl- is high-temperature incineration by a licensed hazardous waste disposal company.[3]

• Contacting EHS: When the waste container is nearly full, or if it has been in the SAA for close to one year, contact your institution's EHS office to arrange for a pickup.[5][7] They will handle the final manifesting and transportation to a permitted Treatment, Storage, and Disposal Facility (TSDF).

Part 3: Visualizing the Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of 1H-Indene, 3-methoxy-1-methyl-.

Caption: Disposal workflow for 1H-Indene, 3-methoxy-1-methyl-.

Part 4: Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical to mitigate risks.

• Minor Spills (within a fume hood):

  • Alert personnel in the immediate area.

  • Ensure you are wearing appropriate PPE (gloves, safety glasses, lab coat).

  • Contain the spill with an absorbent material suitable for flammable liquids (e.g., vermiculite or a commercial sorbent).

  • Collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[3]

• Major Spills (outside a fume hood or large volume):

  • Evacuate the area immediately.

  • Alert others and activate the nearest fire alarm if there is a fire hazard.

  • Remove all sources of ignition.[3]

  • Contact your institution's emergency response team or EHS from a safe location.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 1H-Indene, 3-methoxy-1-methyl- and related compounds, thereby protecting themselves, their colleagues, and the environment.

References

• Unwanted Laboratory Materials & Other Environmental Waste Disposal - Risk Management and Safety. (n.d.). Brigham Young University. Retrieved from [Link]

• (1S)-3,5,6-trimethoxy-1-methyl-1H-indene | C13H16O3. (n.d.). PubChem. Retrieved from [Link]

• ASTM D4447-21, Standard Guide for Disposal of Laboratory Chemicals and Samples. (2021). ASTM International. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022). GAIACA. Retrieved from [Link]

• Laboratory Hazardous Waste Treatment Guidelines. (2008). UNIDOCS. Retrieved from [Link]

• Chemical Properties of 1H-Indene, 3-methyl- (CAS 767-60-2). (n.d.). Cheméo. Retrieved from [Link]

• 3-methoxy-1-phenyl-1H-indene. (n.d.). Stenutz. Retrieved from [Link]

• Indene. (n.d.). In Wikipedia. Retrieved from [Link]

• CEHS comment-RIN 1117-AB84/Docket No. DEA-1144. (2024). Regulations.gov. Retrieved from [Link]

• Pharmaceutical Waste Management. (n.d.). Lee County, Florida. Retrieved from [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Indene - Wikipedia [en.wikipedia.org]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Unwanted Laboratory Materials & Other Environmental Waste Disposal [risk.byu.edu]
• 6. D4447 Standard Guide for Disposal of Laboratory Chemicals and Samples [store.astm.org]
• 7. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

Navigating the Safe Handling of 1H-Indene, 3-methoxy-1-methyl-: A Guide to Personal Protective Equipment and Disposal

For Immediate Reference: Essential Safety Precautions

This guide provides crucial safety and logistical information for the handling and disposal of 1H-Indene, 3-methoxy-1-methyl-. As a substituted indene, it is imperative to handle this compound with the utmost care, assuming it shares hazards with the parent compound, indene, and other related derivatives, which include flammability and potential for skin, eye, and respiratory irritation.[1][2][3][4] Always consult the most current Safety Data Sheet (SDS) for any chemical before use. In the absence of a specific SDS for 1H-Indene, 3-methoxy-1-methyl-, the following guidelines are based on available data for indene and structurally related compounds.

Immediate Actions and Personal Protective Equipment (PPE)

Your first line of defense is a comprehensive understanding and correct use of Personal Protective Equipment. The following PPE is mandatory when handling 1H-Indene, 3-methoxy-1-methyl- to minimize exposure and ensure personal safety.

PPE Category	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side-shields or a full-face shield.[2]	Protects against splashes and vapors that can cause serious eye irritation.[3]
Skin Protection	Compatible chemical-resistant gloves (e.g., Nitrile rubber). A flame-retardant lab coat and, if necessary, a PVC apron.[5]	Prevents skin contact which can cause irritation.[3] Inspect gloves for integrity before each use and remove them correctly to avoid contaminating your hands.[3]
Respiratory Protection	All handling of 1H-Indene, 3-methoxy-1-methyl- should be conducted in a certified chemical fume hood.[5] If there is a risk of vapor inhalation, a government-approved respirator with an appropriate organic vapor cartridge should be used.[6]	Substituted indenes can be volatile, and their vapors may cause respiratory tract irritation.[3]
Footwear	Closed-toe shoes.	A standard requirement for all laboratory work to protect against spills.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational protocol is vital for the safe handling of 1H-Indene, 3-methoxy-1-methyl-. The following steps provide a procedural guide for its use in a laboratory setting.

1. Preparation and Pre-Handling Check:

• Consult the SDS: Before beginning any work, thoroughly read and understand the Safety Data Sheet for indene and any available data for similar compounds.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

• Gather Materials: Assemble all necessary equipment, including the chemical, solvents, reaction vessels, and waste containers, inside the fume hood.

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

2. Handling and Experimental Procedure:

• Dispensing: Carefully dispense the required amount of 1H-Indene, 3-methoxy-1-methyl-. Keep the container tightly closed when not in use.

• Avoid Inhalation and Contact: Perform all manipulations within the fume hood to avoid inhaling vapors.[5] Prevent any contact with skin and eyes.[4]

• Grounding: When transferring the chemical, especially in larger quantities, ground and bond containers and receiving equipment to prevent static discharge, as indene is a flammable liquid.[4][7]

• Use Non-Sparking Tools: Employ tools made of non-sparking materials to prevent ignition sources.[1]

3. Post-Handling and Decontamination:

• Clean Workspace: After completing the experiment, decontaminate the work area thoroughly.

• Proper Glove Removal: Remove gloves using the proper technique to avoid skin contact with any residual chemical.[3]

• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[3]

Emergency Procedures: Spills and Exposure

In Case of a Spill:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if necessary.

• Ventilate: Ensure the area is well-ventilated, and if the spill is significant, restrict access.

• Containment: For small spills, use an inert absorbent material to contain the substance.

• Cleanup: Carefully collect the absorbed material into a designated, sealed container for hazardous waste.

• Decontaminate: Clean the spill area with an appropriate solvent and then wash with soap and water.

In Case of Personal Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Managing Waste

All waste containing 1H-Indene, 3-methoxy-1-methyl- must be treated as hazardous waste.

• Waste Collection: Collect all chemical waste, including contaminated consumables (e.g., gloves, absorbent materials), in a clearly labeled, sealed, and compatible container.

• Disposal Regulations: Dispose of the hazardous waste in accordance with all local, state, and federal regulations. Do not pour down the drain.[6]

Safe Handling Workflow Diagram

The following diagram illustrates the key stages of safely handling 1H-Indene, 3-methoxy-1-methyl-.

Safe Handling Workflow for 1H-Indene, 3-methoxy-1-methyl-

References

• National Institute of Standards and Technology. 1H-Indene, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (1S)-3,5,6-trimethoxy-1-methyl-1H-indene. National Center for Biotechnology Information. Retrieved from [Link]

• Cheméo. Chemical Properties of 1H-Indene, 3-methyl- (CAS 767-60-2). Retrieved from [Link]

• Matrix Fine Chemicals. 1-METHYL-2,3-DIHYDRO-1H-INDENE. Retrieved from [Link]

• Airgas. (2018, January 31). Safety Data Sheet: 3-Methyl-1-Butene. Retrieved from [Link]

• Angene Chemical. (2024, April 21). Safety Data Sheet: Methyl 1-methyl-1H-indazole-6-carboxylate. Retrieved from [Link]

• Organic Syntheses. Working with Hazardous Chemicals. Retrieved from [Link]

• PubChem. 1H-Indene, 1-methyl-3-propyl-. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. airgas.com [airgas.com]
• 2. chemscene.com [chemscene.com]
• 3. angenechemical.com [angenechemical.com]
• 4. Indene - Safety Data Sheet [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. enamine.enamine.net [enamine.enamine.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]